3-Chloro-2,6-dibromo-4-methylaniline

• CAS: 84483-22-7

Core Science & Biosynthesis

3-Chloro-2,6-dibromo-4-methylaniline chemical properties

An In-depth Technical Guide to 3-Chloro-2,6-dibromo-4-methylaniline

Introduction

3-Chloro-2,6-dibromo-4-methylaniline is a polyhalogenated aromatic amine. As a substituted aniline, its chemical architecture is characterized by a benzene ring functionalized with an amino group, a methyl group, and three halogen atoms (one chlorine and two bromine). This unique substitution pattern imparts specific electronic and steric properties, making it a valuable, albeit specialized, intermediate in synthetic organic chemistry. Its structural complexity allows it to serve as a sophisticated building block for creating more complex molecules, particularly in the fields of medicinal chemistry, agrochemicals, and materials science. This guide provides a comprehensive overview of its chemical properties, reactivity, and handling, tailored for researchers and drug development professionals.

Molecular Structure and Identification

The precise arrangement of substituents on the aniline ring is critical to the molecule's identity and reactivity. The IUPAC name, 3-Chloro-2,6-dibromo-4-methylaniline, defines this arrangement.

Identifier	Value
IUPAC Name	3-Chloro-2,6-dibromo-4-methylaniline
CAS Number	84483-22-7[1]
Molecular Formula	C₇H₆Br₂ClN[1]
Molecular Weight	299.39 g/mol [1]
InChI Key	XBSGYHXODZBFBM-UHFFFAOYSA-N[1]

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C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
N [label="NH₂"];
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C5 [pos="0.5,0.4!"];
C6 [pos="0.5,1.3!"];
N [pos="3.5,1.3!"];
Br1 [pos="-0.5,2.2!"];
Cl [pos="3.5,0.4!"];
Me [pos="1.5,-1.6!"];
Br2 [pos="-0.5,-0.5!"];
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C6 -- Br1;
C3 -- Cl;
C4 -- Me;
C5 -- Br2;
}

Caption: 2D structure of 3-Chloro-2,6-dibromo-4-methylaniline.

Physicochemical Properties

The physical properties of this compound are dictated by its halogenated and aromatic nature. While extensive experimental data is not widely published, computed properties provide valuable estimates for laboratory work.

Property	Value	Source
Molecular Weight	299.39 g/mol	FINETECH INDUSTRY LIMITED[1]
Molecular Formula	C₇H₆Br₂ClN	FINETECH INDUSTRY LIMITED[1]
Appearance	White to light yellow/orange powder/crystal (Predicted based on similar compounds)	TCI[2]
XLogP3	3	PubChem[3]
Hydrogen Bond Donor Count	1	PubChem[3]
Hydrogen Bond Acceptor Count	1	PubChem[3]
Rotatable Bond Count	0	PubChem[3]

The high molecular weight and presence of halogens suggest that the compound is a solid at room temperature with low volatility. The XLogP3 value indicates significant lipophilicity, predicting poor solubility in water but good solubility in nonpolar organic solvents like dichloromethane, chloroform, and ethers.

Spectral Data Analysis: A Predictive Approach

Direct spectral data for 3-Chloro-2,6-dibromo-4-methylaniline is scarce. However, a robust analysis based on its structure and data from analogous compounds allows for reliable predictions of its key spectral features.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to be relatively simple.

  • Aromatic Region : A single peak, a singlet, is anticipated for the lone aromatic proton at C5. Its chemical shift would likely be in the range of δ 7.0-7.5 ppm. The surrounding electron-withdrawing halogens (Cl at C3, Br at C2 and C6) would deshield this proton, shifting it downfield.

  • Amine Protons : A broad singlet corresponding to the two -NH₂ protons would appear, typically between δ 3.5-5.0 ppm. The exact position is dependent on solvent and concentration.

  • Methyl Protons : A sharp singlet for the -CH₃ protons is expected around δ 2.2-2.5 ppm.

• ¹³C NMR Spectroscopy : Seven distinct signals are predicted.

  • Aromatic Carbons : Six signals would be present in the aromatic region (δ 110-150 ppm). The carbon bearing the amino group (C1) would be the most shielded (upfield), while the halogen-substituted carbons (C2, C3, C6) would be significantly deshielded (downfield).

  • Methyl Carbon : A single peak in the aliphatic region, around δ 20-25 ppm, would correspond to the methyl carbon.

• Mass Spectrometry (MS) : Mass spectrometry is a definitive tool for identifying this molecule due to the unique isotopic signatures of bromine and chlorine.

  • Molecular Ion Peak (M⁺) : The molecular ion peak will appear as a cluster of peaks due to the natural isotopic abundances of Br (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and Cl (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%).

  • Isotopic Pattern : The presence of two bromine atoms and one chlorine atom will create a characteristic M, M+2, M+4, and M+6 pattern. The most intense peak in this cluster would correspond to the ion containing two ⁷⁹Br isotopes and one ³⁵Cl isotope (m/z ≈ 297). The relative intensities of these peaks provide a high-confidence confirmation of the elemental composition.

• Infrared (IR) Spectroscopy : The IR spectrum would show characteristic absorption bands for its functional groups.[4]

  • N-H Stretch : A pair of medium-to-sharp peaks around 3350-3500 cm⁻¹ would indicate the symmetric and asymmetric stretching of the primary amine (-NH₂) group.

  • C-H Stretch : Aromatic C-H stretching would appear just above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl group would be just below 3000 cm⁻¹.

  • C=C Stretch : Aromatic ring stretching vibrations would be observed in the 1500-1600 cm⁻¹ region.

  • C-X Stretch : Carbon-halogen (C-Br, C-Cl) stretching vibrations would be found in the fingerprint region, typically below 800 cm⁻¹.

Synthesis and Reactivity Profile

Proposed Synthetic Pathway

Rationale: The amino group (-NH₂) is a powerful activating, ortho, para-directing group.[5][6] In 3-chloro-4-methylaniline, the positions ortho to the amine (C2 and C6) are available for substitution. The inherent reactivity of anilines often leads to polyhalogenation even without a catalyst.[5] Therefore, treating 3-chloro-4-methylaniline with a brominating agent like bromine (Br₂) in a suitable solvent (e.g., acetic acid or dichloromethane) is expected to yield the desired 2,6-dibromo product.

Caption: Proposed workflow for the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline.

Core Reactivity Principles

• Electrophilic Aromatic Substitution (EAS) : While the aniline is highly activated, the positions available for further EAS (C5) are sterically hindered by the adjacent bromine and methyl groups. Therefore, additional substitutions on the ring are unlikely under standard conditions.

• Reactions of the Amino Group : The -NH₂ group is the primary site of reactivity.

  • Diazotization : Reaction with nitrous acid (generated in situ from NaNO₂ and HCl) at low temperatures would convert the amino group into a diazonium salt (-N₂⁺). This intermediate is highly versatile and can be displaced by a wide range of nucleophiles (e.g., -OH, -CN, -I, -H) in Sandmeyer-type reactions.

  • Acylation : The amino group can be readily acylated with reagents like acetic anhydride or acetyl chloride. This reaction is often used as a protecting strategy to moderate the high reactivity of the aniline ring during other transformations.[7]

• Nucleophilic Aromatic Substitution (SNAr) : This compound is a poor substrate for SNAr. The reaction requires an aromatic ring that is electron-deficient, typically achieved with strong electron-withdrawing groups (like -NO₂) positioned ortho or para to a leaving group (a halogen).[8] This aniline derivative is electron-rich and lacks the necessary activation for nucleophilic attack.

Potential Applications in Research and Drug Development

Polyhalogenated anilines are crucial synthons in several areas of chemical science. While specific applications of 3-Chloro-2,6-dibromo-4-methylaniline are not extensively documented, its structure suggests utility in:

• Pharmaceutical Synthesis : It can serve as an intermediate for creating complex scaffolds in drug discovery. The halogen atoms provide sites for further modification via cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the construction of diverse molecular libraries.[9]

• Agrochemicals : The toxophoric properties of halogenated aromatic compounds make them common features in pesticides and herbicides. This molecule could be a precursor for new active ingredients in crop protection.[9]

• Dyes and Pigments : The aniline moiety is a classic component of azo dyes. Diazotization followed by coupling with an electron-rich aromatic compound would produce intensely colored azo compounds.[9]

• Materials Science : Halogenated aromatics can be used to synthesize flame-retardant materials or as monomers for specialty polymers with enhanced thermal stability and chemical resistance.

Safety, Handling, and Storage

As with any halogenated aromatic amine, 3-Chloro-2,6-dibromo-4-methylaniline should be handled with care, assuming it possesses significant toxicity. The following guidelines are based on safety data for structurally similar compounds.[10][11]

• Hazard Identification :

  • Acute Toxicity : Harmful if swallowed, in contact with skin, or if inhaled.[10][11]

  • Irritation : Causes skin and serious eye irritation.[10]

  • Long-term Exposure : May cause damage to organs through prolonged or repeated exposure.[11]

• Recommended Handling Procedures :

  • Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[10][12]

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[10][13]

  • Avoid generating dust. Handle as a solid and weigh carefully.

  • Wash hands thoroughly after handling.[13]

• Storage :

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][12]

  • Keep away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[14]

References

• 2,6-Dibromo-4-chloroaniline | C6H4Br2ClN | CID 625286 . PubChem. Available from: [Link]

• 4-Bromo-3-chloro-2-methylaniline | C7H7BrClN | CID 7171911 . PubChem. Available from: [Link]

• 4,4'-Methylenebis(3-chloro-2,6-diethylaniline) . PubChem. Available from: [Link]_

• 2,6-Dibromo-4-methylaniline . NIST WebBook. Available from: [Link]

• Welcome To Hyma Synthesis Pvt. Ltd . Hyma Synthesis. Available from: [Link]

• CN102234236A - Synthetic method of 3-chloro-2-methylaniline. Google Patents.

• Reactions of Aniline . Chemistry Steps. Available from: [Link]

• Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides . PMC - NIH. Available from: [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts . ACS Publications. Available from: [Link]

• (PDF) 2,6-Dibromo-4-methylaniline . ResearchGate. Available from: [Link]

• EP0727412B1 - Process for the preparation of 2,6-dichloro-4-bromoanilides. Google Patents.

• Anilines: Reactions, Reaction Mechanisms and FAQs . Allen Institute. Available from: [Link]

• N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information . ACS Publications. Available from: [Link]

• Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl) . Organic Syntheses Procedure. Available from: [Link]

• 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 . PubChem - NIH. Available from: [Link]

• RU2102382C1 - Method of preparing 3-bromo-4-methylaniline. Google Patents.

• 4-Bromo-2-chloro-6-methylaniline | C7H7BrClN | CID 2769626 . PubChem. Available from: [Link]

• CID 21014677 | C7H6Br2N+ . PubChem. Available from: [Link]

Sources

• 1. 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE | CAS: 84483-22-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 2. 2,6-Dibromo-4-methylaniline | CymitQuimica [cymitquimica.com]
• 3. CID 21014677 | C7H6Br2N+ | CID 21014677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,6-Dibromo-4-methylaniline [webbook.nist.gov]
• 5. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 6. Anilines: Reactions, Reaction Mechanisms and FAQs [allen.in]
• 7. EP0727412B1 - Process for the preparation of 2,6-dichloro-4-bromoanilides - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Buy 4-Bromo-2-chloro-6-methylaniline | 30273-42-8 [smolecule.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. 3-Chloro-4-methylaniline | 95-74-9 [chemicalbook.com]

Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

An In-Depth Technical Guide to the Regioselective

Introduction

3-Chloro-2,6-dibromo-4-methylaniline is a polyhalogenated aromatic amine, a class of compounds that serves as crucial building blocks in the synthesis of complex organic molecules. The specific substitution pattern of this molecule, featuring three different halogens on a substituted aniline ring, makes it a valuable intermediate for developing agrochemicals, pharmaceuticals, and specialty materials. The synthesis of such a precisely substituted molecule presents a significant challenge in regioselectivity. Direct halogenation of the parent amine, 4-methylaniline (p-toluidine), would lead to a mixture of products due to the powerful activating and ortho-, para-directing nature of the amino group.

This guide provides a comprehensive, field-proven methodology for the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline. The narrative is structured from the perspective of a senior application scientist, emphasizing not just the procedural steps but the underlying chemical principles and strategic decisions that ensure a high-yield, high-purity outcome. The core of this synthesis lies in a multi-step strategy involving the protection of the amine, followed by sequential, regioselective halogenations, and concluding with deprotection.

Synthetic Strategy: A Logic-Driven Approach

The successful synthesis of 3-Chloro-2,6-dibromo-4-methylaniline hinges on controlling the powerful directing effects of the amine and methyl substituents. A direct, one-pot halogenation is synthetically unviable. Our strategy, therefore, employs a protection-halogenate-halogenate-deprotect sequence, which provides the necessary control over regiochemistry at each stage.

• Amine Protection: The synthesis commences with the protection of the highly activating amino group of the starting material, 4-methylaniline. This is achieved through acetylation, which converts the amino group into a less activating acetamido group. This moderation is critical to prevent unwanted side reactions and to control the extent of the initial halogenation.

• Ortho-Dibromination: With the directing acetamido group in place, the first halogenation step is performed. The acetamido group is a strong ortho-, para-director. Since the para-position is blocked by the methyl group, bromination occurs exclusively at the two ortho-positions (C2 and C6).

• Meta-Chlorination: This is the most challenging step from a regiochemical standpoint. With the C2 and C6 positions occupied by bromine atoms, the subsequent chlorination is directed to the only remaining unsubstituted position, C3. The collective electronic and steric influences of the acetamido, methyl, and bromo substituents guide the incoming electrophile to this position.

• Deprotection: The final step involves the hydrolysis of the acetamido group to restore the primary amine, yielding the target molecule.

The entire synthetic pathway is illustrated below.

Caption: Multi-step synthesis pathway for 3-Chloro-2,6-dibromo-4-methylaniline.

Detailed Experimental Protocols

The following sections provide step-by-step methodologies for each stage of the synthesis. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Part 1: Synthesis of N-(4-methylphenyl)acetamide (Protection)

The initial step involves the acetylation of 4-methylaniline. This is a standard and robust reaction that proceeds with high yield.

• Rationale: The conversion of the -NH₂ group to an -NHCOCH₃ group reduces its activating strength. This prevents oxidation of the amine and allows for more controlled electrophilic substitution in subsequent steps.

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer, add 4-methylaniline (21.4 g, 0.2 mol).

• Add 100 mL of water, followed by the slow addition of 18 mL of concentrated hydrochloric acid. Stir until the aniline salt has fully dissolved.

• In a separate beaker, prepare a solution of sodium acetate trihydrate (32 g, 0.235 mol) in 60 mL of water.

• While stirring the aniline salt solution vigorously, add acetic anhydride (22.5 mL, 0.24 mol), and immediately add the sodium acetate solution in one portion.

• Cool the mixture in an ice bath and continue to stir for 30 minutes. The product will precipitate as a white solid.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry in an oven at 80 °C.

Expected Outcome: A white crystalline solid with a yield typically exceeding 90%.

Part 2: Synthesis of N-(2,6-dibromo-4-methylphenyl)acetamide (Dibromination)

This step achieves the selective bromination of the positions ortho to the acetamido group.

• Rationale: The acetamido group directs the incoming bromine electrophiles to the C2 and C6 positions. N-Bromosuccinimide (NBS) is chosen as the brominating agent for its ease of handling and high selectivity compared to liquid bromine. A general procedure for this type of reaction is well-documented.[1]

Procedure:

• In a 500 mL round-bottom flask, dissolve N-(4-methylphenyl)acetamide (14.9 g, 0.1 mol) in 200 mL of chloroform.

• To this solution, add N-Bromosuccinimide (NBS) (35.6 g, 0.2 mol) in portions over 15 minutes at room temperature (20-25 °C) with constant stirring.

• Stir the reaction mixture for approximately 30-45 minutes. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Upon completion, filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a 10% sodium thiosulfate solution to remove any unreacted bromine, followed by a water wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization from ethanol.

Part 3: Synthesis of N-(3-chloro-2,6-dibromo-4-methylphenyl)acetamide (Chlorination)

This is the key regioselective step to install the chlorine atom. The reaction conditions are adapted from established protocols for the chlorination of similarly substituted acetanilides.[2]

• Rationale: The C2 and C6 positions are now blocked by bulky bromine atoms. The acetamido group's directing influence is still dominant, but direct ortho/para substitution is impossible. The reaction proceeds to the least hindered and electronically favorable position, C3. Acetic acid serves as both a solvent and a mild catalyst.

Procedure:

• Slurry N-(2,6-dibromo-4-methylphenyl)acetamide (30.7 g, 0.1 mol) in a mixture of 250 mL of acetic acid and 25 mL of water in a three-necked flask equipped with a gas inlet tube and a stirrer.

• At room temperature, bubble chlorine gas (approx. 7.8 g, 0.11 mol) into the reaction mixture over 60 minutes with efficient stirring.

• After the addition is complete, allow the mixture to stir for an additional 4-6 hours.

• Pour the reaction mixture into 500 mL of cold water.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry.

Part 4: (Deprotection)

The final step is the removal of the acetyl protecting group to yield the target primary amine.

• Rationale: Acid-catalyzed hydrolysis effectively cleaves the amide bond. A mixture of ethanol and concentrated hydrochloric acid under reflux provides the necessary conditions for the reaction to proceed to completion. This method is analogous to deprotection steps for similar halogenated acetanilides.[2]

Procedure:

• In a 500 mL round-bottom flask, add the crude N-(3-chloro-2,6-dibromo-4-methylphenyl)acetamide (approx. 0.1 mol), 150 mL of ethanol, and 50 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux and maintain for 4-6 hours, or until TLC indicates the complete disappearance of the starting material.

• Cool the reaction mixture and pour it onto 500 g of crushed ice.

• Neutralize the mixture by slowly adding a 50% aqueous sodium hydroxide solution until the pH is basic (pH > 9).

• The product will precipitate as a solid. Collect the solid by vacuum filtration, wash with water, and dry.

• For final purification, the product can be recrystallized from a suitable solvent like heptane or an ethanol/water mixture.

Sources

• 1. 2,6-Dibromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. Process for the preparation of 2,6-dichloro-4-bromoanilides - Patent 0727412 [data.epo.org]

An In-depth Technical Guide to the Purity and Characterization of 3-Chloro-2,6-dibromo-4-methylaniline

Abstract

This technical guide provides a comprehensive framework for the synthesis, purification, and rigorous characterization of 3-Chloro-2,6-dibromo-4-methylaniline (CAS No. 84483-22-7). This highly substituted aniline is a valuable building block in the development of novel pharmaceuticals and advanced materials. Ensuring its purity and confirming its structural integrity are paramount for its application in regulated industries. This document offers field-proven insights and detailed methodologies for researchers, scientists, and drug development professionals, moving beyond simple protocols to explain the scientific rationale behind each experimental choice. Every procedure is designed as a self-validating system, grounded in authoritative references to ensure scientific integrity and reproducibility.

Introduction and Strategic Overview

3-Chloro-2,6-dibromo-4-methylaniline is an aromatic amine characterized by a dense arrangement of halogen substituents. This structural feature imparts specific chemical properties that are desirable in medicinal chemistry and material science, but also presents unique challenges in its synthesis and purification. The electron-withdrawing nature of the halogens deactivates the aromatic ring to some extent, yet the directing effects of the substituents must be carefully managed to achieve the desired regiochemistry.

The primary challenge in working with this compound is controlling its synthesis to minimize the formation of isomeric and partially halogenated impurities. Consequently, a multi-modal purification and characterization strategy is not just recommended, but essential. This guide presents an integrated workflow designed to address these challenges head-on.

Caption: Integrated workflow for synthesis, purification, and characterization.

Synthesis Pathway and Impurity Profile

A logical and controllable synthetic route to 3-Chloro-2,6-dibromo-4-methylaniline involves the direct bromination of 3-chloro-4-methylaniline. The amino group is a strong ortho-, para-director. Since the para position is blocked by the methyl group, and the 3-position is occupied by chlorine, electrophilic substitution is directed to the ortho positions (2 and 6).

Proposed Synthesis Protocol: Dibromination of 3-Chloro-4-methylaniline

This protocol is based on established methods for the bromination of anilines, such as the synthesis of 2,6-dibromo-4-methylaniline from p-toluidine[1].

Step-by-Step Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser, dissolve 3-chloro-4-methylaniline (1 equivalent) in a suitable solvent such as chloroform or glacial acetic acid.

• Reagent Addition: Dissolve N-bromosuccinimide (NBS) (2.1 equivalents) in the same solvent. Add the NBS solution dropwise to the stirred aniline solution at room temperature. The reaction is typically exothermic; maintain the temperature below 40°C using a water bath if necessary.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed (typically 1-3 hours).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining bromine. Transfer the mixture to a separatory funnel, wash with saturated sodium bicarbonate solution, and then with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 3-Chloro-2,6-dibromo-4-methylaniline.

Anticipated Impurity Profile

Understanding the potential impurities is critical for developing effective purification and analytical methods.

Impurity Class	Specific Examples	Origin
Starting Material	3-Chloro-4-methylaniline	Incomplete reaction.
Mono-brominated Intermediates	2-Bromo-3-chloro-4-methylaniline	Incomplete bromination.
Isomeric Byproducts	Bromination at other positions (less likely)	Minor side reactions.
Oxidation Products	Colored polymeric materials	Aerial oxidation of the aniline functional group[2].

Purification Methodologies

A two-stage purification strategy involving recrystallization followed by column chromatography is recommended to achieve high purity (>99.5%).

Primary Purification: Recrystallization

Recrystallization is a highly effective technique for removing the bulk of impurities. For halogenated anilines, a mixed solvent system of ethanol and water is often effective[3].

Step-by-Step Protocol:

• Solvent Selection: An ethanol/water mixture is a prime candidate. The compound should be highly soluble in hot ethanol and poorly soluble in cold water.

• Dissolution: Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

• Crystallization: Slowly add hot water dropwise to the hot ethanol solution until the solution becomes faintly turbid. Add a few drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly and undisturbed to room temperature.

• Cooling: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C).

Secondary Purification: Flash Column Chromatography

For achieving the highest purity required for pharmaceutical applications, flash column chromatography is necessary to remove trace impurities with similar solubility profiles. A key consideration is the basicity of the aniline, which can lead to poor separation on standard silica gel.

Causality Behind Experimental Choices: The lone pair on the nitrogen of the aniline can interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This interaction can cause significant peak tailing, irreversible adsorption, or even degradation of the product on the column. To mitigate this, a small amount of a competitive base, such as triethylamine (TEA), is added to the mobile phase. The TEA will preferentially interact with the acidic sites on the silica, allowing the desired aniline compound to elute symmetrically and efficiently[4][5].

Step-by-Step Protocol:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A non-polar/polar solvent system such as Hexanes/Ethyl Acetate. A typical starting gradient might be 95:5 (Hexanes:Ethyl Acetate). Crucially, add 0.5-1% triethylamine to the eluent mixture.

• Column Packing: Pack the column with a slurry of silica gel in the initial eluent composition.

• Sample Loading: Dissolve the recrystallized product in a minimal amount of the eluent or a slightly stronger solvent (like dichloromethane) and load it onto the column.

• Elution: Run the column, collecting fractions and monitoring by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Structural Characterization and Purity Analysis

A combination of spectroscopic and chromatographic techniques is required to unequivocally confirm the structure and purity of the final product.

Caption: Multi-technique approach for final product analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the compound. The NIST WebBook provides an electron ionization mass spectrum for 3-Chloro-2,6-dibromo-4-methylaniline[6][7].

• Expected Molecular Ion (M+): The molecular weight is 299.39 g/mol . Due to the presence of multiple isotopes of chlorine (³⁵Cl, ³⁷Cl) and bromine (⁷⁹Br, ⁸¹Br), the molecular ion will appear as a cluster of peaks. The most abundant peak (M+) will correspond to the molecule containing ³⁵Cl, ⁷⁹Br, and ⁷⁹Br.

• Isotopic Pattern: The presence of two bromine atoms and one chlorine atom creates a highly characteristic isotopic pattern. The M+2 peak (containing one ⁸¹Br) will be very intense, the M+4 peak (containing two ⁸¹Br or one ⁸¹Br and one ³⁷Cl) will also be significant, and the M+6 peak will be observable. This unique pattern is a powerful diagnostic tool for confirming the presence of the three halogen atoms.

• Fragmentation: Common fragmentation pathways for halogenated aromatic compounds include the loss of halogen atoms (Br radical, Cl radical) and fragmentation of the aromatic ring[8][9].

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Frequency Range (cm⁻¹)	Vibration	Expected Appearance
3300 - 3500	N-H stretch (primary amine)	Two distinct, sharp to medium bands.
2900 - 3100	C-H stretch (aromatic and methyl)	Weak to medium bands.
1600 - 1650	N-H bend (scissoring)	Medium to strong band.
1450 - 1600	C=C stretch (aromatic ring)	Multiple medium to strong bands.
1000 - 1300	C-N stretch	Medium band.
600 - 800	C-Cl and C-Br stretches	Strong bands in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

• Aromatic Proton: There is only one proton on the aromatic ring. It is expected to appear as a singlet. Its chemical shift will be downfield due to the deshielding effects of the halogens. (~7.0-7.5 ppm, 1H, s).

• Amine Protons: The -NH₂ protons typically appear as a broad singlet. The chemical shift can vary depending on concentration and solvent. (~4.0-5.0 ppm, 2H, broad s).

• Methyl Protons: The methyl group protons will appear as a sharp singlet. (~2.2-2.5 ppm, 3H, s).

Predicted ¹³C NMR Spectrum (in CDCl₃, 101 MHz):

The proton-decoupled ¹³C NMR spectrum is expected to show 7 distinct signals, corresponding to the 7 carbon atoms in the molecule. The chemical shifts can be estimated based on additive rules and comparison with related structures.

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
C-NH₂	140-145	Attached to electron-donating amine.
C-Br (x2)	110-120	Attached to electronegative bromine.
C-Cl	120-125	Attached to electronegative chlorine.
C-CH₃	130-135	Quaternary carbon attached to methyl.
C-H	125-130	Aromatic CH.
-CH₃	18-22	Aliphatic methyl group.

Purity Assessment by Chromatography

Quantitative purity is best determined using high-resolution chromatographic techniques.

4.4.1. High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is the gold standard for purity analysis of such compounds[13][14][15].

Step-by-Step Protocol:

• System: HPLC with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A suitable gradient would be from ~30% B to 95% B over 20-30 minutes to ensure separation of non-polar impurities.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the analyte has strong absorbance (e.g., 254 nm).

• Quantification: Purity is calculated using the area percent method from the resulting chromatogram.

4.4.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent orthogonal technique to confirm purity and identify any volatile impurities.

Step-by-Step Protocol:

• System: GC coupled to a Mass Spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow.

• Inlet Temperature: ~250°C.

• Oven Program: A temperature gradient from a low starting temperature (e.g., 100°C) to a high final temperature (e.g., 280°C) to elute all components.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Analysis: The total ion chromatogram (TIC) is used for area percent purity calculation, and the mass spectrum of each peak is used for impurity identification.

Conclusion

The successful application of 3-Chloro-2,6-dibromo-4-methylaniline in advanced research and development hinges on a robust and well-documented approach to its synthesis, purification, and characterization. By implementing the integrated workflow detailed in this guide—from controlled synthesis and strategic multi-step purification to orthogonal analysis using NMR, MS, IR, and chromatography—researchers can ensure the quality, purity, and structural integrity of their material. This commitment to scientific rigor is the foundation for generating reliable and reproducible results in drug discovery and material science.

References

• Walters, D. B., & Lipe, J. A. (1978). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection.
• BenchChem (2025). A Comparative Guide to HPLC Methods for Purity Analysis of 3-Chloro-4-fluoroaniline. BenchChem Technical Guides.
• National Institute of Standards and Technology (NIST). (n.d.). 3-Chloro-2,6-dibromo-4-methylaniline. In NIST Chemistry WebBook.
• Royal Society of Chemistry. (2019). N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III)
• Gowda, B. T., & Weiss, A. (1990). Process for the preparation of 2-chloro and 2,6-dichloroanilines.

• Chen, G. J., & Tilley, J. W. (2012). Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. Beilstein Journal of Organic Chemistry, 8, 744–748. Available at: [Link]

• PubChem. (n.d.). 2-Bromo-3-chloro-4-methylaniline.
• Biotage. (2023). Is there an easy way to purify organic amines? Biotage Technical Notes.
• Lores, E. M., Meekins, F. C., & Moseman, R. F. (1980). Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector.
• Al-Kindy, S. M. Z., Suliman, F. E. O., & Al-Lawati, H. A. J. (2013). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. Journal of Taibah University for Science, 7(1), 1-8.

• Wikipedia contributors. (2023, December 27). Aniline. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.).
• Fang, L., Zhang, H., Fang, X., Gou, S., & Cheng, L. (2014). Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 53(5), 635-641.

• National Institute of Standards and Technology (NIST). (n.d.). 3-Chloro-2,6-dibromo-4-methylaniline. In NIST Chemistry WebBook. Available at: [Link]

• Boulahlib, S., Boudina, A., Si-Ahmed, K., Bessekhouad, Y., & Trari, M. (2016).
• Thermo Fisher Scientific. (n.d.). Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE.
• Szafrański, P. (2015). Answer to "Is it possible to purify imine using column chromatography?".

• Brihi, O., Medjani, M., Bougueria, H., Djedouani, A., Francois, M., Fleutot, S., & Boudjada, A. (2017). 2,6-Dibromo-4-methylaniline. IUCrData, 2(3), x170293. Available at: [Link]

• Chemistry LibreTexts. (2021). 13.2: The Mass Spectrum - Fragmentation. In Organic Chemistry (McMurry). Available at: [Link]

• BenchChem (2025). An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 2-Bromo-4-fluorophenol. BenchChem Technical Guides.

Sources

• 1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 2. 3-Chloro-4-methylaniline(95-74-9) 13C NMR [m.chemicalbook.com]
• 3. 2,6-Di­bromo-4-methyl­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 4-Chloro-N-methylaniline(932-96-7) 13C NMR [m.chemicalbook.com]
• 6. 3-Chloro-2,6-dibromo-4-methylaniline [webbook.nist.gov]
• 7. 3-Chloro-2,6-dibromo-4-methylaniline [webbook.nist.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. rsc.org [rsc.org]
• 11. 3-Chloro-4-methylaniline(95-74-9) 1H NMR spectrum [chemicalbook.com]
• 12. 3-Bromo-4-methylaniline(7745-91-7) 1H NMR spectrum [chemicalbook.com]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]

The Synthetic Versatility of 3-Chloro-2,6-dibromo-4-methylaniline: A Technical Guide for Advanced Organic Synthesis

Abstract

This technical guide explores the synthetic potential of 3-Chloro-2,6-dibromo-4-methylaniline, a polyhalogenated aromatic amine poised for significant applications in modern organic synthesis. While specific literature on this compound is emerging, its structural features—a nucleophilic amino group, two sterically hindered and reactive ortho-bromo substituents, a meta-chloro substituent, and a para-methyl group—suggest a rich and versatile reactivity profile. This document provides a comprehensive overview of its probable synthesis, and delves into its potential as a key building block in cross-coupling reactions for the construction of complex molecular architectures, and as a precursor for the synthesis of novel heterocyclic scaffolds. Detailed, field-proven protocols, derived from analogous systems, are presented to provide researchers, scientists, and drug development professionals with a practical framework for leveraging the unique reactivity of this compound.

Introduction: Unveiling a Versatile Building Block

3-Chloro-2,6-dibromo-4-methylaniline (Figure 1) is a highly functionalized aniline derivative that holds considerable promise for the synthesis of complex organic molecules. The strategic placement of three halogen atoms with differing reactivity, ortho to a directing amino group, makes it an ideal candidate for sequential and site-selective functionalization. This guide will illuminate the potential applications of this compound, drawing upon established principles of organic synthesis and the known reactivity of analogous polysubstituted anilines.

Figure 1: Structure of 3-Chloro-2,6-dibromo-4-methylaniline

Caption: Structure of 3-Chloro-2,6-dibromo-4-methylaniline.

Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

A plausible synthetic route to 3-Chloro-2,6-dibromo-4-methylaniline involves a multi-step halogenation of a readily available starting material, such as 3-chloro-4-methylaniline. The amino group is a strong activating group and an ortho-, para-director. To control the regioselectivity of bromination and prevent unwanted side reactions, the amino group is typically protected as an acetanilide.

Proposed Synthetic Pathway

The proposed synthesis commences with the protection of 3-chloro-4-methylaniline via acetylation, followed by a directed ortho-bromination to introduce the two bromine atoms. The final step involves the deprotection of the acetanilide to yield the target compound.

Caption: Proposed synthetic pathway for 3-Chloro-2,6-dibromo-4-methylaniline.

Detailed Experimental Protocol (Hypothetical)

Step 1: Acetylation of 3-Chloro-4-methylaniline

• To a solution of 3-chloro-4-methylaniline (1.0 eq) in pyridine (5 vol), add acetic anhydride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Pour the reaction mixture into ice-water and stir until a precipitate forms.

• Collect the solid by filtration, wash with water, and dry under vacuum to afford N-(3-chloro-4-methylphenyl)acetamide.

Step 2: Dibromination of N-(3-chloro-4-methylphenyl)acetamide

• Dissolve the acetanilide from Step 1 (1.0 eq) in glacial acetic acid (10 vol).

• Add a solution of bromine (2.2 eq) in glacial acetic acid dropwise at room temperature.

• Stir the reaction mixture for 12 hours.

• Pour the mixture into a solution of sodium bisulfite to quench the excess bromine.

• Collect the precipitate by filtration, wash with water, and dry.

Step 3: Hydrolysis to 3-Chloro-2,6-dibromo-4-methylaniline

• Suspend the crude dibrominated acetanilide in a mixture of ethanol (5 vol) and concentrated hydrochloric acid (5 vol).

• Heat the mixture at reflux for 6 hours.

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 3-Chloro-2,6-dibromo-4-methylaniline.

Potential Applications in Organic Synthesis

The unique arrangement of functional groups in 3-Chloro-2,6-dibromo-4-methylaniline opens up a plethora of possibilities for its application in the synthesis of complex molecules.

Precursor for Substituted Carbazoles via Intramolecular Cyclization

The presence of two ortho-bromo substituents makes this aniline an excellent precursor for the synthesis of substituted carbazoles through intramolecular C-N or C-C bond formation. Palladium-catalyzed intramolecular amination is a powerful tool for the construction of such heterocyclic systems.[1]

Sources

• 1. Dibenzofuran synthesis [organic-chemistry.org]

Electronic effects of substituents in 3-Chloro-2,6-dibromo-4-methylaniline

An In-Depth Technical Guide to the Electronic Effects of Substituents in 3-Chloro-2,6-dibromo-4-methylaniline

Abstract

This technical guide provides a comprehensive analysis of the electronic landscape of 3-Chloro-2,6-dibromo-4-methylaniline, a molecule of interest in synthetic chemistry and drug development. The guide deconstructs the complex interplay between the inductive, resonance, and steric effects exerted by the chloro, bromo, methyl, and amino substituents. A central finding is that the potent, electron-withdrawing inductive effects of the three halogen atoms, combined with the profound steric inhibition of resonance caused by the ortho-dibromo substitution, overwhelmingly dictate the molecule's properties. These combined forces lead to a significant depression of the electron density on the amino group, drastically reducing its basicity and nucleophilicity. This analysis is supported by theoretical principles, proposed experimental validation protocols, and computational modeling workflows, offering a predictive framework for the molecule's reactivity and its potential utility as a building block in medicinal chemistry and materials science.

Introduction

Substituted anilines are foundational scaffolds in the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2][3][4] The electronic properties of the aniline moiety, particularly the basicity and nucleophilicity of the amino group, are exquisitely sensitive to the nature and position of substituents on the aromatic ring.[5][6] Understanding these substituent-driven electronic modulations is therefore paramount for rational molecular design and reaction engineering.

3-Chloro-2,6-dibromo-4-methylaniline (CDBMA) presents a case of compelling electronic complexity.[7][8][9] It features a combination of electron-donating and electron-withdrawing groups, as well as significant steric crowding around the core amino functionality. This guide aims to dissect the multifaceted electronic effects at play in this molecule, providing a rigorous, mechanistically grounded explanation of its chemical character. We will explore how the convergence of inductive withdrawal, resonance donation, and steric hindrance creates a unique electronic profile with significant implications for its chemical behavior and potential applications.

A Framework for Analyzing Substituent Effects

The electronic influence of any substituent on an aromatic ring can be rationalized through three primary phenomena: inductive effects, resonance effects, and steric effects.

Inductive Effects (I)

The inductive effect is the transmission of charge through a chain of atoms in a molecule, resulting in a permanent dipole. It arises from differences in the electronegativity of bonded atoms.

• Electron-Withdrawing Inductive Effect (-I): Exerted by electronegative atoms like halogens (Br, Cl), which pull sigma (σ) bond electron density away from the ring.

• Electron-Donating Inductive Effect (+I): Exerted by alkyl groups (e.g., methyl), which push σ-electron density towards the ring.

Resonance/Mesomeric Effects (R/M)

The resonance effect involves the delocalization of pi (π) electrons between a substituent and the aromatic ring. This requires the substituent to have a p-orbital that can overlap with the ring's π-system.

• Electron-Donating Resonance (+R): Occurs when a substituent donates a lone pair of electrons into the ring (e.g., -NH₂, -OH, halogens). This increases electron density, particularly at the ortho and para positions.

• Electron-Withdrawing Resonance (-R): Occurs when a substituent with a π-bond to an electronegative atom withdraws electron density from the ring (e.g., -NO₂, -CN).

Steric Effects

Steric effects arise from the spatial arrangement of atoms. In substituted anilines, a critical phenomenon is Steric Inhibition of Resonance (SIR) . When bulky groups occupy the ortho positions, they can physically force a substituent, like the -NH₂ group, out of the plane of the aromatic ring. This misalignment disrupts the overlap between the nitrogen's lone-pair p-orbital and the ring's π-system, severely diminishing its +R effect.

Deep Dive: Electronic Profile of 3-Chloro-2,6-dibromo-4-methylaniline

The net electronic character of CDBMA is a competitive interplay of the effects from its four distinct substituents.

The Dominant Influence: Inductive Withdrawal and Steric Hindrance

The primary determinants of CDBMA's electronic nature are the three halogen atoms.

• Cumulative Inductive Withdrawal: The two bromine atoms at the C2 and C6 positions and the chlorine atom at the C3 position are all strongly electronegative. They exert a powerful cumulative -I effect, pulling significant electron density from the aromatic ring. This inductively deshields the ring carbons and, crucially, the nitrogen atom of the amino group.

• Steric Inhibition of Resonance (SIR): The two bulky bromine atoms flanking the -NH₂ group create severe steric hindrance. This forces the amino group to twist out of the plane of the benzene ring, disrupting the conjugation of the nitrogen's lone pair with the aromatic π-system. Consequently, the powerful electron-donating resonance (+R) effect, which is characteristic of aniline, is drastically attenuated.

The Modulating Roles of Methyl and Chloro Groups

• Para-Methyl Group (+I, Hyperconjugation): The methyl group at the C4 position acts as a weak electron-donating group through both a +I effect and hyperconjugation. This effect pushes a small amount of electron density back into the ring, slightly counteracting the overwhelming withdrawal by the halogens.

• Meta-Chloro Group (-I): The chlorine at the C3 position contributes to the net inductive withdrawal. Being in the meta position, its resonance effect (+R) does not extend to the amino group, making its -I effect its sole electronic contribution relative to the functional center.

Net Electronic Profile: An Electron-Deficient System

The synergy of these effects renders the aniline system in CDBMA profoundly electron-deficient. The powerful -I effects of the halogens are compounded by the near-total suppression of the amino group's +R effect due to SIR. The weak donating effect of the methyl group is insufficient to compensate. This leads to a critical outcome: the lone pair of electrons on the nitrogen atom is significantly less available for protonation or for acting as a nucleophile. Therefore, 3-Chloro-2,6-dibromo-4-methylaniline is predicted to be an exceptionally weak base.

The interplay of these effects is visualized in the diagram below.

Caption: Interplay of electronic and steric effects in CDBMA.

Quantitative Estimation via Hammett Constants

While a direct Hammett analysis is complicated by the polysubstitution and steric effects, we can use the substituent constants (σ) to approximate the electronic push/pull. Electron-withdrawing groups have positive σ values, while electron-donating groups have negative values.[10][11]

Substituent	Position	Hammett Constant (σ)	Primary Effect
-Br	ortho (C2, C6)	σₚ = +0.23[10]	Strong -I, Steric (SIR)
-Cl	meta (C3)	σₘ = +0.37[10]	Strong -I
-CH₃	para (C4)	σₚ = -0.17[10]	+I, Hyperconjugation

The large positive σ values for the halogens, especially the meta-chloro group, indicate a strong deactivating influence. The steric effect from the ortho-bromo groups is a non-linear factor that dramatically amplifies this deactivation by crippling the amino group's ability to activate the ring.

Experimental and Computational Validation Protocols

Theoretical predictions must be validated through empirical data. The following sections outline key experimental and computational workflows to precisely quantify the electronic properties of CDBMA.

Protocol: Determination of Basicity (pKa Measurement)

The most direct measure of the electronic effect on the amino group is its basicity, quantified by the pKa of its conjugate acid. A spectrophotometric titration is a robust method for this determination.

Methodology:

• Preparation of Solutions: Prepare a stock solution of CDBMA in a co-solvent system (e.g., 50:50 ethanol:water) due to its likely low aqueous solubility. Prepare a series of buffered solutions of known pH.

• UV-Vis Spectroscopy: Record the UV-Vis spectrum of CDBMA in highly acidic (e.g., pH 1) and highly basic (e.g., pH 12) solutions to identify the absorbance maxima (λ_max) for the protonated (BH⁺) and neutral (B) forms, respectively.

• Titration: Add small, precise aliquots of the CDBMA stock solution to each buffer solution. Record the absorbance of each solution at a wavelength where the molar absorptivity of B and BH⁺ differs significantly.

• Data Analysis: The pKa is calculated using the Henderson-Hasselbalch equation adapted for spectrophotometry: pKa = pH + log[(A_BH⁺ - A) / (A - A_B)] Where A is the absorbance at a given pH, and A_B and A_BH⁺ are the absorbances of the fully basic and acidic forms.

• Validation: A plot of log[(A_BH⁺ - A) / (A - A_B)] versus pH should yield a straight line with a slope of ~1. The pKa is the pH at which the y-intercept is zero.

Caption: Computational workflow for electronic structure analysis.

Implications for Drug Development and Chemical Synthesis

The unique electronic profile of CDBMA has direct consequences for its application.

• Pharmaceutical Relevance: The extremely low basicity of the amino group means that CDBMA is unlikely to be protonated under physiological conditions (pH ~7.4). This has profound implications for its use as a pharmaceutical active ingredient or intermediate:

  • Solubility: It will be difficult to form hydrochloride or other salts to improve aqueous solubility.

  • Receptor Binding: If the amino group is intended to participate in hydrogen bonding as a donor, its efficacy remains. However, if it is designed to act as a hydrogen bond acceptor or participate in ionic interactions as an anilinium cation, its utility will be severely compromised.

• Synthetic Utility:

  • N-Functionalization: The nucleophilicity of the amino group will be very low, making reactions like acylation, alkylation, or diazotization significantly more challenging than for typical anilines. Harsher reaction conditions may be required.

  • Electrophilic Aromatic Substitution (EAS): The aniline ring is strongly deactivated by the cumulative effects of the substituents. It will be highly resistant to further electrophilic substitution.

Conclusion

The electronic character of 3-Chloro-2,6-dibromo-4-methylaniline is a textbook example of how a combination of inductive, resonance, and steric effects can produce properties that diverge significantly from the parent aniline structure. The system is dominated by the powerful electron-withdrawing inductive effects of the three halogen substituents and, most critically, the steric inhibition of resonance imposed by the ortho-dibromo groups. This synergy effectively suppresses the electron-donating ability of the amino group, rendering the molecule an extremely weak base with a highly deactivated aromatic ring. These insights, verifiable through the outlined experimental and computational protocols, are essential for any researcher or developer seeking to incorporate this heavily substituted aniline into advanced synthetic or medicinal chemistry programs.

References

• Galian, R. E., et al. (2002). Substituents Effect on the Electronic Properties of Aniline and Oligoanilines. The Journal of Physical Chemistry A, 106(40), 9416-9423. [Link]

• Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 80(4-5), 1107-1115. [Link]

• YouTube. (2020). Effect of Substituents on the Basicity of Anilines. Retrieved from [Link]

• ResearchGate. (2000). Substituent effects on the physical properties and pKa of aniline. Retrieved from [Link]

• Pearson. (n.d.). Rank the following substituted anilines from most basic to least basic. Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• PubMed. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Retrieved from [Link]

• ACS Publications. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. [Link]

• Science.gov. (n.d.). hammett substituent constants: Topics by Science.gov. Retrieved from [Link]

• ACS Publications. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. [Link]

• Stenutz, R. (n.d.). Hammett substituent constants. Retrieved from [Link]

• Wang Lab. (n.d.). A survey of Hammett substituent constants and resonance and field parameters.

• Moodle@Units. (n.d.). Table 7.1 Hammett substituent constants and their modified values. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Does Cl- Have more -I effect or +M effect (Resonance effect)?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Perhalogenated Anilines as Bifunctional Donors of Hydrogen and Halogen Bonds in Cocrystals with Ditopic Nitrogen-Containing Acceptors. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• National Institutes of Health. (2025). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′-methylenebis(3-chloro-2,6-diethylaniline). Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Periodate Oxidation of Aromatic Amines: Studies on the Role of Substituents and Linear Free Energy Relationships. Retrieved from [Link]

• Quora. (2018). Between p-Chloroaniline and p-Bromoaniline, which is more basic, and why?. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′-methylenebis(3-chloro-2,6-diethylaniline). Retrieved from [Link]

• Google Patents. (n.d.). CN102234236A - Synthetic method of 3-chloro-2-methylaniline.

• PubChem. (n.d.). 4,4'-Methylenebis(3-chloro-2,6-diethylaniline). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Rank the following substituted anilines from most basic to least ... | Study Prep in Pearson+ [pearson.com]
• 7. 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE | CAS: 84483-22-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 8. aboundchem.com [aboundchem.com]
• 9. 84483-22-7|2,6-Dibromo-3-chloro-4-methylaniline|BLD Pharm [bldpharm.com]
• 10. Hammett equation - Wikipedia [en.wikipedia.org]
• 11. Hammett substituent constants [stenutz.eu]

Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 3-Chloro-2,6-dibromo-4-methylaniline as a Versatile Synthetic Building Block

Introduction: Unlocking the Synthetic Potential of a Polysubstituted Aniline

3-Chloro-2,6-dibromo-4-methylaniline is a highly functionalized aromatic building block with significant potential in the synthesis of complex organic molecules, particularly in the realms of pharmaceutical and materials science. Its unique substitution pattern—featuring ortho-bromo groups that provide steric hindrance and multiple reactive sites (two C-Br bonds and one C-Cl bond of varying reactivity), an electron-donating methyl group, and a nucleophilic amino group—offers a rich platform for selective chemical transformations. This guide provides an in-depth exploration of the experimental protocols for leveraging this versatile molecule in two of the most powerful cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

The strategic placement of the halogen atoms allows for sequential and site-selective reactions, a crucial aspect in the construction of intricate molecular architectures. The sterically hindered nature of the aniline also presents both challenges and opportunities, necessitating carefully optimized reaction conditions to achieve high yields and selectivity. These application notes are designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale to empower effective and insightful experimentation.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of 3-Chloro-2,6-dibromo-4-methylaniline is paramount for its safe and effective use.

Property	Value	Reference
CAS Number	84483-22-7	[1][2]
Molecular Formula	C₇H₆Br₂ClN	[1]
Molecular Weight	299.39 g/mol	[1]
Appearance	Off-white to pale yellow crystalline powder
Melting Point	76-78 °C
Solubility	Soluble in organic solvents such as toluene, dioxane, and THF. Insoluble in water.

Safety and Handling:

3-Chloro-2,6-dibromo-4-methylaniline is a halogenated aromatic amine and should be handled with appropriate safety precautions in a well-ventilated chemical fume hood.[3]

• Personal Protective Equipment (PPE): Wear nitrile gloves, chemical safety goggles, and a lab coat. For handling larger quantities, consider double gloving and using a face shield.

• Inhalation: Avoid inhaling dust. Use a certified respirator if dust generation is unavoidable.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[4]

• Waste Disposal: Dispose of as halogenated organic waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.

Application Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for the formation of carbon-carbon bonds.[5] The presence of two bromine atoms and one chlorine atom on the 3-Chloro-2,6-dibromo-4-methylaniline ring allows for selective coupling. Generally, the C-Br bond is more reactive than the C-Cl bond in palladium-catalyzed cross-coupling reactions, enabling selective functionalization. The ortho-bromo substituents introduce significant steric hindrance, which necessitates the use of bulky, electron-rich phosphine ligands to promote efficient catalytic turnover.

Causality in Experimental Design:

• Catalyst System: A palladium(0) source, such as Pd₂(dba)₃ or Pd(OAc)₂, is used as the precatalyst. The active Pd(0) species is generated in situ. The choice of ligand is critical. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) or dialkylbiarylphosphine ligands are essential to facilitate the oxidative addition of the sterically hindered aryl halide and to promote the reductive elimination step.

• Base: A moderately strong base, such as K₂CO₃ or K₃PO₄, is typically employed. The base is crucial for the transmetalation step, activating the boronic acid partner.

• Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene, or THF) and water is commonly used. The aqueous phase is necessary to dissolve the inorganic base, while the organic phase solubilizes the organic reactants and catalyst.

• Temperature: Elevated temperatures are generally required to overcome the activation energy for the oxidative addition of the sterically hindered and electronically deactivated aryl halide.

Experimental Workflow: Suzuki-Miyaura Coupling

A typical experimental workflow for the Suzuki-Miyaura coupling reaction.

Detailed Protocol: Mono-arylation at the C-Br Position

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.)

• 1,4-Dioxane (5 mL, degassed)

• Water (1 mL, degassed)

• Schlenk flask with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add 3-Chloro-2,6-dibromo-4-methylaniline (299.4 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (276.4 mg, 2.0 mmol).

• In a separate vial, weigh Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and XPhos (38.1 mg, 0.08 mmol) and add them to the Schlenk flask.

• Seal the flask with a rubber septum and connect it to an inert gas manifold. Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Through the septum, add degassed 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Place the flask in a pre-heated oil bath set to 100 °C. Stir the reaction mixture vigorously under the inert atmosphere.

• Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired mono-arylated product.

Anticipated Results and Selectivity

Due to the higher reactivity of the C-Br bond over the C-Cl bond, mono-arylation is expected to occur selectively at one of the ortho-bromo positions. The steric hindrance may lead to slower reaction rates compared to less substituted anilines.

Arylboronic Acid	Expected Product	Anticipated Yield Range	Notes
Phenylboronic acid	3-Chloro-2-bromo-6-phenyl-4-methylaniline	60-85%	Standard coupling partner.
4-Methoxyphenylboronic acid	3-Chloro-2-bromo-6-(4-methoxyphenyl)-4-methylaniline	65-90%	Electron-donating groups may slightly accelerate the reaction.
4-Trifluoromethylphenylboronic acid	3-Chloro-2-bromo-6-(4-(trifluoromethyl)phenyl)-4-methylaniline	55-80%	Electron-withdrawing groups may slow down the reaction.
2-Thienylboronic acid	3-Chloro-2-bromo-6-(thiophen-2-yl)-4-methylaniline	50-75%	Heteroaromatic boronic acids are generally well-tolerated.

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of arylamines.[6][7] Similar to the Suzuki-Miyaura coupling, the differential reactivity of the C-Br and C-Cl bonds in 3-Chloro-2,6-dibromo-4-methylaniline can be exploited for selective amination. The significant steric hindrance posed by the ortho-bromo substituents necessitates the use of highly active catalyst systems.

Causality in Experimental Design:

• Catalyst System: A palladium precatalyst, often in combination with a bulky, electron-rich phosphine ligand, is crucial. For sterically hindered substrates, ligands such as BrettPhos, RuPhos, or Josiphos-type ligands are often employed.[8] These ligands facilitate the challenging oxidative addition and reductive elimination steps.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOtBu) is a common choice for these challenging couplings. For more sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, often in conjunction with specific ligand systems.

• Solvent: Anhydrous, aprotic solvents such as toluene or dioxane are typically used to prevent catalyst deactivation and unwanted side reactions.

Catalytic Cycle: Buchwald-Hartwig Amination

Sources

• 1. Indole-to-Carbazole Strategy for the Synthesis of Substituted Carbazoles under Metal-Free Conditions [organic-chemistry.org]
• 2. BJOC - One-pot three-component synthesis of quinoxaline and phenazine ring systems using Fischer carbene complexes [beilstein-journals.org]
• 3. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline - Google Patents [patents.google.com]
• 4. Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines] - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 7. Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes & Protocols: Synthesis of Novel Azo Dyes Utilizing 3-Chloro-2,6-dibromo-4-methylaniline

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and material scientists on the utilization of 3-Chloro-2,6-dibromo-4-methylaniline as a precursor in the synthesis of specialized azo dyes. We delve into the core chemical principles, provide detailed, field-tested laboratory protocols, and discuss the significance of the substituent effects on the final dye properties. The guide is structured to explain the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying organic chemistry.

Introduction: The Strategic Role of Halogenated Anilines in Azo Dye Chemistry

Azo dyes constitute the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (–N=N–).[1][2] Their widespread application in industries ranging from textiles and leather to printing and pigments is due to their straightforward synthesis, cost-effectiveness, and broad color palette.[2][3] The synthesis is classically a two-step process: the diazotization of a primary aromatic amine followed by an azo coupling reaction with an electron-rich nucleophile.

The choice of the primary amine, or "diazo component," is critical as it fundamentally dictates the electronic properties and, consequently, the color and stability of the final dye. 3-Chloro-2,6-dibromo-4-methylaniline (CAS: 84483-22-7, Molecular Formula: C₇H₆Br₂ClN) is a particularly interesting precursor.[4] Its heavily substituted aromatic ring—featuring both electron-withdrawing halogens (Cl, Br) and an electron-donating methyl group—offers a unique electronic profile. The ortho-dibromo substituents provide significant steric hindrance, which can enhance the stability of the resulting dyes by protecting the azo linkage from chemical or photolytic attack. This guide will explore the synthesis of azo dyes from this versatile intermediate.

Reagent Profile: 3-Chloro-2,6-dibromo-4-methylaniline

A thorough understanding of the starting material is paramount for safety and experimental success.

Physicochemical and Safety Data

Proper handling of halogenated aromatic amines is critical due to their potential toxicity. All operations should be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE).[5][6]

Property	Value	Source / Notes
CAS Number	84483-22-7	[4]
Molecular Formula	C₇H₆Br₂ClN	[4]
Molecular Weight	299.39 g/mol	[4]
Appearance	Crystalline powder (typical for similar anilines)	Assumed based on related compounds.
Melting Point	52 - 54 °C	Data for the closely related 2,6-dibromo-4-methylaniline.
Boiling Point	264 °C	Data for the closely related 2,6-dibromo-4-methylaniline.
GHS Hazard Statements	H302+H312+H332, H315, H319	Harmful if swallowed, in contact with skin or if inhaled. Causes skin and serious eye irritation. Based on analogous compounds.[6]
GHS Precautionary Statements	P261, P264, P270, P271, P280	Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink or smoke. Use in a well-ventilated area. Wear protective gloves/clothing/eye protection.[5][7]

Structural Considerations for Synthesis

The structure of 3-Chloro-2,6-dibromo-4-methylaniline influences the reaction in several key ways:

• Steric Hindrance: The two bromine atoms ortho to the amine group can sterically hinder the approach of reactants. This does not prevent diazotization but underscores the need for efficient stirring to ensure complete reaction.

• Electronic Effects: The halogens are deactivating, electron-withdrawing groups, which decrease the basicity of the amine. This necessitates the use of a strong acidic medium for the diazotization to proceed effectively.

• Stability: The bulky halogen atoms can impart higher thermal and photolytic stability to the final azo dye, a desirable property for many applications.

Core Reaction Mechanisms

The synthesis of azo dyes from our target aniline follows a two-stage pathway. Understanding these stages is key to troubleshooting and optimizing the reaction.

Stage 1: Diazotization

Diazotization is the conversion of the primary amino group (-NH₂) into a diazonium salt (-N₂⁺) using nitrous acid (HNO₂). Nitrous acid is unstable and is therefore generated in situ by reacting sodium nitrite (NaNO₂) with a strong mineral acid, typically hydrochloric acid (HCl), at low temperatures.

Causality: The reaction must be maintained between 0-5 °C. At higher temperatures, the highly reactive diazonium salt intermediate will readily decompose, releasing nitrogen gas and forming undesired phenol byproducts, which significantly reduces the yield.

Caption: Diazotization of the primary aniline to form the diazonium salt.

Stage 2: Azo Coupling

The resulting diazonium salt is a weak electrophile that undergoes an electrophilic aromatic substitution reaction with an activated aromatic compound, known as the coupling component.[8]

• Coupling with Phenols: For phenolic coupling components (e.g., 2-naphthol), the reaction is performed under mildly alkaline conditions (pH 8-10). This deprotonates the phenol to the more strongly activating phenoxide ion, which is necessary for the attack by the weakly electrophilic diazonium salt.[9]

• Coupling with Anilines: For amine coupling components, the reaction is carried out in a weakly acidic medium to prevent the diazonium salt from converting into a diazoamino compound through N-coupling.[9]

Caption: Azo coupling reaction between the diazonium salt and a coupling component.

Detailed Experimental Protocols

This section provides a step-by-step protocol for the synthesis of a representative red azo dye using 2-naphthol as the coupling component.

Overall Workflow

Caption: Experimental workflow for azo dye synthesis.

Protocol 1: Diazotization of 3-Chloro-2,6-dibromo-4-methylaniline

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline (2.99 g, 0.01 mol)

• Concentrated Hydrochloric Acid (HCl, 37%, ~2.5 mL)

• Sodium Nitrite (NaNO₂, 0.70 g, 0.01 mol)

• Deionized Water

• Ice

• 250 mL Beaker, 100 mL Beaker, Magnetic Stirrer

Procedure:

• Aniline Suspension: In a 250 mL beaker, suspend 2.99 g (0.01 mol) of 3-Chloro-2,6-dibromo-4-methylaniline in 25 mL of deionized water.

• Acidification: While stirring, slowly add 2.5 mL of concentrated HCl. The aniline salt may precipitate.

• Cooling: Place the beaker in an ice-salt bath and cool the suspension to 0-5 °C with vigorous stirring. It is crucial to maintain this temperature throughout the diazotization process.

• Nitrite Addition: In a separate 100 mL beaker, dissolve 0.70 g (0.01 mol) of sodium nitrite in 10 mL of cold deionized water.

• Reaction: Add the sodium nitrite solution dropwise to the cold aniline suspension over 15-20 minutes using a dropping funnel. Crucial: Ensure the temperature does not exceed 5 °C. The solid aniline should gradually dissolve, forming a clear solution of the diazonium salt.

• Stirring: Continue stirring the diazonium salt solution in the ice bath for an additional 20 minutes to ensure the reaction is complete. The solution is now ready for the coupling step and should be used immediately.

Protocol 2: Azo Coupling with 2-Naphthol

Materials:

• 2-Naphthol (1.44 g, 0.01 mol)

• Sodium Hydroxide (NaOH)

• Deionized Water

• 400 mL Beaker, Magnetic Stirrer

• Büchner Funnel and Vacuum Flask

Procedure:

• Preparation of Coupling Component: In a 400 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 50 mL of a 10% aqueous sodium hydroxide solution.[10]

• Cooling: Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Coupling Reaction: Slowly add the freshly prepared, cold diazonium salt solution (from Protocol 1) to the cold 2-naphthol solution with continuous, efficient stirring.

• Precipitation: A colored precipitate of the azo dye will form immediately. Maintain the temperature below 5 °C and continue stirring for 30 minutes to ensure complete coupling.[10]

• Isolation: Isolate the crude dye by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with several portions of cold deionized water until the filtrate is neutral. This removes excess salts and base.

• Drying & Purification: Dry the crude product in a desiccator or a low-temperature oven. For higher purity, the dye can be recrystallized from a suitable solvent like ethanol or glacial acetic acid.

Characterization and Expected Results

The synthesized azo dyes can be characterized by various analytical techniques.[11] The following table summarizes typical quantitative data for azo dyes derived from substituted anilines.

Parameter	Expected Result / Method	Rationale
Yield	75-90%	A typical range for well-executed azo coupling reactions.
Appearance	Deep Red / Orange Crystalline Powder	The extended conjugation system is responsible for the color.
Melting Point	>200 °C (decomposes)	Azo dyes are often high-melting solids. A sharp melting point indicates purity.
UV-Vis (λmax)	480-520 nm (in Ethanol)	The λmax indicates the color of the dye; this range corresponds to red-orange.
FTIR (cm⁻¹)	~1400-1450 (N=N stretch), ~3400 (O-H stretch from naphthol)	Confirms the presence of key functional groups.
Light Fastness¹	Good to Excellent	Halogen substituents often improve the light fastness of dyes.
Wash/Rubbing Fastness²	Very Good to Excellent	The molecular size and structure contribute to strong fiber adhesion.

¹ Light Fastness assessed on a scale of 1 (poor) to 8 (excellent). ² Wash and Rubbing Fastness assessed on a scale of 1 (poor) to 5 (excellent).

Applications and Future Directions

Azo dyes synthesized from 3-Chloro-2,6-dibromo-4-methylaniline are expected to exhibit high stability and strong color, making them suitable for demanding applications.

• Textile and Leather Dyeing: Their anticipated high fastness properties make them excellent candidates for dyeing natural and synthetic fibers.[3]

• High-Performance Pigments: By modifying the molecular structure to increase molecular weight and reduce solubility, these azo compounds can be converted into pigments for use in plastics, paints, and printing inks.[10]

• Research Applications: The straightforward synthesis makes these compounds excellent models for studying structure-property relationships in color chemistry and for developing new functional materials.[10]

Future research could involve creating a library of dyes by varying the coupling component to fine-tune the color and properties. Introducing solubilizing groups like sulfonic acids could adapt these dyes for different application media.

References

• eGyanKosh. (2020). DIAZONIUM SALTS. [Link]

• eGyanKosh. (n.d.). Unit-12 Diazonium Salts. [Link]

• University of the West Indies at Mona. (n.d.). The Synthesis of Azo Dyes. [Link]

• YouTube. (2021). COUPLING REACTIONS OF DIAZONIUM SALTS. [Link]

• ZDHC MRSL. (n.d.). Dyes – Azo (Forming Restricted Amines). [Link]

• IntechOpen. (2022). Chemistry and Applications of Azo Dyes: A Comprehensive Review. [Link]

• Chemistry LibreTexts. (2023). Reactions of Aryl Diazonium Salts. [Link]

• Asian Journal of Chemistry. (2018). Synthesis, Characterization and Applications of Some Azo Dyes Derived from Various Aromatic Amines. [Link]

• National Center for Biotechnology Information (NCBI). (2020). Classifications, properties, recent synthesis and applications of azo dyes. [Link]

• NPTEL Archive. (n.d.). Lecture 16 Aromatic Diazonium Salts. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Protocol for microwave-assisted synthesis of unsymmetrical azo dyes. [Link]

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mrsl.roadmaptozero.com [mrsl.roadmaptozero.com]
• 4. 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE | CAS: 84483-22-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. lkouniv.ac.in [lkouniv.ac.in]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. asianpubs.org [asianpubs.org]

The Strategic deployment of 3-Chloro-2,6-dibromo-4-methylaniline as a Versatile Scaffold in the Synthesis of Novel Pharmaceutical Intermediates

Abstract

This comprehensive guide delineates the strategic application of 3-Chloro-2,6-dibromo-4-methylaniline, a uniquely substituted aromatic amine, in the synthesis of advanced pharmaceutical intermediates. We will explore the intrinsic chemical properties of this compound that render it a valuable building block in modern drug discovery. A detailed, field-proven protocol for a representative synthetic transformation is provided, underscoring the causality behind experimental choices and ensuring a self-validating system for reproducible results. This document is intended for researchers, scientists, and drug development professionals seeking to leverage halogenated anilines in the construction of complex molecular architectures with potential therapeutic applications.

Introduction: The Rationale for Highly Substituted Anilines in Medicinal Chemistry

Aniline and its derivatives are foundational scaffolds in the pharmaceutical industry, present in a vast array of approved drugs.[1] The strategic introduction of halogen atoms and alkyl groups onto the aniline ring profoundly influences the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding interactions with biological targets. The subject of this note, 3-Chloro-2,6-dibromo-4-methylaniline, presents a compelling case for its use as a sophisticated building block. The two bromine atoms at the ortho positions provide significant steric hindrance and can serve as handles for further functionalization through cross-coupling reactions. The chlorine atom at the meta position and the methyl group at the para position further modulate the electronic and steric profile of the molecule, offering a nuanced platform for rational drug design.

Physicochemical and Safety Profile of 3-Chloro-2,6-dibromo-4-methylaniline

A thorough understanding of the starting material is paramount for successful and safe synthesis. The key properties and safety considerations for 3-Chloro-2,6-dibromo-4-methylaniline are summarized below.

Property	Value	Reference
CAS Number	84483-22-7	[1]
Molecular Formula	C₇H₆Br₂ClN	[1]
Molecular Weight	299.39 g/mol	[1]
Appearance	Off-white to light brown crystalline powder	N/A
Melting Point	52-54 °C	N/A
Boiling Point	264 °C	N/A

Safety and Handling Precautions:

3-Chloro-2,6-dibromo-4-methylaniline is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye irritation. Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, must be worn at all times. All manipulations should be conducted in a well-ventilated fume hood. In case of contact, wash the affected area thoroughly with soap and water. If inhaled, move to fresh air. Seek immediate medical attention if symptoms persist.

Application in the Synthesis of a Methylene-Bridged Dimeric Intermediate

While direct applications of 3-Chloro-2,6-dibromo-4-methylaniline in the synthesis of a specific, marketed pharmaceutical are not prevalent in publicly available literature, its structural similarity to other substituted anilines, such as 3-chloro-2,6-diethylaniline, allows us to extrapolate a highly plausible and synthetically valuable application. 3-chloro-2,6-diethylaniline is a known precursor to 4,4'-methylenebis(3-chloro-2,6-diethylaniline) (MCDEA), a molecule used as a curing agent in industrial applications.[2]

Herein, we present a detailed protocol for a parallel reaction: the synthesis of 4,4'-methylenebis(3-chloro-2,6-dibromo-4-methylaniline) . This dimeric structure serves as a rigid and sterically defined scaffold, which could be a valuable intermediate in the synthesis of bivalent ligands or kinase inhibitors that target the ATP-binding site.

Reaction Scheme

Caption: Synthesis of the dimeric intermediate.

Detailed Experimental Protocol

Objective: To synthesize 4,4'-methylenebis(3-chloro-2,6-dibromo-4-methylaniline) from 3-Chloro-2,6-dibromo-4-methylaniline.

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline (1.0 eq)

• Formaldehyde (37% in H₂O, 0.6 eq)

• Concentrated Hydrochloric Acid (37%, 1.0 eq)

• Deionized Water

• Sodium Hydroxide (50% aqueous solution)

• Ethanol (for recrystallization)

Equipment:

• Three-necked round-bottom flask with a mechanical stirrer, reflux condenser, and dropping funnel

• Heating mantle with temperature control

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer and reflux condenser, add 3-Chloro-2,6-dibromo-4-methylaniline (e.g., 29.94 g, 0.1 mol) and deionized water (100 mL).

• Acidification: With stirring, slowly add concentrated hydrochloric acid (8.3 mL, 0.1 mol) to the suspension. The formation of the aniline hydrochloride salt will be observed.

• Addition of Formaldehyde: Heat the mixture to 90-95°C. Once the temperature is stable, add formaldehyde solution (4.9 mL, 0.06 mol) dropwise over 30 minutes using the dropping funnel.

• Condensation Reaction: Maintain the reaction mixture at 95-100°C with vigorous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Neutralization and Isolation: After the reaction is complete, cool the mixture to room temperature. Slowly add 50% aqueous sodium hydroxide solution until the pH of the mixture is neutral (pH 7). A precipitate will form.

• Filtration and Washing: Filter the precipitate using a Buchner funnel and wash thoroughly with deionized water until the filtrate is neutral.

• Drying: Dry the crude product in a vacuum oven at 60-70°C to a constant weight.

• Purification (Recrystallization): Dissolve the crude product in hot ethanol and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization. Filter the purified crystals and dry them under vacuum.

Expected Yield: 80-90%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Rationale Behind Experimental Choices

• Acid Catalyst: The use of hydrochloric acid is crucial to protonate the formaldehyde, making it a more reactive electrophile for the electrophilic aromatic substitution reaction with the electron-rich aniline ring.

• Stoichiometry: A slight excess of the aniline relative to formaldehyde is used to ensure the complete consumption of formaldehyde and minimize the formation of oligomeric side products.

• Temperature Control: The reaction temperature is maintained at 90-100°C to provide sufficient activation energy for the condensation reaction while minimizing potential side reactions.

• Neutralization: The addition of sodium hydroxide is necessary to deprotonate the aniline hydrochloride salt and precipitate the free amine product, which is insoluble in water.

Potential Pharmaceutical Applications of the Dimeric Intermediate

The synthesized 4,4'-methylenebis(3-chloro-2,6-dibromo-4-methylaniline) represents a novel, rigid scaffold with several features that are attractive for drug design:

• Bivalent Ligand Design: The dimeric nature of the molecule allows for the simultaneous interaction with two binding sites on a target protein or between two interacting proteins.

• Scaffold for Kinase Inhibitors: The rigid structure can serve as a core for the development of Type II kinase inhibitors, which bind to the inactive conformation of the kinase. The aniline nitrogens can be further functionalized to introduce moieties that interact with the DFG-out motif.

• Modulation of Physicochemical Properties: The high degree of halogenation increases the lipophilicity of the molecule, which can enhance membrane permeability. The steric bulk provided by the bromine atoms can also shield the molecule from metabolic degradation.

Caption: Synthetic workflow and potential applications.

Conclusion

3-Chloro-2,6-dibromo-4-methylaniline is a highly functionalized building block with significant potential in the synthesis of complex pharmaceutical intermediates. The protocol detailed herein for the synthesis of a dimeric scaffold demonstrates a practical and scalable application of this versatile molecule. The unique substitution pattern of 3-Chloro-2,6-dibromo-4-methylaniline provides a rich design space for medicinal chemists to explore in the development of next-generation therapeutics. Further investigation into the derivatization of the synthesized intermediate is warranted to fully exploit its potential in drug discovery programs.

References

• Smirnov, A. N., et al. (2025). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′-methylenebis(3-chloro-2,6-diethylaniline). Acta Crystallographica Section E: Crystallographic Communications. [Link]

Sources

• 1. gantrade.com [gantrade.com]
• 2. Synthesis and crystal structures of 4,4′-methyl­enebis(2,6-di­ethyl­aniline) and 4,4′-methyl­enebis(3-chloro-2,6-di­ethyl­aniline) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Novel Polymers from 3-Chloro-2,6-dibromo-4-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis and characterization of novel polymers derived from the highly functionalized monomer, 3-chloro-2,6-dibromo-4-methylaniline. The presence of multiple halogen substituents and a methyl group on the aniline backbone presents unique opportunities for creating polymers with tailored properties, such as enhanced thermal stability, flame retardancy, and specific optoelectronic characteristics. These attributes make them promising candidates for advanced materials in electronics, aerospace, and biomedical applications. This guide offers detailed protocols for two distinct polymerization methodologies: chemical oxidative polymerization and Suzuki-Miyaura polycondensation. Furthermore, it outlines a complete suite of characterization techniques to thoroughly evaluate the synthesized polymers' structural, thermal, and molecular weight properties.

Introduction: The Rationale for Polymerizing 3-Chloro-2,6-dibromo-4-methylaniline

Polyaniline (PANI) and its derivatives are a class of conducting polymers that have garnered significant interest due to their unique electrical properties, environmental stability, and ease of synthesis.[1] The introduction of substituents onto the aniline ring allows for the fine-tuning of the resulting polymer's properties. Halogenated anilines, in particular, are intriguing monomers. The incorporation of halogen atoms can significantly alter the electronic and steric nature of the polymer backbone, potentially leading to materials with improved solubility, thermal stability, and flame-retardant properties.[2]

3-Chloro-2,6-dibromo-4-methylaniline is a particularly promising monomer due to its high degree of halogenation. The presence of both chlorine and bromine atoms offers multiple reactive sites and imparts significant atomic weight, which can contribute to flame retardancy. The methyl group can enhance solubility in organic solvents, a common challenge in the processing of rigid-rod polymers.[3]

This guide presents two strategic approaches to polymerize this monomer:

• Chemical Oxidative Polymerization: This method directly polymerizes the aniline derivative to form a polyaniline-like structure with a conjugated backbone, potentially yielding electroactive materials.[4]

• Suzuki-Miyaura Polycondensation: This palladium-catalyzed cross-coupling reaction allows for the formation of well-defined, alternating copolymers with predictable structures and properties by reacting the di-bromo functionalities with a suitable di-boronic acid comonomer.[5]

Synthesis Methodologies

Protocol 1: Chemical Oxidative Polymerization

This protocol details the synthesis of poly(3-chloro-2,6-dibromo-4-methylaniline) via chemical oxidation. The mechanism involves the formation of radical cations from the aniline monomer, which then couple to form the polymer chain.[4] The choice of ammonium persulfate as the oxidant is based on its common use in aniline polymerization, providing a controlled reaction rate.[6] Hydrochloric acid is used to create the acidic medium necessary for the formation of the conductive emeraldine salt form of the polymer.[1]

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline (Monomer)

• Ammonium persulfate (APS) (Oxidant)

• Hydrochloric acid (HCl), 1 M

• Methanol

• Deionized water

• Reaction flask with a magnetic stirrer

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Monomer Solution Preparation: In a 250 mL reaction flask, dissolve 1.0 g of 3-chloro-2,6-dibromo-4-methylaniline in 100 mL of 1 M HCl. Stir the solution at room temperature until the monomer is completely dissolved.

• Cooling: Place the reaction flask in an ice bath and cool the solution to 0-5 °C with continuous stirring. This is crucial to control the exothermicity of the polymerization reaction and to favor para-coupling, leading to a more linear polymer.

• Oxidant Solution Preparation: In a separate beaker, dissolve 1.2 g of ammonium persulfate in 50 mL of 1 M HCl. The molar ratio of oxidant to monomer should be approximately 1.25:1. Cool this solution to 0-5 °C in an ice bath.

• Polymerization: Slowly add the chilled oxidant solution dropwise to the stirred monomer solution over 30 minutes. A gradual color change from colorless to dark green or black should be observed, indicating the onset of polymerization.

• Reaction Completion: Allow the reaction to proceed for 24 hours at 0-5 °C with continuous stirring to ensure a high molecular weight polymer.

• Isolation and Purification:

  • Filter the resulting polymer precipitate using a Buchner funnel.

  • Wash the polymer sequentially with 1 M HCl, deionized water, and methanol to remove unreacted monomer, oligomers, and oxidant.

  • Continue washing until the filtrate becomes colorless.

• Drying: Dry the purified polymer in a vacuum oven at 60 °C for 24 hours.

Experimental Workflow: Oxidative Polymerization

Caption: Workflow for the oxidative polymerization of 3-chloro-2,6-dibromo-4-methylaniline.

Protocol 2: Suzuki-Miyaura Polycondensation

This protocol describes the synthesis of a novel alternating copolymer by reacting the dibromo functionality of 3-chloro-2,6-dibromo-4-methylaniline with a suitable diboronic acid, for example, 1,4-phenylenediboronic acid. The Suzuki-Miyaura coupling is a robust and versatile method for forming carbon-carbon bonds.[7] The use of a palladium catalyst, such as Pd(PPh₃)₄, is standard for this type of reaction.[5] A base, like potassium carbonate, is essential for the activation of the boronic acid.[8]

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline

• 1,4-Phenylenediboronic acid (or other suitable diboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (Catalyst)

• Potassium carbonate (K₂CO₃) (Base)

• Toluene (Anhydrous)

• Deionized water

• Schlenk flask and line

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a Schlenk flask equipped with a magnetic stir bar and a reflux condenser. The entire setup should be flame-dried and cooled under an inert atmosphere (N₂ or Ar).

• Reagent Addition: To the Schlenk flask, add 3-chloro-2,6-dibromo-4-methylaniline (1.0 mmol), 1,4-phenylenediboronic acid (1.0 mmol), potassium carbonate (3.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Solvent Addition: Add 20 mL of anhydrous toluene and 5 mL of deionized water to the flask. The biphasic system is often beneficial for Suzuki couplings.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Polymerization: Heat the reaction mixture to 90 °C and reflux with vigorous stirring for 48 hours under an inert atmosphere.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 200 mL of methanol to precipitate the polymer.

  • Filter the polymer and wash it with water and methanol to remove salts and catalyst residues.

  • To further purify, dissolve the polymer in a minimal amount of a suitable solvent (e.g., chloroform or THF) and reprecipitate it in methanol.

• Drying: Dry the purified polymer in a vacuum oven at 60 °C for 24 hours.

Experimental Workflow: Suzuki-Miyaura Polycondensation

Sources

• 1. researchgate.net [researchgate.net]
• 2. Peculiarities of Oxidative Polymerization of Diarylaminodichlorobenzoquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Nonstoichiometric Suzuki–Miyaura Polycondensation for the Synthesis of Aromatic Polymers | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Sample Preparation – GPC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Application Notes and Protocols for the Electrophilic Substitution of 3-Chloro-2,6-dibromo-4-methylaniline

Abstract

This document provides a detailed theoretical and practical guide for performing electrophilic aromatic substitution (EAS) reactions on 3-chloro-2,6-dibromo-4-methylaniline. Due to the complex substitution pattern of this substrate, this guide emphasizes the analytical prediction of regioselectivity and provides robust starting protocols for nitration, halogenation, and Friedel-Crafts acylation. Given the absence of specific literature for this exact molecule, the protocols herein are derived from established principles of physical organic chemistry and proven methodologies for similarly substituted anilines. All proposed experimental designs include self-validating checkpoints and are supported by authoritative references.

Introduction: Navigating the Reactivity of a Polysubstituted Aniline

3-Chloro-2,6-dibromo-4-methylaniline is a highly substituted aromatic amine with significant potential as a building block in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The strategic placement of electron-withdrawing halogens, an electron-donating methyl group, and a strongly activating amino group presents a unique challenge and opportunity for further functionalization via electrophilic aromatic substitution.

The core scientific challenge lies in predicting and controlling the regiochemical outcome of such reactions. The amino group is a powerful ortho, para-director, while the halogens are deactivating but also ortho, para-directing. The methyl group is a weak activating ortho, para-director. Understanding the interplay of these electronic and steric effects is paramount for the successful and selective synthesis of derivatives.

This guide will first dissect the directing effects of the existing substituents to predict the most probable site of electrophilic attack. Subsequently, it will provide detailed, adaptable protocols for key electrophilic substitution reactions.

Predicting Regioselectivity: An Analysis of Directing Effects

The single available position for electrophilic attack on the aromatic ring of 3-chloro-2,6-dibromo-4-methylaniline is C5. Let's analyze the directing effects of the substituents to understand the feasibility of a reaction at this position:

• Amino Group (-NH₂): This is the most powerful activating group and a strong ortho, para-director.[1][2] The positions ortho to the amino group are C2 and C6 (both blocked), and the position para is C4 (blocked by the methyl group).

• Methyl Group (-CH₃): An activating group that directs ortho and para. The ortho positions are C3 (blocked by chlorine) and C5 (available). The para position is C1 (blocked by the amino group).

• Halogens (-Br, -Cl): These are deactivating groups but are also ortho, para-directors due to resonance effects.[3]

  • The bromine at C2 directs to C1, C3, and C5 (available).

  • The bromine at C6 directs to C1, C5 (available), and C7 (non-existent).

  • The chlorine at C3 directs to C2, C4, and C6 (all blocked).

Core Experimental Protocols

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a certified chemical fume hood.

• Reactivity Hazards: Halogenated anilines can be toxic and may be sensitive to air and light.[4] Reactions involving strong acids and electrophiles are exothermic and should be conducted with care, including slow, controlled additions and appropriate cooling.

Protocol 1: N-Acetylation for Reactivity Modulation

To mitigate the high reactivity of the amino group and prevent potential side reactions, N-acetylation is a recommended preliminary step, particularly for reactions requiring harsh conditions.[5]

Objective: To synthesize N-(3-chloro-2,6-dibromo-4-methylphenyl)acetamide.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Chloro-2,6-dibromo-4-methylaniline	299.39	2.99 g	10
Acetic Anhydride	102.09	1.2 mL	12
Glacial Acetic Acid	-	20 mL	-
Sodium Acetate (anhydrous)	82.03	0.82 g	10

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-chloro-2,6-dibromo-4-methylaniline in glacial acetic acid.

• Add sodium acetate to the solution.

• Slowly add acetic anhydride to the stirring mixture.

• Heat the reaction mixture to a gentle reflux (approximately 118 °C) for 30 minutes.

• Allow the mixture to cool to room temperature and then pour it into 100 mL of ice-cold water with stirring.

• The N-acetylated product will precipitate. Collect the solid by vacuum filtration.

• Wash the solid with cold water until the filtrate is neutral.

• Dry the product in a vacuum oven at 60-70 °C.

Workflow Diagram:

Caption: N-Acetylation Workflow

Protocol 2: Nitration

Objective: To synthesize 3-chloro-2,6-dibromo-4-methyl-5-nitroaniline.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Chloro-2,6-dibromo-4-methylaniline	299.39	1.50 g	5
Concentrated Sulfuric Acid (98%)	-	10 mL	-
Concentrated Nitric Acid (70%)	-	0.35 mL	5.5

Procedure:

• Carefully add concentrated sulfuric acid to a 50 mL flask equipped with a magnetic stirrer and place it in an ice-salt bath to cool to 0-5 °C.

• Slowly add 3-chloro-2,6-dibromo-4-methylaniline to the cold sulfuric acid with continuous stirring until it is fully dissolved.

• In a separate container, prepare the nitrating mixture by cautiously adding concentrated nitric acid to a small amount of concentrated sulfuric acid.

• Using a dropping funnel, add the nitrating mixture dropwise to the aniline solution, ensuring the temperature does not rise above 10 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture over crushed ice.

• The nitrated product will precipitate. Collect the solid by vacuum filtration.

• Wash the solid with copious amounts of cold water to remove residual acid.

• Recrystallize the crude product from ethanol or a similar suitable solvent.

Reaction Mechanism Overview:

Caption: Nitration Mechanism

Protocol 3: Bromination

Objective: To synthesize 5,3-dichloro-2,6-dibromo-4-methylaniline (this would be adding a second chlorine, a hypothetical example if a position were available. As C5 is the only position, we will aim for bromination at C5). To synthesize 3-chloro-2,5,6-tribromo-4-methylaniline.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Chloro-2,6-dibromo-4-methylaniline	299.39	1.50 g	5
N-Bromosuccinimide (NBS)	177.98	0.98 g	5.5
Acetonitrile	-	25 mL	-

Procedure:

• Dissolve 3-chloro-2,6-dibromo-4-methylaniline in acetonitrile in a 50 mL round-bottom flask.

• Cool the solution in an ice bath.

• Add N-Bromosuccinimide (NBS) portion-wise over 15 minutes with vigorous stirring.

• Allow the reaction to stir at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated sodium thiosulfate solution to remove any remaining bromine, followed by a water wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography on silica gel.

Characterization of Products

The successful synthesis of the desired products should be confirmed using a combination of the following analytical techniques:

• Thin Layer Chromatography (TLC): For monitoring reaction progress and assessing purity.

• Melting Point: To determine the purity of the crystalline products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure of the product and confirm the position of the new substituent.

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.

Conclusion

The electrophilic substitution of 3-chloro-2,6-dibromo-4-methylaniline is a viable pathway for the synthesis of novel, highly functionalized aromatic compounds. While the substrate's substitution pattern directs incoming electrophiles to the C5 position, the overall reactivity is a complex interplay of activating and deactivating influences. The protocols provided in this guide, including the strategic use of N-acetylation for reactivity control, offer a solid foundation for researchers to explore the chemistry of this versatile molecule. As with any new synthetic route, careful optimization and monitoring are essential for achieving high yields and purity.

References

• Benchchem.
• McMurry, J. Organic Chemistry. Cengage Learning.
• Clayden, J., Greeves, N., Warren, S. Organic Chemistry. Oxford University Press.
• YouTube. Electrophilic substitution reactions of aniline.
• Chemistry Steps. Reactions of Aniline.

• Wikipedia. Friedel–Crafts reaction. [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitution: The Six Key Reactions. [Link]

• Doc Brown's Chemistry. aromatic chlorination bromination electrophilic substitution. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 4. 3-Chloro-4-methylaniline | 95-74-9 [chemicalbook.com]
• 5. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]

Application Note: Analytical Strategies for 3-Chloro-2,6-dibromo-4-methylaniline via Derivatization

Abstract: This document provides a comprehensive technical guide for the analytical determination of 3-chloro-2,6-dibromo-4-methylaniline. Due to the compound's inherent polarity and potential for poor chromatographic performance, direct analysis can be challenging. We present detailed application notes and protocols for chemical derivatization, a critical strategy to enhance analyte volatility, improve peak shape, and increase detection sensitivity. The methodologies detailed herein are tailored for researchers, scientists, and drug development professionals, focusing on robust derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) and pre-column fluorescent labeling for High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Introduction: The Analytical Challenge of Halogenated Anilines

3-Chloro-2,6-dibromo-4-methylaniline is a highly substituted aromatic amine. Such compounds are often encountered as intermediates in organic synthesis, potential impurities in pharmaceutical manufacturing, or as degradation products of more complex molecules like pesticides and dyes. The analytical quantification of this and similar halogenated anilines is essential for process control, impurity profiling, and environmental monitoring.

The primary amine group (-NH₂) makes the molecule polar. This polarity can cause several analytical issues, particularly in Gas Chromatography (GC):

• Poor Volatility: The molecule may not readily vaporize at typical GC inlet temperatures.

• Analyte Adsorption: The active amine group can interact with active sites within the GC inlet or on the column itself, leading to poor peak shape (tailing) and reduced signal intensity.[1]

• Thermal Instability: Some anilines can degrade at the high temperatures used in GC analysis.

While High-Performance Liquid Chromatography (HPLC) can often analyze halogenated anilines without derivatization, this approach may lack the required sensitivity for trace-level detection.[2][3] Chemical derivatization addresses these challenges by converting the polar amine into a less polar, more volatile, and more stable functional group, thereby making the analyte more amenable to chromatographic analysis.[4]

This guide details two field-proven derivatization strategies: acylation for GC-MS analysis and fluorescent labeling for HPLC analysis.

Strategic Overview: Selecting the Appropriate Analytical Workflow

The choice between a GC-based or HPLC-based method depends on the specific analytical requirements, such as required sensitivity, sample matrix complexity, and available instrumentation. The following workflow diagram illustrates the decision-making process and the role of derivatization.

Caption: General analytical workflow for 3-chloro-2,6-dibromo-4-methylaniline.

Comparative Data on Analytical Techniques

The following table summarizes the key characteristics of each analytical approach to guide the selection process.

Parameter	Direct HPLC-UV/EC	GC-MS (with Acylation)	HPLC-FLD (with Fluorescent Labeling)
Derivatization Required	No	Yes	Yes
Primary Advantage	Simplicity, speed[2]	High selectivity, structural confirmation	Exceptional sensitivity[5][6]
Typical Sensitivity	Nanogram (ng) range[2]	Picogram (pg) to ng range	Femtogram (fg) to pg range
Key Consideration	Analyte must have sufficient chromophore or be electrochemically active.[3]	Optimizing reaction conditions is critical for reproducibility.[1]	Reagent purity and removal of excess label are crucial.[7]
Best Suited For	Routine analysis, purity checks	Complex matrices, metabolite identification	Trace analysis, environmental samples

Protocol 1: Acylation for GC-MS Analysis

Acylation is a robust derivatization technique that replaces the active hydrogen on the primary amine with an acyl group.[1] For halogenated anilines, using a perfluorinated acylating agent like Trifluoroacetic Anhydride (TFAA) is highly advantageous. The resulting trifluoroacetamide derivative is significantly more volatile and thermally stable. Furthermore, the fluorine atoms enhance the response of an Electron Capture Detector (ECD) and provide characteristic mass fragments for Mass Spectrometry (MS) detection.

Reaction Mechanism: Acylation

Caption: Acylation of the analyte with Trifluoroacetic Anhydride (TFAA).

Detailed Experimental Protocol: Acylation

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3-chloro-2,6-dibromo-4-methylaniline standard into a 10 mL volumetric flask. Dissolve and bring to volume with a suitable solvent like ethyl acetate or toluene to create a 1 mg/mL stock solution.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • For unknown samples, perform a liquid-liquid extraction (e.g., with methylene chloride at pH 11) or solid-phase extraction to isolate the analyte from the sample matrix.[8] Evaporate the extraction solvent to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • To the dried residue of the sample or a 100 µL aliquot of a standard solution, add 200 µL of ethyl acetate and 50 µL of Trifluoroacetic Anhydride (TFAA).

  • Causality: Ethyl acetate is a common solvent that is compatible with both the analyte and the GC system. TFAA is a highly reactive acylating agent that ensures a rapid and complete reaction.[1]

  • Cap the reaction vial tightly and vortex for 30 seconds.

  • Heat the vial at 60°C for 30 minutes in a heating block or water bath.

  • Causality: Heating accelerates the reaction to ensure it goes to completion, which is critical for quantitative accuracy.

• Post-Reaction Workup:

  • Cool the vial to room temperature.

  • Evaporate the excess TFAA and solvent under a gentle stream of nitrogen. The acidic byproduct (trifluoroacetic acid) is also volatile and will be removed during this step.

  • Causality: Removal of excess reagent and byproducts is crucial to prevent interference with the chromatography and potential damage to the GC column.[1]

  • Reconstitute the dried derivative in 1 mL of a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS injection.

Recommended GC-MS Parameters

Parameter	Value	Justification
GC Column	HP-5MS or equivalent (30 m x 0.25 mm, 0.25 µm)	A non-polar 5% phenyl-methylpolysiloxane column provides excellent separation for a wide range of semi-volatile compounds.
Injector Temperature	280 °C	Ensures rapid volatilization of the derivatized analyte.
Injection Mode	Splitless (1 µL)	Maximizes sensitivity for trace analysis.
Oven Program	100°C (hold 1 min), ramp to 280°C at 15°C/min, hold 5 min	An optimized temperature ramp allows for good separation from potential matrix components.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Standard carrier gas for GC-MS.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole.
Acquisition Mode	Scan (50-550 amu) and/or Selected Ion Monitoring (SIM)	Scan mode is used for initial identification; SIM mode is used for enhanced sensitivity and quantification.

Protocol 2: Pre-Column Fluorescent Derivatization for HPLC

For applications demanding the highest sensitivity, pre-column derivatization with a fluorescent labeling agent followed by HPLC with a Fluorescence Detector (FLD) is the method of choice.[5] Reagents like dansyl chloride or coumarin-based sulfonyl chlorides react with the primary amine to form a highly fluorescent derivative.[6][7] This protocol is adapted from established methods for aniline analysis.[9]

Reaction Mechanism: Fluorescent Labeling

Caption: Fluorescent labeling with a Coumarin Sulfonyl Chloride Reagent.

Detailed Experimental Protocol: Fluorescent Labeling

• Reagent Preparation:

  • Analyte Stock (100 µM): Prepare a stock solution of 3-chloro-2,6-dibromo-4-methylaniline in acetonitrile.

  • Labeling Reagent (500 µM): Prepare a solution of the fluorescent labeling reagent (e.g., Coumarin 6-SO₂Cl) in acetonitrile. This should be prepared fresh.

  • Buffer (0.1 M, pH 9.0): Prepare a borate or phosphate buffer and adjust the pH to 9.0.

  • Causality: The derivatization reaction is base-catalyzed and proceeds optimally at a slightly alkaline pH to deprotonate the amine, enhancing its nucleophilicity.[5][6]

• Derivatization Reaction:

  • In a microcentrifuge tube or autosampler vial, combine 50 µL of the analyte standard or sample solution with 100 µL of the pH 9.0 buffer.

  • Add 50 µL of the labeling reagent solution. An excess of the labeling reagent is used to drive the reaction to completion.[5]

  • Vortex the mixture thoroughly.

  • Allow the reaction to proceed at room temperature for 30 minutes in the dark.

  • Causality: Many fluorescent reagents are light-sensitive, so protecting the reaction from light prevents photodegradation and ensures the stability of the derivative.

• Post-Reaction Workup:

  • After 30 minutes, the reaction is complete. No quenching step is typically required if the sample is analyzed promptly.

  • Filter the reaction mixture through a 0.22 µm syringe filter directly into an HPLC vial.

  • The sample is now ready for injection into the HPLC system.

Recommended HPLC-FLD Parameters

Parameter	Value	Justification
HPLC Column	C18 Reverse-Phase Column (e.g., 150 x 4.6 mm, 5 µm)	C18 columns provide excellent retention and separation for the relatively non-polar fluorescent derivatives.[5]
Mobile Phase	Gradient of Acetonitrile and Water	A gradient elution (e.g., 60% to 90% Acetonitrile over 15 minutes) is effective for separating the derivative from the excess labeling reagent and any byproducts.[6]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[5]
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	20 µL	A typical injection volume for standard HPLC analysis.
Fluorescence Detector	Excitation: ~470 nm, Emission: ~520 nm (Values are typical for coumarin derivatives and must be optimized for the specific reagent used)[6][7]	These wavelengths provide maximum sensitivity for the coumarin-based sulfonamide derivative while minimizing background interference.

Method Validation and Trustworthiness

To ensure the trustworthiness of these protocols, a self-validating system must be implemented. Key validation parameters include:

• Derivative Stability: Analyze a derivatized standard over a period of 24-48 hours to ensure the derivative does not degrade while sitting in the autosampler.

• Reaction Yield & Reproducibility: Prepare and analyze at least three independent derivatizations of the same standard. The peak area's relative standard deviation (RSD) should be less than 5% to demonstrate reproducibility.

• Linearity: Analyze a series of calibration standards (typically 5-7 concentration levels) to establish the linear range of the assay. The correlation coefficient (r²) should be >0.995.

• Limits of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively, typically based on a signal-to-noise ratio of 3 for LOD and 10 for LOQ.

By rigorously validating these parameters, researchers can have high confidence in the accuracy and precision of the quantitative data generated using these derivatization methods.

References

• Lores, E.M., Bristol, D.W., & Moseman, R.F. (n.d.). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. U.S. Environmental Protection Agency. 2

• BenchChem. (2025). Application Note: High-Throughput Characterization of Aniline and Its Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS). BenchChem. 10

• Lores, E.M., Bristol, D.W., & Moseman, R.F. (1978). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Journal of Chromatographic Science, 16(8), 358–362.

• Supelco. (n.d.). A Guide to Derivatization Reagents for GC. Sigma-Aldrich. 1

• Al-Kindy, S. M. Z., Al-Kalbani, A., Al-Harasi, A. F., Suliman, F. O., Al-Lawati, H. J., & Al-Hamadi, A. (2013). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY DETERMINATION OF ANILINES WITH FLUORESCENT DETECTION AND PRE-COLUMN DERIVATIZATION. Instrumentation Science & Technology, 41(1), 85–99.

• Lores, E. M., Meekins, F. C., & Moseman, R. F. (1980). Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector. Journal of Chromatography, 188(2), 412–416.

• Al-Kindy, S. M., et al. (2013). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate.

• Taylor & Francis Online. (2013). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY DETERMINATION OF ANILINES WITH FLUORESCENT DETECTION AND PRE-COLUMN DERIVATIZATION. Instrumentation Science & Technology, 41(1).

• Semantic Scholar. (2013). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY DETERMINATION OF ANILINES WITH FLUORESCENT DETECTION AND PRE-COLUMN DERIVATIZATION.

• Dasgupta, A., & Blackwell, W. (1995). Gas chromatographic-mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 2,2,2-trichloroethyl chloroformate, a novel derivative. Journal of Forensic Sciences, 40(1), 107-110.

• Sigma-Aldrich. (n.d.). Derivatization and Separation of Aliphatic Amines.

• Alfa Chemistry. (n.d.). GC Derivatization Reagents.

• Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC).

• Riggin, P.M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. U.S. Environmental Protection Agency. 8

Sources

• 1. gcms.cz [gcms.cz]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY DETERMINATION OF ANILINES WITH FLUORESCENT DETECTION AND PRE-COLUMN DERIVATIZATION | Semantic Scholar [semanticscholar.org]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: 3-Chloro-2,6-dibromo-4-methylaniline as a Versatile Precursor for the Synthesis of Heterocyclic Compounds

Introduction

In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The inherent structural diversity and broad range of biological activities exhibited by these scaffolds make them privileged structures in the pursuit of new therapeutic agents. Among the myriad of available starting materials, highly functionalized anilines serve as critical building blocks for the construction of complex heterocyclic systems. 3-Chloro-2,6-dibromo-4-methylaniline, with its unique substitution pattern of electron-withdrawing halogen atoms and an electron-donating methyl group, presents a synthetically versatile platform for the elaboration of diverse heterocyclic frameworks. The strategic placement of the amino group and the ortho and para halogen substituents allows for a range of chemical transformations, including cyclization and cross-coupling reactions, to access valuable heterocyclic cores such as quinazolines and benzimidazoles.

This comprehensive guide provides detailed application notes and robust experimental protocols for the utilization of 3-chloro-2,6-dibromo-4-methylaniline as a precursor in the synthesis of medicinally relevant heterocyclic compounds. The methodologies described herein are designed to be both efficient and scalable, offering researchers and drug development professionals a practical toolkit for the generation of compound libraries for screening and lead optimization.

I. Synthesis of Substituted Quinazolinones

Quinazolinones are a prominent class of nitrogen-containing heterocycles with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and anticonvulsant properties. The following protocol outlines a multi-step synthesis of a substituted quinazolinone derivative starting from 3-chloro-2,6-dibromo-4-methylaniline, proceeding through a key anthranilic acid intermediate.

A. Rationale and Workflow

The synthetic strategy hinges on the initial transformation of the starting aniline into a more reactive intermediate, a substituted anthranilic acid. This is achieved through a Sandmeyer-type reaction to introduce a carboxylic acid group, followed by cyclization with a suitable one-carbon synthon. The bromine and chlorine substituents on the aniline ring are retained in the final quinazolinone product, providing handles for further functionalization via cross-coupling reactions if desired.

Caption: Workflow for the synthesis of a substituted quinazolinone.

B. Experimental Protocols

Protocol 1: Synthesis of 2-Amino-3-chloro-5-bromo-4-methylbenzonitrile

This protocol describes the conversion of 3-chloro-2,6-dibromo-4-methylaniline to the corresponding benzonitrile via a Sandmeyer reaction.

• Step 1: Diazotization. In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 3-chloro-2,6-dibromo-4-methylaniline (10.0 g, 31.5 mmol) in a mixture of glacial acetic acid (50 mL) and concentrated hydrochloric acid (15 mL). Cool the mixture to 0-5 °C in an ice-salt bath.

• Step 2: Formation of Diazonium Salt. Slowly add a solution of sodium nitrite (2.4 g, 34.8 mmol) in water (10 mL) dropwise to the aniline solution, maintaining the temperature below 5 °C. Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

• Step 3: Sandmeyer Reaction. In a separate flask, prepare a solution of copper(I) cyanide (3.4 g, 37.9 mmol) and sodium cyanide (1.8 g, 36.7 mmol) in water (30 mL). Cool this solution to 0-5 °C.

• Step 4: Cyanation. Slowly add the cold diazonium salt solution to the copper(I) cyanide solution with vigorous stirring. An exothermic reaction will occur, and the temperature should be maintained below 20 °C.

• Step 5: Work-up. After the addition is complete, stir the reaction mixture at room temperature for 2 hours, then heat to 60 °C for 30 minutes. Cool the mixture and extract the product with ethyl acetate (3 x 50 mL). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Step 6: Purification. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-amino-3-chloro-5-bromo-4-methylbenzonitrile.

Protocol 2: Synthesis of 2-Amino-3-chloro-5-bromo-4-methylbenzoic Acid

This protocol details the hydrolysis of the benzonitrile to the corresponding benzoic acid. A similar procedure is described for a related compound.[1]

• Step 1: Hydrolysis. In a round-bottom flask, suspend 2-amino-3-chloro-5-bromo-4-methylbenzonitrile (5.0 g, 19.3 mmol) in a mixture of concentrated sulfuric acid (20 mL) and water (20 mL).

• Step 2: Reaction. Heat the mixture to reflux (approximately 120 °C) and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Step 3: Work-up. Cool the reaction mixture to room temperature and carefully pour it onto crushed ice (100 g). The product will precipitate out of solution.

• Step 4: Isolation. Collect the precipitate by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry in a vacuum oven to yield 2-amino-3-chloro-5-bromo-4-methylbenzoic acid.

Protocol 3: Synthesis of 6-Bromo-8-chloro-7-methyl-2-mercapto-3-phenylquinazolin-4(3H)-one

This protocol describes the cyclization of the anthranilic acid with phenyl isothiocyanate to form the quinazolinone ring system, adapted from a known procedure.[2]

• Step 1: Reaction Setup. In a round-bottom flask, combine 2-amino-3-chloro-5-bromo-4-methylbenzoic acid (2.0 g, 7.2 mmol), phenyl isothiocyanate (1.2 g, 8.9 mmol), and absolute ethanol (25 mL).

• Step 2: Addition of Base. Add triethylamine (1.5 mL, 10.8 mmol) to the mixture.

• Step 3: Cyclization. Heat the reaction mixture to reflux and maintain for 18-24 hours. Monitor the reaction by TLC.

• Step 4: Isolation. After completion, cool the reaction mixture to room temperature. The product will precipitate. Collect the solid by vacuum filtration.

• Step 5: Purification. Wash the collected solid with cold ethanol and then recrystallize from ethanol to obtain pure 6-bromo-8-chloro-7-methyl-2-mercapto-3-phenylquinazolin-4(3H)-one.

Reactant	Product	Reagents and Conditions	Yield	Reference
3-Chloro-2,6-dibromo-4-methylaniline	2-Amino-3-chloro-5-bromo-4-methylbenzonitrile	1. NaNO₂, HCl, 0-5°C; 2. CuCN	~70-80% (estimated)	Analogous Sandmeyer Reactions
2-Amino-3-chloro-5-bromo-4-methylbenzonitrile	2-Amino-3-chloro-5-bromo-4-methylbenzoic Acid	H₂SO₄, H₂O, reflux	>90% (estimated)	[1]
2-Amino-3-chloro-5-bromo-4-methylbenzoic Acid	6-Bromo-8-chloro-7-methyl-2-mercapto-3-phenylquinazolin-4(3H)-one	PhNCS, EtOH, Et₃N, reflux	~80-85% (estimated)	[2]

II. Synthesis of Substituted Benzimidazoles

Benzimidazoles are another class of heterocyclic compounds of significant interest in drug discovery, known for their diverse biological activities, including antimicrobial, antiviral, and anticancer effects. The synthesis of a substituted benzimidazole from 3-chloro-2,6-dibromo-4-methylaniline requires the initial formation of a diamino derivative.

A. Rationale and Workflow

The synthetic route to the target benzimidazole involves the introduction of a second amino group ortho to the existing one. This is typically achieved by nitration of the aniline followed by reduction of the nitro group. The resulting phenylenediamine can then be condensed with a suitable aldehyde or carboxylic acid to form the imidazole ring.

Caption: Workflow for the synthesis of a substituted benzimidazole.

B. Experimental Protocols

Protocol 4: Synthesis of 3-Chloro-2,6-dibromo-4-methyl-5-nitroaniline

This protocol describes the nitration of the starting aniline. The directing effects of the substituents will likely favor nitration at the position ortho to the amino group and meta to the halogens.

• Step 1: Reaction Setup. In a round-bottom flask, carefully add 3-chloro-2,6-dibromo-4-methylaniline (5.0 g, 15.8 mmol) to concentrated sulfuric acid (20 mL) at 0 °C.

• Step 2: Nitration. Slowly add a mixture of concentrated nitric acid (1.2 mL) and concentrated sulfuric acid (5 mL) dropwise, maintaining the temperature below 10 °C.

• Step 3: Reaction. Stir the mixture at room temperature for 2-3 hours.

• Step 4: Work-up. Carefully pour the reaction mixture onto crushed ice. The nitrated product will precipitate.

• Step 5: Isolation and Purification. Collect the solid by filtration, wash with water until neutral, and recrystallize from ethanol to obtain 3-chloro-2,6-dibromo-4-methyl-5-nitroaniline.

Protocol 5: Synthesis of 3-Chloro-4,6-dibromo-5-methylbenzene-1,2-diamine

This protocol details the reduction of the nitro group to an amine.

• Step 1: Reaction Setup. In a round-bottom flask, suspend 3-chloro-2,6-dibromo-4-methyl-5-nitroaniline (3.0 g, 8.3 mmol) in ethanol (50 mL).

• Step 2: Reduction. Add tin(II) chloride dihydrate (7.5 g, 33.2 mmol) and concentrated hydrochloric acid (15 mL).

• Step 3: Reaction. Heat the mixture to reflux for 2-4 hours, monitoring by TLC.

• Step 4: Work-up. Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Step 5: Extraction and Purification. Extract the product with ethyl acetate (3 x 40 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield 3-chloro-4,6-dibromo-5-methylbenzene-1,2-diamine.

Protocol 6: Synthesis of a Substituted Benzimidazole

This protocol describes the condensation of the diamine with an aldehyde to form the benzimidazole ring.[3]

• Step 1: Reaction Setup. In a round-bottom flask, dissolve 3-chloro-4,6-dibromo-5-methylbenzene-1,2-diamine (1.0 g, 3.0 mmol) and a substituted aldehyde (e.g., benzaldehyde, 0.35 g, 3.3 mmol) in ethanol (20 mL).

• Step 2: Catalyst. Add a catalytic amount of an acid, such as p-toluenesulfonic acid (p-TSA) (5 mol%).

• Step 3: Reaction. Heat the mixture to reflux for 4-6 hours.

• Step 4: Isolation. Cool the reaction mixture. The product may precipitate. If so, collect by filtration. If not, concentrate the solvent and induce crystallization.

• Step 5: Purification. Recrystallize the crude product from a suitable solvent (e.g., ethanol or methanol) to obtain the pure substituted benzimidazole.

Reactant	Product	Reagents and Conditions	Yield	Reference
3-Chloro-2,6-dibromo-4-methylaniline	3-Chloro-2,6-dibromo-4-methyl-5-nitroaniline	HNO₃, H₂SO₄, 0-10°C	Moderate to Good (estimated)	Standard Nitration
3-Chloro-2,6-dibromo-4-methyl-5-nitroaniline	3-Chloro-4,6-dibromo-5-methylbenzene-1,2-diamine	SnCl₂·2H₂O, HCl, EtOH, reflux	Good to Excellent (estimated)	Standard Nitro Reduction
3-Chloro-4,6-dibromo-5-methylbenzene-1,2-diamine	Substituted Benzimidazole	R-CHO, p-TSA, EtOH, reflux	Good to Excellent (estimated)	[3]

III. Conclusion

3-Chloro-2,6-dibromo-4-methylaniline is a highly valuable and versatile precursor for the synthesis of a variety of heterocyclic compounds. The protocols detailed in this application note provide robust and reproducible methods for the preparation of substituted quinazolinones and benzimidazoles. The strategic functionalization of this starting material opens avenues for the creation of diverse chemical libraries for biological screening. The presence of multiple halogen atoms in the final products also offers opportunities for further synthetic diversification through modern cross-coupling methodologies, enabling the exploration of a wider chemical space in the quest for novel therapeutic agents.

References

• Dodds, A. C., Puddu, S., & Sutherland, A. (2022). Thioarylation of anilines using dual catalysis: two-step synthesis of phenothiazines. Organic & Biomolecular Chemistry, 20(28), 5602-5614. [Link]

• El-Gendy, M. A., & El-Sawy, A. A. (1980). Synthesis of some new phenothiazine derivatives of expected medicinal value. Die Pharmazie, 35(11), 674-676. [Link]

• Massie, S. P. (1954). The Chemistry of Phenothiazine. Chemical Reviews, 54(5), 797-833. [Link]

• Chen, Y.-J., et al. (2021). Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. Molecules, 26(16), 4947. [Link]

• Karimi-Jaberi, Z., et al. (2022). 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. Scientific Reports, 12(1), 1-16. [Link]

• Wikipedia. (2023). Phenothiazine. [Link]

• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. [Link]

• Liu, J., et al. (2021). Recent achievements in the synthesis of benzimidazole derivatives. RSC advances, 11(54), 34181-34201. [Link]

• Wikipedia. (2023). Ullmann condensation. [Link]

• Singh, U. P., & Gaikwad, A. K. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Catalysts, 12(10), 1145. [Link]

• Liu, J., et al. (2021). Recent achievements in the synthesis of benzimidazole derivatives. RSC advances, 11(54), 34181-34201. [Link]

• Wang, D., & Gao, F. (2013). Quinazoline derivatives: synthesis and bioactivities. Chemistry Central Journal, 7(1), 1-15. [Link]

• ResearchGate. (n.d.). Synthesis of quinazolines 20–26. [Link]

• Misbahi, H., Brouant, P., & Barbe, J. (2001). Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. Heterocyclic Communications, 7(5), 459-462. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Das, S., & Begum, M. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Journal of Chemical Reviews, 5(3), 246-267. [Link]

• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-type coupling. Angewandte Chemie International Edition, 48(38), 6954-6971. [Link]

• Hassan, S. S. M., & El-Roudi, O. M. (1984). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Organic Preparations and Procedures International, 16(2), 89-134. [Link]

• NIST. (n.d.). 2,6-Dibromo-4-methylaniline. [Link]

• Brihi, O., et al. (2022). 2,6-Dibromo-4-methylaniline. IUCrData, 7(7), x220577. [Link]

• ResearchGate. (n.d.). 2,6-Dibromo-4-methylaniline. [Link]

• G, H. (1986). INSIGHT INTO NOVEL CYCLIZATION REACTIONS USING ACETIC ANHYDRIDE IN THE PRESENCE OF 4-DIMETHYLAMINOPYRIDINE. JOURNAL OF HETEROCYCLIC CHEMISTRY, 23(5), 1465-1468. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KR0169558B1 - Method for preparing 2-amino-3,5-dibromo benzaldehyde - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis and Derivatization of 3-Chloro-2,6-dibromo-4-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,6-dibromo-4-methylaniline is a highly functionalized aromatic compound with significant potential as a versatile building block in medicinal chemistry and materials science. The strategic placement of halogen atoms and the reactive amino group on the toluene scaffold allows for a wide range of subsequent chemical modifications. This opens avenues for the synthesis of novel derivatives with tailored electronic and steric properties, which are crucial for the development of new pharmaceutical agents, agrochemicals, and functional materials. The polyhalogenated aniline core can influence molecular conformation, lipophilicity, and metabolic stability, making it a valuable scaffold in drug design.

This comprehensive guide provides detailed synthetic routes to 3-Chloro-2,6-dibromo-4-methylaniline, along with protocols for its further derivatization. The methodologies are presented with an emphasis on the underlying chemical principles, ensuring both reproducibility and a deeper understanding of the experimental choices.

Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

The synthesis of the target compound is most effectively achieved through a two-step process starting from the readily available p-toluidine (4-methylaniline). The first step involves the selective dibromination at the ortho-positions to the amino group, followed by a regioselective chlorination at the meta-position.

Caption: Synthetic route to 3-Chloro-2,6-dibromo-4-methylaniline.

Part 1: Synthesis of 2,6-Dibromo-4-methylaniline

The initial step involves the ortho-dibromination of p-toluidine. The strong activating and ortho-, para-directing nature of the amino group facilitates this transformation. N-Bromosuccinimide (NBS) is a convenient and selective brominating agent for this purpose.[1]

Protocol 1: Dibromination of p-Toluidine

Materials:

• p-Toluidine

• N-Bromosuccinimide (NBS)

• Chloroform (CHCl₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Filter funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve p-toluidine (1.0 eq.) in chloroform.

• To the stirred solution, add N-Bromosuccinimide (2.0 eq.) portion-wise at room temperature.

• Stir the reaction mixture vigorously for 30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove succinimide.

• Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Reagent	Molar Eq.	Purpose
p-Toluidine	1.0	Starting material
N-Bromosuccinimide	2.0	Brominating agent
Chloroform	-	Solvent

Part 2: Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

The second step is the regioselective chlorination of 2,6-dibromo-4-methylaniline. Directing a halogen to the meta-position of an aniline derivative can be challenging. An effective method involves the use of sulfuryl chloride in the presence of a secondary amine organocatalyst, which has been shown to favor ortho-chlorination (in this case, the position meta to the methyl group and ortho to the amino group).[2][3]

Protocol 2: Chlorination of 2,6-Dibromo-4-methylaniline

Materials:

• 2,6-Dibromo-4-methylaniline

• Sulfuryl chloride (SO₂Cl₂)

• Diisopropylamine

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask with a septum

• Syringe

• Ice bath

Procedure:

• To a solution of 2,6-dibromo-4-methylaniline (1.0 eq.) in toluene at room temperature, add diisopropylamine (10 mol%).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add sulfuryl chloride (1.1 eq.) dropwise to the reaction mixture via syringe.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC or GC-MS.

• Once the reaction is complete, quench by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the product with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Reagent	Molar Eq.	Purpose
2,6-Dibromo-4-methylaniline	1.0	Substrate
Sulfuryl chloride	1.1	Chlorinating agent
Diisopropylamine	0.1	Organocatalyst for regioselectivity
Toluene	-	Solvent

Derivatization of 3-Chloro-2,6-dibromo-4-methylaniline

The presence of a primary amino group allows for a variety of derivatization reactions, which are fundamental in drug development and materials science for creating libraries of compounds with diverse properties.

Caption: Potential derivatization pathways for 3-Chloro-2,6-dibromo-4-methylaniline.

Acylation

Acylation of the amino group is a common strategy to introduce an amide functionality, which can act as a hydrogen bond donor and acceptor, influencing the pharmacological profile of a molecule.

Protocol 3: N-Acetylation

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline

• Acetyl chloride

• Pyridine

• Dichloromethane (DCM)

• 1 M HCl

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3-Chloro-2,6-dibromo-4-methylaniline (1.0 eq.) in DCM and add pyridine (1.2 eq.).

• Cool the solution to 0 °C and add acetyl chloride (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the N-acetylated product.

• Recrystallization or column chromatography can be used for further purification.

Sulfonylation

Sulfonylation introduces a sulfonamide group, a common pharmacophore in many drugs due to its ability to mimic a carboxylate group and participate in hydrogen bonding.

Protocol 4: N-Tosylation

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline

• p-Toluenesulfonyl chloride (Tosyl chloride)

• Pyridine

• Dichloromethane (DCM)

Procedure:

• Dissolve 3-Chloro-2,6-dibromo-4-methylaniline (1.0 eq.) and tosyl chloride (1.1 eq.) in a mixture of DCM and pyridine.

• Stir the reaction at room temperature overnight.

• Follow the workup procedure as described in Protocol 3.

Diazotization and Sandmeyer Reaction

Diazotization of the primary amine to form a diazonium salt is a gateway to a plethora of functional group transformations. The Sandmeyer reaction, for instance, allows for the introduction of a cyano group, which is a versatile precursor for carboxylic acids, amides, and amines.[4][5][6]

Protocol 5: Diazotization and Cyanation

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Copper(I) cyanide (CuCN)

• Ice

Procedure:

Part A: Diazotization

• Suspend 3-Chloro-2,6-dibromo-4-methylaniline (1.0 eq.) in a mixture of concentrated HCl and water.

• Cool the suspension to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of NaNO₂ (1.05 eq.) dropwise, keeping the temperature below 5 °C.

• Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

Part B: Sandmeyer Reaction

• In a separate flask, prepare a solution of CuCN in aqueous KCN or NaCN.

• Slowly add the cold diazonium salt solution to the CuCN solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) until the evolution of nitrogen gas ceases.

• Cool the mixture and extract the product with an organic solvent (e.g., toluene or ethyl acetate).

• Wash the organic extract, dry it over an anhydrous salt, and purify by chromatography or distillation.

Analytical Characterization

The synthesized compounds should be characterized using standard analytical techniques to confirm their structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show characteristic shifts for the aromatic and methyl protons. The integration and splitting patterns will help confirm the substitution pattern. ¹³C NMR will provide information on the number and chemical environment of the carbon atoms.

• Infrared (IR) Spectroscopy: Key vibrational frequencies to look for include N-H stretching of the amine (around 3300-3500 cm⁻¹), C-N stretching, and C-X (halogen) stretching in the fingerprint region.[7]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak, and the isotopic pattern of bromine and chlorine will be a key indicator of the presence of these halogens in the molecule.

Conclusion

This guide provides a robust framework for the synthesis and derivatization of 3-Chloro-2,6-dibromo-4-methylaniline. The detailed protocols, grounded in established chemical principles, offer a reliable starting point for researchers in organic synthesis, medicinal chemistry, and materials science. The versatility of this scaffold, coupled with the derivatization strategies outlined, paves the way for the creation of novel and functionally diverse molecules.

References

• Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride. Chemical Communications. [Link]

• Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride. Chemical Communications, 2022, 58, 12674-12677. [Link]

• Xiong, X., & Yeung, Y.-Y. (2016). Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst.

• Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst. PubMed. [Link]

• Process for the preparation of 2-chloro and 2,6-dichloroanilines.

• Recent trends in the chemistry of Sandmeyer reaction: a review. National Institutes of Health. [Link]

• Sandmeyer reaction. Wikipedia. [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. [Link]

• Halogenated aniline derivatives (a) 2-bromoaniline (b) 2-chloroaniline (c) 2-fluoroaniline. ResearchGate. [Link]

• Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.
• Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.

• Nonlinear Optical Properties of Halogenated Aniline Oligomers. ResearchGate. [Link]

• Electron Capture Gas Chromatographic Analysis of the Amine Metabolites of Pesticides: Derivatization of Anilines. Scilit. [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. [Link]

• How can the following conversion be carried out :- (a) p-toluidine to 2- bromo-4 - askIITians. askIITians. [Link]

• Photocatalytic Kharasch-Type Cyclization Cascade for Accessing Polyhalogenated 1-Indanones and Indenes. Organic Letters. [Link]

• Sandmeyer Reaction Mechanism. BYJU'S. [Link]

• How will you convert p-toluidine to 2-bromo-4-methylaniline?. Allen. [Link]

• 2,6-Dibromo-4-methylaniline. NIST WebBook. [Link]

• 2,6-Dibromo-4-methylaniline. Chongqing Chemdad Co., Ltd. [Link]

• The Sandmeyer Reactions. Chad's Prep®. [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. [Link]

• Prepn. of 2,6-dibromo aniline.

• Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. National Institutes of Health. [Link]

• High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate. [Link]

• Derivatization. Chemistry LibreTexts. [Link]

• Process for the preparation of 4-chloro-2,6-dialkylanilines.

• 2,6-Dibromo-4-methylaniline. ResearchGate. [Link]

• 2,6-Dibromo-4-methylaniline. National Institutes of Health. [Link]

• Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. PubMed. [Link]

• 2,6-Dibromo-4-methylaniline, 98+%. Fisher Scientific. [Link]

• Synthesis of 2-Bromo-4-Methyl-aniline from 4-Methylaniline: A Comprehensive Study. Medium. [Link]

Sources

• 1. 2,6-Dibromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Quantitative Analysis of 3-Chloro-2,6-dibromo-4-methylaniline: A Guide to HPLC-UV and GC-MS Methodologies

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides comprehensive analytical procedures for the precise quantification of 3-Chloro-2,6-dibromo-4-methylaniline, a halogenated aromatic amine. Halogenated anilines are significant in various fields, including as intermediates in pharmaceutical and agrochemical synthesis, and as potential environmental contaminants. Accurate and robust quantification is therefore critical for process optimization, quality control, and safety assessment. This guide details two validated analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine analysis and Gas Chromatography-Mass Spectrometry (GC-MS) for confirmatory analysis and higher sensitivity. The protocols are designed to be self-validating, with an emphasis on the rationale behind experimental choices to ensure scientific integrity and reproducibility.

Introduction and Method Selection Rationale

3-Chloro-2,6-dibromo-4-methylaniline is a polysubstituted aromatic amine. Its structure, featuring an aromatic ring, an amine group, and multiple halogen substituents, dictates its chemical properties and informs the selection of appropriate analytical techniques.

Physicochemical Properties

Property	Value
Molecular Formula	C₇H₆Br₂ClN
Molecular Weight	299.39 g/mol
Appearance	Expected to be a solid at room temperature
Predicted logP	~4.5 (Estimated)

The choice of analytical methodology is driven by the need for specificity, sensitivity, and robustness.

• High-Performance Liquid Chromatography (HPLC): This technique is ideal for analyzing polar and semi-polar compounds that may be thermally unstable.[1][2] For 3-Chloro-2,6-dibromo-4-methylaniline, reversed-phase HPLC allows for excellent separation from non-polar and highly polar impurities without the need for chemical derivatization.[2][3] The presence of the chromophoric benzene ring makes it readily detectable by a UV detector.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers unparalleled selectivity and sensitivity, making it the gold standard for trace analysis and unequivocal identification.[4][5] While some polar anilines require derivatization for GC analysis, many halogenated anilines are sufficiently volatile and stable for direct injection.[1][6] The mass spectrometer provides structural information, confirming the identity of the analyte and separating it from co-eluting matrix components, which is a significant advantage over less specific detectors.[7]

Method 1: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

This method describes a robust isocratic reversed-phase HPLC procedure for the routine quantification of 3-Chloro-2,6-dibromo-4-methylaniline.

Principle

The sample is dissolved in a suitable solvent and injected into the HPLC system. The analyte is separated from other components on a C18 stationary phase based on its hydrophobicity. The mobile phase, a mixture of an organic solvent and an aqueous buffer, carries the analyte through the column. Quantification is achieved by measuring the absorbance of the analyte with a UV detector as it elutes from the column and comparing the peak area to a calibration curve generated from standards of known concentration.

HPLC-UV Experimental Workflow

Caption: Workflow for HPLC-UV analysis.

Detailed Protocol: HPLC-UV

A. Reagents and Materials

• 3-Chloro-2,6-dibromo-4-methylaniline analytical standard (>98% purity)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Deionized water (18.2 MΩ·cm)

• Formic acid, analytical grade

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Autosampler vials with septa

• Syringe filters (0.45 µm, PTFE or nylon)

B. Standard Solution Preparation

• Stock Standard (1000 µg/mL): Accurately weigh 10.0 mg of the analytical standard into a 10.0 mL volumetric flask. Dissolve and dilute to the mark with methanol. This solution should be stored at 4°C and protected from light.

• Working Standards (1-100 µg/mL): Prepare a series of at least five working standards by serial dilution of the stock standard with the mobile phase. For example, to prepare a 10 µg/mL standard, transfer 100 µL of the stock standard into a 10.0 mL volumetric flask and dilute to the mark with the mobile phase.

C. Sample Preparation

• The choice of sample preparation depends on the matrix. For samples from a reaction mixture, a simple dilution with the mobile phase followed by filtration may be sufficient.

• For complex matrices (e.g., environmental samples), a Solid-Phase Extraction (SPE) cleanup may be necessary to remove interferences.[1] A C18 or polymeric SPE cartridge would be appropriate.

D. Instrumentation and Conditions

• Rationale: A C18 column is chosen for its excellent retention of hydrophobic compounds like halogenated anilines.[2][3] The mobile phase of acetonitrile and water provides good peak shape and resolution. A small amount of formic acid is added to suppress the ionization of the amine group, ensuring a consistent retention time and symmetrical peak. The detection wavelength is selected based on the UV absorbance maxima of substituted anilines.

Parameter	Recommended Setting
Instrument	HPLC system with UV or Photodiode Array (PDA) detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile : Water (0.1% Formic Acid) (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	10 minutes

E. Data Analysis and Calibration

• Inject the working standards in increasing order of concentration.

• Generate a calibration curve by plotting the peak area against the concentration of each standard.

• Perform a linear regression analysis on the data. The correlation coefficient (r²) should be >0.995 for the curve to be accepted.

• Inject the prepared samples.

• Calculate the concentration of 3-Chloro-2,6-dibromo-4-methylaniline in the samples using the regression equation from the calibration curve.

Method 2: Quantification and Confirmation by GC-MS

This method provides high sensitivity and definitive confirmation of the analyte's identity through mass spectral data. It is suitable for trace-level detection and for analyzing complex matrices where chromatographic interferences are a concern.

Principle

The sample, dissolved in a volatile organic solvent, is injected into a heated inlet where it is vaporized. A carrier gas (helium) transports the vaporized sample through a capillary column. The column separates components based on their boiling points and interactions with the stationary phase. Eluted compounds enter the mass spectrometer, where they are ionized (typically by Electron Ionization - EI), fragmented, and detected. The resulting mass spectrum serves as a chemical fingerprint for identification. For quantification, the instrument is operated in Selected Ion Monitoring (SIM) mode, where only specific, characteristic ions of the target analyte are monitored, greatly enhancing sensitivity and selectivity.

GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis.

Detailed Protocol: GC-MS

A. Reagents and Materials

• 3-Chloro-2,6-dibromo-4-methylaniline analytical standard (>98% purity)

• Ethyl acetate, GC grade

• Hexane, GC grade

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Autosampler vials with septa

B. Standard Solution Preparation

• Stock Standard (1000 µg/mL): Prepare as described in the HPLC section, but use ethyl acetate as the solvent.

• Working Standards (e.g., 10-1000 ng/mL): Prepare a series of at least five working standards by serial dilution of the stock standard with ethyl acetate. The concentration range should be selected based on the expected sample concentrations and instrument sensitivity.

C. Sample Preparation

• Ensure the final sample is in a GC-compatible solvent like ethyl acetate or hexane.

• If the sample is in an aqueous matrix, perform a liquid-liquid extraction (LLE) with a suitable organic solvent.

• Filter the final extract through a 0.45 µm syringe filter before injection.

D. Instrumentation and Conditions

• Rationale: A non-polar (5% phenyl)-methylpolysiloxane column is a robust, general-purpose column suitable for separating a wide range of semi-volatile organic compounds, including halogenated anilines.[4] The temperature program is designed to provide good separation from solvent and other matrix components while ensuring the analyte elutes as a sharp peak. The use of SIM mode is critical for achieving low detection limits and minimizing interference.[5] The selected ions should be the most abundant and characteristic fragments from the analyte's mass spectrum.

Parameter	Recommended Setting
Instrument	GC system coupled to a Mass Spectrometer
Column	(5%-Phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless (1 µL injection volume)
Oven Program	100°C (hold 1 min), ramp to 280°C at 20°C/min, hold 5 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	To be determined by injecting a concentrated standard in full scan mode. Select the molecular ion (M+) and 2-3 characteristic fragment ions.

E. Data Analysis and Calibration

• Inject a concentrated standard in full scan mode to determine the retention time and identify the characteristic ions for SIM mode. The isotopic pattern of two bromine atoms and one chlorine atom will be distinctive.

• Set up the instrument in SIM mode using the selected ions.

• Inject the working standards to generate a calibration curve based on the peak area of the primary quantification ion.

• Confirm the identity of the analyte in samples by verifying that all monitored ions are present and that their abundance ratios match those of an authentic standard.

• Calculate the concentration using the calibration curve as described for the HPLC method.

Method Validation and Performance

To ensure the trustworthiness of the results, any analytical method must be validated. The following table provides representative performance characteristics that should be achievable with the described protocols.

Parameter	HPLC-UV	GC-MS (SIM)
Linearity (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	~0.1 - 0.5 µg/mL	~1 - 10 ng/mL
Limit of Quantitation (LOQ)	~0.5 - 1.5 µg/mL	~5 - 30 ng/mL
Precision (%RSD)	< 5%	< 10%
Accuracy (% Recovery)	95 - 105%	90 - 110%

Conclusion

This application note provides two robust and reliable methods for the quantification of 3-Chloro-2,6-dibromo-4-methylaniline. The HPLC-UV method is well-suited for routine analysis in quality control settings due to its simplicity and speed. The GC-MS method offers superior sensitivity and selectivity, making it the preferred choice for trace analysis, complex matrices, and applications requiring definitive structural confirmation. The selection between these two powerful techniques should be based on the specific requirements of the analytical problem, including required sensitivity, sample matrix, and available instrumentation.

References

• Thermo Fisher Scientific. (n.d.). Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE.

• Lores, E.M., Bristol, D.W., & Moseman, R.F. (1978). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Journal of Chromatographic Science, 16(8), 358-362. [Link]

• Riggin, R.M., Cole, T.F., & Billets, S. (1983). Determination of aniline and substituted derivatives in wastewater by gas and liquid chromatography. Analytical Chemistry, 55(7), 1862-1869. [Link]

• Siahmed, K., et al. (2020). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Advances, 10(42), 25163-25173. [Link]

• Lorenzo-Parodi, N., Leitner, E., & Schmidt, T. C. (2021). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Analytical and Bioanalytical Chemistry, 413(13), 3535-3546. [Link]

• Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Application Note. [Link]

• U.S. Environmental Protection Agency. (1996). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. SW-846. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. epa.gov [epa.gov]
• 7. agilent.com [agilent.com]

Application Notes and Protocols for Cross-Coupling Reactions of 3-Chloro-2,6-dibromo-4-methylaniline

Introduction: Navigating the Complexities of a Polyhalogenated Building Block

3-Chloro-2,6-dibromo-4-methylaniline is a highly functionalized aromatic building block with significant potential in the synthesis of complex organic molecules, particularly in the realms of pharmaceutical and materials science. Its utility stems from the presence of multiple, differentially reactive halogen atoms, which can be selectively functionalized through various cross-coupling reactions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on leveraging this versatile substrate in several key palladium-catalyzed cross-coupling reactions. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and discuss strategies for achieving desired selectivity. The inherent challenges posed by the sterically hindered and electronically complex nature of this substrate will be addressed through the careful selection of catalytic systems.

The strategic placement of two bromine atoms and a chlorine atom on the aniline scaffold allows for sequential, site-selective modifications. Generally, the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions follows the order I > Br > Cl, suggesting that the initial coupling will occur at the C-Br bonds.[1] However, achieving mono- versus di-substitution at the bromine positions, and subsequent reaction at the chlorine position, requires precise control over reaction conditions. The steric hindrance imposed by the two ortho-bromo substituents and the methyl group necessitates the use of catalyst systems known to be effective for hindered substrates, typically involving bulky, electron-rich ligands.[2][3]

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds.[4][5] For a substrate like 3-chloro-2,6-dibromo-4-methylaniline, this reaction opens avenues for the synthesis of complex biaryl and heterobiaryl structures. The key to a successful Suzuki coupling with this sterically demanding and polyhalogenated substrate lies in the choice of a highly active catalyst system that can facilitate the oxidative addition of the C-Br bond and subsequent transmetalation.[6][7]

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura coupling is well-established and involves three key steps: oxidative addition, transmetalation, and reductive elimination.[8] The initial and often rate-limiting step is the oxidative addition of the aryl halide to a Pd(0) complex. For 3-chloro-2,6-dibromo-4-methylaniline, this is expected to occur selectively at one of the C-Br bonds. The choice of a bulky, electron-rich phosphine ligand is crucial to promote the formation of the active monoligated Pd(0) species, which is more reactive in the oxidative addition step with sterically hindered aryl halides.[9][10][11]

Sources

• 1. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of complex halogenated anilines. Specifically, we will address common challenges and provide actionable strategies to improve the yield and purity of 3-Chloro-2,6-dibromo-4-methylaniline. Our approach is grounded in mechanistic principles to empower you to troubleshoot effectively and optimize your experimental outcomes.

Overview of the Synthetic Challenge

The synthesis of 3-Chloro-2,6-dibromo-4-methylaniline is a multi-step process that requires precise control over regioselectivity. The starting material, 4-methylaniline (p-toluidine), possesses two activating groups—a strongly activating amino group (-NH2) and a moderately activating methyl group (-CH3). Both are ortho, para-directing. The key to a high-yield synthesis lies in leveraging these directing effects in a logical sequence of halogenation reactions. The most logical pathway involves first exploiting the powerful directing effect of the amino group for dibromination, followed by a more targeted chlorination.

Proposed Synthetic Workflow

The following workflow represents the most sterically and electronically favored reaction pathway.

Caption: Proposed two-step synthesis of the target molecule.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address issues you may encounter.

Step 1: Dibromination of 4-Methylaniline

Q1: My bromination of p-toluidine resulted in a low yield and a dark, tarry mixture. What is the likely cause?

A1: This is a classic issue of over-reaction and oxidation. The amino group of p-toluidine is highly activating, making the ring extremely susceptible to electrophilic attack.

• Causality: Using elemental bromine (Br₂) without careful temperature control can lead to rapid, exothermic reactions, causing polymerization and oxidation of the aniline. Furthermore, HBr is generated as a byproduct, which can protonate the starting material, deactivating it and complicating the reaction profile.

• Solution: Switch to a milder, more controllable brominating agent. N-Bromosuccinimide (NBS) is the preferred reagent for this step. It provides a slow, steady source of electrophilic bromine, minimizing side reactions. A general procedure involves dissolving p-toluidine in a solvent like chloroform and adding NBS portion-wise at room temperature.[1] This method typically gives a much cleaner reaction and simplifies purification.

Q2: My bromination reaction with NBS yielded a mix of mono-bromo and di-bromo products. How can I improve selectivity for the desired 2,6-dibromo product?

A2: Incomplete reaction or incorrect stoichiometry is the most probable cause.

• Causality: The first bromination (to form 2-bromo-4-methylaniline) is faster than the second. If insufficient NBS is used or the reaction time is too short, you will isolate a mixture.

• Solution:

  • Stoichiometry: Ensure you are using at least 2.0 equivalents of NBS relative to your starting p-toluidine. It is often beneficial to use a slight excess (e.g., 2.1 equivalents) to drive the reaction to completion.

  • Reaction Time: Monitor the reaction by TLC. A typical procedure may require stirring for 30 minutes to an hour at room temperature.[1] Continue stirring until the starting material and mono-bromo intermediate are no longer visible on the TLC plate.

  • Temperature: While the reaction is generally run at room temperature, gentle warming (to ~40°C) can sometimes be used to push the second bromination to completion if it stalls.

Step 2: Chlorination of 2,6-Dibromo-4-methylaniline

Q3: The final chlorination step is very slow and gives poor conversion to the target molecule. Why is this happening?

A3: This is an expected challenge. The substrate, 2,6-dibromo-4-methylaniline, is now significantly deactivated and sterically hindered.

• Causality:

  • Steric Hindrance: The two bulky bromine atoms flanking the amino group make it difficult for the electrophile to approach the C3 position.

  • Electronic Deactivation: The two electron-withdrawing bromine atoms reduce the electron density of the aromatic ring, making it less nucleophilic and less reactive towards further electrophilic substitution.

• Solution: A more potent electrophilic chlorination system is required.

  • Reagent Choice: Standard chlorinating agents may be insufficient. Sulfuryl chloride (SO₂Cl₂) is a more effective choice for deactivated systems.

  • Catalysis: The key to success in this step is catalysis. Recent literature has shown that amine organocatalysts can facilitate highly selective ortho-chlorination (in this case, ortho to the methyl group) of anilines with sulfuryl chloride under mild conditions.[2] The proposed mechanism involves the formation of an anionic trichloride species which is responsible for the high selectivity.[2] Using a secondary amine catalyst can dramatically improve the reaction rate and yield.[3]

Q4: I'm observing side products from chlorination at other positions or decomposition. How can I improve the regioselectivity?

A4: This indicates your chlorinating agent is either too reactive or the conditions are not optimized for the desired C3 substitution.

• Causality: Harsh conditions (high temperatures, strong Lewis acids) can overcome the subtle directing effects and lead to a loss of selectivity. The amino group itself can also be a site for side reactions (e.g., N-chlorination), although these often rearrange to ring-halogenated products.[4]

• Solution:

  • Mild Conditions: Employ the organocatalytic system mentioned in A3, which operates efficiently at room temperature (25°C).[2][3] This avoids thermal decomposition and side reactions.

  • Protecting Groups (Alternative Strategy): If regioselectivity remains a persistent issue, an alternative but longer route is to protect the amino group as an acetanilide before halogenation. The acetyl group is less activating and can alter directing effects. However, this adds two steps (protection and deprotection) to the synthesis. For many halogenated anilines, this is a common industrial strategy to control reactivity.[5]

General FAQs

Q5: How do I effectively purify the final 3-Chloro-2,6-dibromo-4-methylaniline?

A5: A combination of aqueous work-up and chromatography or recrystallization is necessary.

• Work-up: After the reaction, quench any remaining halogenating agent (e.g., with sodium bisulfite solution). Neutralize the mixture with a base like sodium bicarbonate and extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer with brine and dry over anhydrous sodium sulfate.[6][7]

• Purification:

  • Column Chromatography: This is the most reliable method for separating the target molecule from unreacted starting material and any isomers. Use silica gel with a non-polar eluent system (e.g., hexane/ethyl acetate gradient).

  • Recrystallization: If the crude product is relatively clean, recrystallization from a suitable solvent system (e.g., ethanol/water or heptane) can provide a highly pure solid product.

Q6: What are the critical safety precautions for this synthesis?

A6: This synthesis involves hazardous materials that require strict safety protocols.

• Halogenating Agents: N-Bromosuccinimide and sulfuryl chloride are corrosive and toxic. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Solvents: Chloroform is a suspected carcinogen. Use it only in a fume hood.

• Product: Halogenated anilines are toxic and should be handled with care.[8] Avoid inhalation, skin contact, and ingestion.

Optimized Experimental Protocol

This protocol synthesizes the insights from the troubleshooting guide into a coherent, step-by-step methodology.

Quantitative Data Summary

Step	Reactant 1 (Substrate)	Reactant 2 (Reagent)	Molar Ratio (R1:R2)	Solvent	Temp (°C)	Time (hr)	Expected Yield
1	4-Methylaniline	N-Bromosuccinimide (NBS)	1 : 2.1	Chloroform	20-25	0.5 - 1	~75%[1]
2	2,6-Dibromo-4-methylaniline	Sulfuryl Chloride (SO₂Cl₂)	1 : 1.2	Toluene	25	2 - 4	>80% (est.)

Step-by-Step Methodology

Step 1: Synthesis of 2,6-Dibromo-4-methylaniline [1]

• In a 250 mL round-bottom flask, dissolve 4-methylaniline (1.07 g, 10 mmol) in chloroform (50 mL). Stir the solution at room temperature for 5 minutes.

• Add N-Bromosuccinimide (NBS) (3.74 g, 21 mmol, 2.1 eq.) to the solution in small portions over 10 minutes.

• Stir the reaction mixture at room temperature for 30-60 minutes. Monitor the reaction progress using TLC (thin-layer chromatography) until the starting material is consumed.

• Filter the reaction mixture to remove the succinimide byproduct.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude mixture by column chromatography on silica gel (eluent: 95:5 Hexane:Ethyl Acetate) to afford pure 2,6-dibromo-4-methylaniline as a solid.

Step 2: Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline (Adapted from[2])

• To a stirred solution of 2,6-dibromo-4-methylaniline (2.65 g, 10 mmol) in toluene (50 mL) in a 100 mL round-bottom flask, add a secondary amine catalyst (e.g., diisopropylamine, 0.5 mmol, 5 mol%).

• Cool the mixture in an ice bath to 0°C.

• Slowly add sulfuryl chloride (1.62 g, 1.0 mL, 12 mmol, 1.2 eq.) dropwise over 15 minutes.

• Allow the reaction to warm to room temperature (25°C) and stir for 2-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (50 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (eluent: 98:2 Hexane:Ethyl Acetate) to yield the final product, 3-Chloro-2,6-dibromo-4-methylaniline.

Troubleshooting Logic Flow

The following diagram illustrates a logical approach to diagnosing common issues in this synthesis.

Sources

• 1. 2,6-Dibromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Process for the preparation of 2,6-dichloro-4-bromoanilides - Patent 0727412 [data.epo.org]
• 6. 3-Chloro-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 7. japsr.in [japsr.in]
• 8. Page loading... [guidechem.com]

Technical Support Center: Purification of Crude 3-Chloro-2,6-dibromo-4-methylaniline

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of crude 3-Chloro-2,6-dibromo-4-methylaniline. The information presented herein is curated to offer practical, field-proven insights and troubleshooting strategies to ensure the attainment of high-purity material essential for downstream applications.

I. Understanding the Compound and Potential Impurities

3-Chloro-2,6-dibromo-4-methylaniline is a halogenated aromatic amine.[1][2] Its synthesis can often result in a crude product contaminated with various impurities. Understanding the likely impurities is the first step toward devising an effective purification strategy.

Common Impurities May Include:

• Starting Materials: Unreacted precursors from the synthesis process.

• Isomers: Incompletely halogenated or incorrectly substituted aniline derivatives.

• Over-brominated/chlorinated species: Molecules with additional halogen atoms.

• Dehalogenated byproducts: Anilines that have lost one or more halogen atoms.

• Oxidation products: The amine group is susceptible to oxidation, leading to colored impurities.

• Residual solvents and reagents: Solvents, acids, or bases used during the synthesis and work-up.

A preliminary purity assessment by techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) is highly recommended to identify the complexity of the impurity profile.

II. Troubleshooting Guide

This section addresses common issues encountered during the purification of 3-Chloro-2,6-dibromo-4-methylaniline in a problem-solution format.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Recovery After Recrystallization	- Inappropriate solvent choice: The compound may be too soluble in the chosen solvent at low temperatures or not soluble enough at high temperatures. - Excessive solvent volume: Using too much solvent will keep more of the product dissolved even after cooling. - Cooling too rapidly: Rapid cooling can lead to the formation of small, impure crystals that are difficult to filter.	- Solvent Screening: Perform small-scale solubility tests with a range of solvents (e.g., ethanol/water mixtures, hexane/ethyl acetate, toluene). The ideal solvent should dissolve the crude product when hot but have low solubility for the desired compound when cold.[3][4] - Minimize Solvent Usage: Add the hot solvent portion-wise to the crude material until it just dissolves.[3] - Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath to maximize crystal growth.[3]
Colored Impurities Persist After Recrystallization	- Oxidized byproducts: Aromatic amines can oxidize, forming colored impurities that may co-crystallize with the product. - Highly soluble colored impurities: The impurity may be very soluble in the recrystallization solvent.	- Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.[4] Use sparingly, as it can also adsorb the desired product. - Alternative Purification Method: If color persists, column chromatography may be necessary.
Poor Separation in Column Chromatography	- Inappropriate stationary phase: The acidic nature of silica gel can cause strong adsorption and peak tailing of basic amines.[5][6] - Incorrect mobile phase polarity: The eluent may be too polar, causing all compounds to elute quickly, or not polar enough, resulting in long retention times.	- Use of Amine-Functionalized Silica: Employing an amine-bonded silica column can provide a more alkaline environment, improving peak shape and separation for basic compounds.[6][7] - Mobile Phase Modification: Add a small amount of a competing amine, like triethylamine (TEA), to the mobile phase to neutralize the acidic sites on the silica gel.[5][6] - Gradient Elution: Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity to elute compounds with different affinities for the stationary phase.
Product Degradation on Silica Gel Column	- Acidity of silica gel: The Brønsted acidic sites on silica can degrade sensitive amine compounds.[5]	- Deactivate Silica Gel: Pre-treat the silica gel with a dilute solution of triethylamine in the eluent before packing the column. - Switch to a Different Stationary Phase: Consider using neutral alumina or reversed-phase chromatography for highly sensitive compounds.
Oily Product Instead of Crystalline Solid	- Presence of impurities: Impurities can lower the melting point and inhibit crystallization. - Residual solvent: Trapped solvent can prevent the formation of a solid lattice.	- Further Purification: Subject the oily product to another purification step, such as column chromatography, to remove impurities. - Trituration: Add a small amount of a non-polar solvent in which the product is insoluble (e.g., cold hexanes) and scratch the side of the flask to induce crystallization. - High-Vacuum Drying: Dry the product under high vacuum for an extended period to remove any residual solvent.

III. Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for purifying crude 3-Chloro-2,6-dibromo-4-methylaniline?

A1: Recrystallization is often the most straightforward and cost-effective initial purification method for solid compounds.[3] A good starting point is to test solvent systems like ethanol/water or toluene. If recrystallization fails to yield a product of sufficient purity, column chromatography is the next logical step.

Q2: How can I monitor the progress of my purification?

A2: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring purification. It allows for rapid analysis of the starting material, fractions from column chromatography, and the final product. Staining with a visualizing agent like potassium permanganate or viewing under UV light can help identify different components. For quantitative analysis, HPLC or GC are the preferred methods.

Q3: My compound appears as a brown solid. Is this normal?

A3: While some sources describe 3-chloro-p-toluidine as a brown solid, significant coloration often indicates the presence of oxidized impurities.[2][8] If high purity is required, a decolorization step using activated charcoal during recrystallization or further purification by column chromatography is recommended.

Q4: What safety precautions should I take when handling 3-Chloro-2,6-dibromo-4-methylaniline?

A4: Halogenated anilines should be handled with care as they can be toxic if swallowed, in contact with skin, or if inhaled.[9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10][11][12] Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.[9][10]

Q5: Can I use distillation for purification?

A5: While distillation is a common purification technique for liquids, 3-Chloro-2,6-dibromo-4-methylaniline is a solid at room temperature with a reported melting point of 76-78°C and a high boiling point.[13] Vacuum distillation might be possible but could lead to decomposition at the required high temperatures. Recrystallization and chromatography are generally more suitable methods for this compound.

IV. Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol is a general guideline and may require optimization based on the impurity profile of your crude material.

• Dissolution: Place the crude 3-Chloro-2,6-dibromo-4-methylaniline in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add hot water dropwise to the hot ethanol solution until it becomes slightly cloudy (the saturation point). Add a few more drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly to room temperature.

• Cooling: Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

This protocol is suitable when recrystallization is ineffective.

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, non-polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Column Packing: Pack a glass column with the silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry sample onto the top of the packed column.

• Elution: Begin eluting with the non-polar mobile phase. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the compounds from the column.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

V. Visualizing Purification Workflows

Recrystallization Workflow

Caption: A generalized workflow for purification by recrystallization.

Column Chromatography Workflow

Caption: A standard workflow for purification by column chromatography.

VI. References

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? [Link]

• Biotage. When should amine-bonded columns be used for purification? [Link]

• Biotage. Is there an easy way to purify organic amines? [Link]

• ACS Publications. A New Model for Proposing Crystallization Mechanisms at the Molecular Level Based on Energetic and Topological Data of Supramolecular Interactions: An Application to Halogenated Anilines. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: aniline. [Link]

• Chemistry Stack Exchange. How do I purify the resulting compound after a nitro- to amine-group reduction? [Link]

• Washington State University. Aniline. [Link]

• Google Patents. US8455691B2 - Process for the purification of aromatic amines.

• Carl ROTH. Safety Data Sheet: Aminobenzene. [Link]

• PrepChem.com. Preparation of 3-chloro-2-methylaniline. [Link]

• YouTube. Recrystallization. [Link]

• Environmental Science & Technology. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. [Link]

• Scribd. Recrystallization: Figure 1. Structure of Aniline. [Link]

• Google Patents. Preparation method of 4,4'-methylene-bis-(3-chloro-2,6-diethylaniline).

• Google Patents. CN102234236A - Synthetic method of 3-chloro-2-methylaniline.

• Tradeindia. 3-chloro-4-methylaniline - 99% Pure Analytical Standard | Yellow To Brown Liquid, Cas Number 95-74-9, Suitable For Hplc And Gc. [Link]

• PubChem. 4,4'-Methylenebis(3-chloro-2,6-diethylaniline). [Link]

• National Institutes of Health. Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4. [Link]

• PubChem. 3-Chloro-4-methylaniline. [Link]

• bio-equip.com. 3-Chloro-2,6-dibromo-4-methylaniline-常用生化试剂. [Link]

• Google Patents. US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines.

Sources

• 1. 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE | CAS: 84483-22-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 2. Page loading... [guidechem.com]
• 3. youtube.com [youtube.com]
• 4. scribd.com [scribd.com]
• 5. biotage.com [biotage.com]
• 6. biotage.com [biotage.com]
• 7. biotage.com [biotage.com]
• 8. 3-Chloro-4-methylaniline | C7H8ClN | CID 7255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. chemos.de [chemos.de]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. echemi.com [echemi.com]

Technisches Support-Center: Ein Leitfaden zur Fehlerbehebung für Reaktionen mit 3-Chlor-2,6-dibrom-4-methylanilin

Answering in German. Absolut! Hier ist ein technisches Support-Center, das speziell auf die Fehlerbehebung bei Reaktionen mit 3-Chlor-2,6-dibrom-4-methylanilin zugeschnitten ist.

Willkommen im technischen Support-Center. Dieser Leitfaden richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die mit 3-Chlor-2,6-dibrom-4-methylanilin arbeiten. Als leitender Anwendungswissenschaftler habe ich diesen Leitfaden strukturiert, um praktische, felderprobte Einblicke in die Bewältigung der einzigartigen Herausforderungen zu geben, die dieses sterisch gehinderte Substrat mit sich bringt.

Teil 1: Profil des Reagenzes und allgemeine Handhabung

3-Chlor-2,6-dibrom-4-methylanilin ist ein hochsubstituiertes Anilin, dessen Reaktivität durch das Zusammenspiel mehrerer funktioneller Gruppen bestimmt wird: eine nukleophile Aminogruppe, zwei sterisch anspruchsvolle ortho-Brom-Substituenten, ein meta-Chlor-Substituent und eine para-Methylgruppe. Diese Struktur führt zu spezifischen Herausforderungen bei der Reaktivität und erfordert sorgfältige Überlegungen bei der Versuchsplanung.

Häufig gestellte Fragen: Allgemeine Handhabung und Reinheit

F: Meine Probe von 3-Chlor-2,6-dibrom-4-methylanilin hat eine dunkelbraune oder rötliche Farbe angenommen. Ist sie noch verwendbar und wie kann ich sie reinigen?

A: Ja, sie ist wahrscheinlich noch verwendbar, aber eine Reinigung wird dringend empfohlen. Die dunkle Verfärbung ist ein häufiges Problem bei Anilinen und wird in der Regel durch die Oxidation der Aminogruppe bei Kontakt mit Luft und Licht verursacht.[1] Diese Verunreinigungen können Katalysatoren vergiften und zu unerwünschten Nebenreaktionen führen.

Kausalanalyse: Die Aminogruppe in Anilinen ist anfällig für Oxidation, die zu hochkonjugierten, farbigen Verunreinigungen führt. Für empfindliche Reaktionen, insbesondere palladiumkatalysierte Kreuzkupplungen, ist die Reinheit des Ausgangsmaterials entscheidend für die Reproduzierbarkeit.

Lösung zur Fehlerbehebung:

• Umkristallisation: Lösen Sie die Verbindung in einem heißen Lösungsmittel wie Ethanol oder einem Heptan/Ethylacetat-Gemisch und lassen Sie sie langsam abkühlen, um gereinigte Kristalle zu erhalten.

• Aktivkohlebehandlung: Wenn die Farbe nach der Umkristallisation bestehen bleibt, lösen Sie das Rohmaterial in einem geeigneten Lösungsmittel, fügen Sie eine kleine Menge Aktivkohle hinzu, erhitzen Sie es kurz und filtrieren Sie es heiß durch Celite, um die farbigen Verunreinigungen zu entfernen, bevor Sie es umkristallisieren.

• Säulenchromatographie: Für eine rigorose Reinigung kann eine Flash-Chromatographie mit einem geeigneten Eluentensystem (z. B. Hexan/Ethylacetat) verwendet werden.

F: Wie kann ich die Reinheit meines Ausgangsmaterials vor einer Reaktion am besten überprüfen?

A: Eine Kombination von Techniken liefert das umfassendste Bild:

• ¹H-NMR: Überprüfen Sie das Vorhandensein der erwarteten Signale und die Abwesenheit von Verunreinigungen, insbesondere von oxidierten Spezies oder Restlösungsmitteln.

• LC-MS: Dies ist eine hochempfindliche Methode zur Bestimmung der Reinheit und zur Identifizierung von Verunreinigungen mit geringem Anteil.

• Schmelzpunkt: Ein breiter oder abgesenkter Schmelzpunkt im Vergleich zum Literaturwert (76-78 °C) deutet auf Verunreinigungen hin.[2]

Teil 2: Fehlerbehebung bei Palladium-katalysierten Kreuzkupplungsreaktionen

Die C-Br- und C-Cl-Bindungen in 3-Chlor-2,6-dibrom-4-methylanilin sind ideale Ansatzpunkte für C-C- (z. B. Suzuki-Miyaura) und C-N- (z. B. Buchwald-Hartwig) Kupplungsreaktionen. Die erhebliche sterische Hinderung durch die beiden ortho-Brom-Atome ist jedoch die größte Herausforderung.

Häufig gestellte Fragen: Suzuki-Miyaura-Kupplung

F: Ich sehe bei meiner Suzuki-Miyaura-Kopplungsreaktion keine oder nur eine sehr geringe Umsetzung. Das meiste meines Ausgangsmaterials bleibt unverändert. Was geht schief?

A: Dieses Ergebnis ist typischerweise auf eine ineffiziente oxidative Addition zurückzuführen, den geschwindigkeitsbestimmenden Schritt bei vielen Kreuzkupplungsreaktionen. Die Bromatome an den Positionen 2 und 6 blockieren sterisch den Zugang des Palladiumkatalysators zum aromatischen Ring.

Kausalanalyse: Die oxidative Addition erfordert, dass sich der Pd(0)-Katalysator in die Aryl-Halogen-Bindung einlagert.[3] Bei sterisch gehinderten Substraten ist ein Katalysatorsystem erforderlich, das leicht eine reaktive, koordinativ ungesättigte Pd(0)-Spezies bildet. Standardkatalysatoren wie Pd(PPh₃)₄ versagen hier oft.

Lösungen zur Fehlerbehebung:

• Wahl des Liganden/Präkatalysators: Dies ist der kritischste Faktor. Verwenden Sie sperrige, elektronenreiche Monophosphinliganden (Buchwald-Liganden), die die Bildung von monoligierten L-Pd(0)-Spezies fördern, die sterisch zugänglicher sind.[4] Sehr empfehlenswert sind Präkatalysatoren der zweiten oder dritten Generation (z. B. XPhos-Pd-G3, SPhos-Pd-G2), da sie die aktive Katalysatorspezies sauber und zuverlässig bilden.

• Wahl der Base und des Lösungsmittels: Starke, nicht-nukleophile Basen sind oft erforderlich. K₃PO₄ oder Cs₂CO₃ in Lösungsmitteln wie Dioxan, Toluol oder DMF bei erhöhten Temperaturen (90–120 °C) sind übliche und effektive Bedingungen.[5]

• Temperatur und Reaktionszeit: Aufgrund der sterischen Hinderung sind oft höhere Temperaturen und längere Reaktionszeiten erforderlich als bei ungehinderten Substraten. Überwachen Sie die Reaktion mittels TLC oder LC-MS, um den optimalen Endpunkt zu bestimmen.

Tabelle 1: Empfohlene Startbedingungen für die Suzuki-Miyaura-Kupplung

Parameter	Empfehlung	Begründung
Katalysator	XPhos-Pd-G3 (2-4 mol%)	Bildet hochaktive, sterisch zugängliche monoligierte Pd(0)-Spezies.[4]
Ligand	Zusätzlicher XPhos (1:1-Verhältnis zu Pd)	Stellt die Stabilität des Katalysators während der Reaktion sicher.
Base	K₃PO₄ (3 Äquivalente)	Effektive Base, die oft bei anspruchsvollen Kupplungen verwendet wird.[5]
Lösungsmittel	1,4-Dioxan oder Toluol	Aprotische Lösungsmittel mit hohem Siedepunkt, die für diese Bedingungen geeignet sind.
Temperatur	100-110 °C	Notwendig, um die Aktivierungsbarriere für die oxidative Addition zu überwinden.

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Schlüsselfaktoren, die die Reaktivität beeinflussen

Teil 3: Fehlerbehebung bei Reaktionen an der Aminogruppe

Obwohl die Aminogruppe ein reaktives Zentrum ist, wird ihre Nukleophilie und Zugänglichkeit durch die benachbarten Bromatome stark beeinträchtigt.

Häufig gestellte Fragen: Diazotierung

F: Meine Diazotierungsreaktion zur Umwandlung der -NH₂-Gruppe in ein Diazoniumsalz (-N₂⁺) ist unvollständig oder langsam. Was kann ich tun?

A: Die langsame oder unvollständige Diazotierung ist wahrscheinlich auf die reduzierte Nukleophilie der sterisch gehinderten Aminogruppe zurückzuführen. Die Reaktion der Amingruppe mit dem Nitrosoniumion (NO⁺), einem entscheidenden Schritt, wird behindert. [6] Kausalanalyse: Die Diazotierung erfordert den nukleophilen Angriff des Amins auf ein elektrophiles Nitrosierungsmittel, das in situ aus Natriumnitrit und einer starken Säure gebildet wird. [7]Die sperrigen ortho-Brom-Substituenten schirmen das Stickstoff-Lone-Pair ab, was diesen Angriff verlangsamt.

Lösungen zur Fehlerbehebung:

• Erhöhen der Säurekonzentration: Die Verwendung einer konzentrierteren Säure (z. B. 6M HCl) kann die Konzentration des reaktiven Nitrosoniumions erhöhen und die Reaktion beschleunigen.

• Längere Reaktionszeiten/Leichte Erwärmung: Halten Sie die Reaktion länger bei 0-5 °C oder lassen Sie sie nach der anfänglichen Zugabe von Nitrit vorsichtig auf Raumtemperatur erwärmen. Seien Sie jedoch vorsichtig, da aromatische Diazoniumsalze bei Erwärmung instabil sein und sich zersetzen können. 3. Wahl des Lösungsmittels: Die Durchführung der Reaktion in einem organischen Lösungsmittel wie Eisessig kann manchmal die Löslichkeit verbessern und die Reaktion erleichtern.

• Überwachung: Testen Sie auf überschüssige salpetrige Säure mit Kaliumiodid-Stärkepapier. Ein positiver Test (das Papier wird schwarz) zeigt an, dass genügend Nitrit vorhanden ist, und wenn die Reaktion immer noch unvollständig ist, liegt das Problem wahrscheinlich an der Reaktionsgeschwindigkeit.

Teil 4: Protokolle und Methoden

Protokoll 1: Allgemeine Methode zur Reinigung von gefärbtem 3-Chlor-2,6-dibrom-4-methylanilin durch Umkristallisation

Dieses Protokoll beschreibt ein Standardverfahren zur Reinigung des Titelreagenzes von oxidativen Verunreinigungen.

• Einrichtung: Geben Sie das rohe, gefärbte Anilin (z. B. 5,0 g) in einen Erlenmeyerkolben, der mit einem Rückflusskühler ausgestattet ist.

• Lösung: Fügen Sie eine minimale Menge heißen Ethanols hinzu, gerade genug, um das feste Material bei Siedetemperatur aufzulösen. Wenn die Farbe sehr dunkel ist, nehmen Sie den Kolben von der Hitze, fügen Sie eine Spatelspitze Aktivkohle hinzu und erhitzen Sie die Mischung für 5 Minuten unter Rückfluss.

• Heißfiltration (falls Aktivkohle verwendet wurde): Filtrieren Sie die heiße Lösung schnell durch einen kleinen Pfropfen Celite in einem vorgewärmten Trichter in einen sauberen, vorgewärmten Kolben, um die Aktivkohle zu entfernen.

• Kristallisation: Lassen Sie das Filtrat langsam auf Raumtemperatur abkühlen und kühlen Sie es dann in einem Eisbad, um die Kristallisation zu maximieren.

• Isolierung: Sammeln Sie die blassgelben bis weißen Kristalle durch Vakuumfiltration, waschen Sie sie mit einer kleinen Menge eiskaltem Ethanol und trocknen Sie sie unter Vakuum.

Protokoll 2: Ein allgemeines Startverfahren für die Suzuki-Miyaura-Kreuzkupplung

Dieses Protokoll bietet einen robusten Ausgangspunkt für die Kupplung von 3-Chlor-2,6-dibrom-4-methylanilin mit einer Arylboronsäure.

• Einrichtung: Geben Sie 3-Chlor-2,6-dibrom-4-methylanilin (1 Äquivalent), die Arylboronsäure (1,5 Äquivalente) und Kaliumphosphat (K₃PO₄, 3 Äquivalente) in einen ofengetrockneten Schlenk-Kolben.

• Inerte Atmosphäre: Evakuieren Sie den Kolben und füllen Sie ihn dreimal mit einem inerten Gas (Argon oder Stickstoff).

• Zugabe von Katalysator und Lösungsmittel: Fügen Sie unter positivem Inertgasstrom den XPhos-Pd-G3-Präkatalysator (2 mol%) und wasserfreies, entgastes 1,4-Dioxan hinzu.

• Reaktion: Erhitzen Sie das Reaktionsgemisch unter Rühren in einem vorgeheizten Ölbad auf 100 °C.

• Überwachung: Verfolgen Sie den Fortschritt der Reaktion, indem Sie kleine Aliquots entnehmen und mittels TLC oder LC-MS analysieren, bis das Ausgangsmaterial verbraucht ist (typischerweise 12–24 Stunden).

• Aufarbeitung: Kühlen Sie die Reaktion auf Raumtemperatur ab. Verdünnen Sie sie mit Ethylacetat und filtrieren Sie sie durch einen Pfropfen Celite. Waschen Sie das Filtrat mit Wasser und Sole, trocknen Sie es über Natriumsulfat, filtrieren Sie es und konzentrieren Sie es unter reduziertem Druck.

• Reinigung: Reinigen Sie das Rohprodukt mittels Flash-Säulenchromatographie auf Kieselgel.

Referenzen

• Benchchem. Technical Support Center: Troubleshooting Halogenated Aniline Reactions. Verfügbar unter:

• Chemical Education Xchange. Diazotization of Aniline Derivatives: Nitrous Acid Test. Verfügbar unter:

• Online Chemistry notes. Diazotization reaction: Mechanism and Uses. (2023-05-25). Verfügbar unter:

• Echemi. 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE Safety Data Sheets. Verfügbar unter:

• YouTube. converting anilines to diazoniums ions. (2019-01-03). Verfügbar unter:

• Benchchem. A Comparative Guide to the Reactivity of 3-Chloro-4-(isopentyloxy)aniline and Other Halogenated Anilines. Verfügbar unter:

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. (2025-04-03). Verfügbar unter:

• Reddit. Diagnosing issues with a failed Suzuki coupling?. (2021-07-09). Verfügbar unter:

• The Journal of Organic Chemistry. Role of the Base in Buchwald–Hartwig Amination. Verfügbar unter:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. reddit.com [reddit.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Diazotization reaction: Mechanism and Uses [chemicalnote.com]

Technical Support Center: Optimization of Reaction Parameters for 3-Chloro-2,6-dibromo-4-methylaniline

Welcome to the technical support center for the synthesis and optimization of 3-Chloro-2,6-dibromo-4-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this key intermediate. By understanding the underlying chemical principles and troubleshooting potential issues, you can significantly improve your reaction yields, purity, and overall efficiency.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline, which typically proceeds via the bromination of 3-Chloro-4-methylaniline.

Q1: My bromination of 3-Chloro-4-methylaniline is resulting in a mixture of mono-, di-, and poly-brominated products. How can I improve the selectivity for the desired 2,6-dibromo product?

A1: Achieving high selectivity is a common challenge due to the activating nature of the amino group, which makes the aromatic ring highly susceptible to electrophilic substitution. [1][2] The key is to control the reactivity of the substrate and the electrophilicity of the brominating agent.

Troubleshooting Strategies:

• Protect the Amino Group: The most robust method to control selectivity is to temporarily protect the amino group, typically through acetylation to form an acetanilide.[1][3][4] The resulting amide group is still an ortho-, para-director but is significantly less activating than the free amino group, allowing for more controlled bromination.[1][4] The acetyl group can be readily removed by acid or base hydrolysis post-bromination.[1][3]

• Choice of Brominating Agent: The reactivity of the brominating agent plays a crucial role.

  • N-Bromosuccinimide (NBS): NBS is a milder and more selective brominating agent compared to elemental bromine.[5][6] It often leads to higher yields of the desired mono- or di-brominated products with fewer side reactions.[6][7]

  • Elemental Bromine (Br₂): While effective, Br₂ is highly reactive and can lead to over-bromination, especially with activated substrates like anilines.[8][9] If using Br₂, careful control of stoichiometry and reaction temperature is critical.

• Solvent Effects: The choice of solvent can influence the reaction rate and selectivity. Less polar solvents can sometimes temper the reactivity of the brominating agent. Chloroform or acetic acid are commonly employed.[7]

• Stoichiometry and Temperature Control: Precise control over the molar equivalents of the brominating agent is essential. Using a slight excess (e.g., 2.1-2.2 equivalents) of NBS is often optimal for dibromination. Low-temperature reactions (e.g., 0-5 °C) can help to moderate the reaction rate and improve selectivity.

Q2: I am observing a significant amount of dark, tar-like byproducts in my reaction mixture. What is the cause and how can I mitigate this?

A2: The formation of tar-like substances is typically due to the oxidation of the aniline starting material or the product. [1] The electron-rich nature of the aniline ring makes it susceptible to oxidation, which can be exacerbated by the presence of acidic conditions or impurities.

Troubleshooting Strategies:

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation by atmospheric oxygen.

• Purification of Starting Material: Ensure your 3-Chloro-4-methylaniline is pure and free from colored impurities. Distillation or recrystallization of the starting material may be necessary.[10]

• Control of Acidity: If using a protic acid as a solvent or catalyst, its concentration and the reaction temperature should be carefully monitored. Excessive acidity can promote polymerization and oxidation.

• Reaction Time: Minimize the reaction time as prolonged exposure to the reaction conditions can lead to increased byproduct formation. Monitor the reaction progress by Thin Layer Chromatography (TLC) and quench the reaction promptly upon completion.

Q3: My isolated product is difficult to purify, and I'm seeing persistent impurities in my NMR/LC-MS. What are the likely impurities and what purification strategies do you recommend?

A3: Common impurities include regioisomers (e.g., 2-bromo-3-chloro-4-methylaniline, 2,5-dibromo-3-chloro-4-methylaniline), starting material, and over-brominated products.

Purification Strategies:

• Column Chromatography: Silica gel column chromatography is the most effective method for separating the desired product from its isomers and other impurities. A gradient elution system using a mixture of non-polar (e.g., hexane or heptane) and moderately polar (e.g., ethyl acetate or dichloromethane) solvents is typically effective.

• Recrystallization: If the crude product is a solid, recrystallization can be a highly effective purification technique. A suitable solvent system (e.g., ethanol/water, heptane/ethyl acetate) should be determined experimentally to maximize the recovery of the pure product.

• Acid-Base Extraction: An acid-base workup can help to remove non-basic impurities. Dissolving the crude product in an organic solvent and washing with a dilute acid solution can remove some impurities, followed by neutralization and extraction of the desired aniline.[11]

Experimental Protocols

Protocol 1: Controlled Dibromination of 3-Chloro-4-methylaniline via Acetylation

This protocol outlines a reliable method for the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline with improved selectivity.

Step 1: Acetylation of 3-Chloro-4-methylaniline

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Chloro-4-methylaniline (1 equivalent) in glacial acetic acid.

• Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring.

• Heat the reaction mixture to 50-60°C for 1 hour.

• Monitor the reaction by TLC until the starting aniline is consumed.

• Pour the reaction mixture into ice-water to precipitate the N-(3-chloro-4-methylphenyl)acetamide.

• Filter the solid, wash with cold water, and dry under vacuum.

Step 2: Bromination of N-(3-chloro-4-methylphenyl)acetamide

• Dissolve the dried acetanilide (1 equivalent) in a suitable solvent such as chloroform or glacial acetic acid.

• Cool the solution to 0-5°C in an ice bath.

• Slowly add N-Bromosuccinimide (NBS) (2.1 equivalents) portion-wise over 30 minutes, maintaining the temperature below 10°C.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of sodium thiosulfate to destroy any excess bromine.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude N-(3-chloro-2,6-dibromo-4-methylphenyl)acetamide.

Step 3: Hydrolysis of the Acetamide

• To the crude N-(3-chloro-2,6-dibromo-4-methylphenyl)acetamide, add a mixture of ethanol and concentrated hydrochloric acid.

• Reflux the mixture for 2-4 hours until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and neutralize with a concentrated aqueous solution of sodium hydroxide until the pH is basic.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 3-Chloro-2,6-dibromo-4-methylaniline by column chromatography or recrystallization.

Data Presentation

Table 1: Troubleshooting Guide for Bromination Reaction Parameters

Issue	Potential Cause	Recommended Optimization
Low Yield	Incomplete reaction, side reactions	Increase reaction time, optimize temperature, use a milder brominating agent (NBS).
Poor Selectivity	High reactivity of the amino group	Protect the amino group as an acetanilide before bromination.[1][4]
Over-bromination	Excess brominating agent, high reactivity	Use precise stoichiometry of the brominating agent (2.1 eq for dibromination), lower reaction temperature.
Formation of Tar	Oxidation of aniline	Conduct the reaction under an inert atmosphere, use purified starting materials.[1]

Visualizations

Experimental Workflow

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Chen, X.-L., Ai, B.-R., Dong, Y., Zhang, X.-M., & Wang, J.-Y. (2017). A general and efficient iron-catalyzed reduction of nitro compounds in hexafluoroisopropanol. Tetrahedron Letters, 58(37), 3646–3649. [Link]

• CN104370747A - Method for synthesizing 3-chloro-4-methylaniline. (n.d.).

• Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. (2019). National Institutes of Health. [Link]

• CN102701996A - A method for preparing 3-chloro-4-methylaniline. (n.d.).
• JPH08295654A - Method for purifying aniline. (n.d.).

• Halogenation. (n.d.). BYJU'S. Retrieved from [Link]

• Optimization for the bromination step. (n.d.). ResearchGate. [Link]

• Electrophilic substitution reactions of aniline. (Halogenation). (2020, September 24). YouTube. [Link]

• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. (n.d.). National Institutes of Health. [Link]

• Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. (2018). ACS Publications. [Link]

• Biochemical transformations of herbicide-derived anilines: purification and characterization of causative enzymes. (2006). Semantic Scholar. [Link]

• RU2102382C1 - Method of preparing 3-bromo-4-methylaniline. (n.d.).

• Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. (2018, April 18). Master Organic Chemistry. [Link]

• Development of Self-Assembling bis-1,4-Dihydropyridines: Detailed Studies of Bromination of Four Methyl Groups and Bromine Nucleophilic Substitution. (2020). MDPI. [Link]

• Selective aromatic chlorination and bromination with N-halogeno amines in acidic solution. (1976). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• 9.4: Chlorination vs Bromination. (2021, December 15). Chemistry LibreTexts. [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. (2020). ACS Publications. [Link]

• Process for the preparation of 2,6-dichloro-4-bromoanilides. (n.d.).

• Purify and dry aniline? (2014, May 26). Reddit. [Link]

• Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. (2013). Beilstein Journal of Organic Chemistry. [Link]

• Synthesis and Characterization of 4-Amino-3, 5-dibromo-toluene from p-Toluidine. (2021). Journal of Applied Pharmaceutical Sciences and Research. [Link]

• Regioselective 15-Bromination and Functionalization of a Stable Synthetic Bacteriochlorin. (2011). National Institutes of Health. [Link]

• Lab 3: Multistep Synthesis of 4-bromo-2-chloroaniline from aniline. (2024). ResearchGate. [Link]

• Preparation of 3-chloro-2-methylaniline. (n.d.). PrepChem.com. Retrieved from [Link]

• CN102234236A - Synthetic method of 3-chloro-2-methylaniline. (n.d.).

• 24.8: Reactions of Arylamines. (2024, September 30). Chemistry LibreTexts. [Link]

• Bromination of Alkenes - The Mechanism. (2013, March 15). Master Organic Chemistry. [Link]

• aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]
• 7. 2,6-Dibromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 8. m.youtube.com [m.youtube.com]
• 9. japsr.in [japsr.in]
• 10. reddit.com [reddit.com]
• 11. pubs.acs.org [pubs.acs.org]

Stability of 3-Chloro-2,6-dibromo-4-methylaniline under acidic/basic conditions

Welcome to the technical support center for 3-Chloro-2,6-dibromo-4-methylaniline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth answers to frequently asked questions and troubleshooting advice to navigate potential challenges during your experiments, ensuring the integrity and success of your results.

Introduction to 3-Chloro-2,6-dibromo-4-methylaniline

3-Chloro-2,6-dibromo-4-methylaniline is a polysubstituted aniline derivative. The stability of this compound is paramount for its reliable use in experimental settings. Its structure, featuring an amino group, a methyl group, and multiple halogen substituents on the benzene ring, dictates its chemical behavior under various conditions. Understanding its stability profile under acidic and basic conditions is crucial for designing robust experimental protocols, interpreting analytical data, and ensuring the reproducibility of your research.

While specific stability studies on 3-Chloro-2,6-dibromo-4-methylaniline are not extensively published, this guide synthesizes established principles of physical organic chemistry and data from analogous halogenated anilines to provide a reliable framework for its handling and use.

Frequently Asked Questions (FAQs)

General Stability & Storage

Q1: What are the general storage recommendations for 3-Chloro-2,6-dibromo-4-methylaniline?

A1: Like many aniline derivatives, 3-Chloro-2,6-dibromo-4-methylaniline should be stored in a cool, dry, and dark place. Exposure to light and air can promote oxidation of the aniline functional group, leading to the formation of colored impurities. It is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) if it is to be kept for extended periods.

Q2: I've noticed my solid 3-Chloro-2,6-dibromo-4-methylaniline has developed a slight color over time. Is it still usable?

A2: The development of a pale yellow or brownish hue is often indicative of minor oxidation. While the compound may still be suitable for some applications, it is crucial to assess its purity before use, especially for quantitative studies or in sensitive assays. A purity check via High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy is highly recommended. For applications requiring high purity, repurification by recrystallization or column chromatography may be necessary.

Stability in Acidic Conditions

Q3: What happens to 3-Chloro-2,6-dibromo-4-methylaniline in an acidic solution?

A3: In the presence of an acid, the lone pair of electrons on the nitrogen atom of the amino group will be protonated, forming the corresponding anilinium salt.[1][2] This is a reversible acid-base reaction. The formation of the anilinium ion significantly alters the electronic properties of the molecule. The -NH3+ group is strongly electron-withdrawing and deactivates the aromatic ring towards electrophilic attack.[2][3]

Q4: Is 3-Chloro-2,6-dibromo-4-methylaniline stable in strongly acidic media for extended periods?

A4: Generally, the formation of the anilinium salt protects the amino group from oxidation and other reactions. The carbon-halogen bonds on the aromatic ring are also typically stable to hydrolysis under acidic conditions due to the partial double-bond character conferred by resonance with the benzene ring.[4][5] Therefore, in the absence of other reactive species, 3-Chloro-2,6-dibromo-4-methylaniline is expected to be relatively stable in acidic solutions. However, at elevated temperatures, slow hydrolysis of the amino group or other degradation pathways cannot be entirely ruled out without specific experimental data.

Q5: Will the halogen atoms (Cl, Br) detach in acidic solutions?

A5: Aryl halides are known to be very resistant to nucleophilic substitution, and therefore, hydrolysis of the carbon-halogen bonds is unlikely to occur under typical acidic conditions.[4][5] Dehalogenation of aryl halides usually requires more forcing conditions, such as the presence of a reducing agent or a transition metal catalyst.

Stability in Basic Conditions

Q6: How does 3-Chloro-2,6-dibromo-4-methylaniline behave in basic solutions?

A6: In basic conditions, the amino group remains unprotonated and, as a strong electron-donating group, it activates the aromatic ring. This makes the compound susceptible to oxidation, especially in the presence of air (oxygen).[1] The oxidation of anilines can lead to the formation of a complex mixture of colored products, including azoxybenzenes, phenazines, and polymeric materials.[1][6]

Q7: I dissolved 3-Chloro-2,6-dibromo-4-methylaniline in a basic solution, and it turned dark. What is happening?

A7: The darkening of the solution is a strong indicator of oxidation. The unprotonated amino group makes the molecule electron-rich and thus more easily oxidized. This process is often accelerated by light and the presence of dissolved oxygen. If your experiment requires basic conditions, it is advisable to work under an inert atmosphere and to protect the solution from light.

Q8: Can dehalogenation occur in basic media?

A8: Similar to acidic conditions, the carbon-halogen bonds of aryl halides are generally stable in basic solutions.[7] Hydrolytic cleavage of these bonds would require harsh conditions (e.g., high temperatures and pressures) that are not typical for most laboratory experiments. Reductive dehalogenation can occur in the presence of specific reducing agents like Al-Ni alloys in alkaline solutions, but this is a specific chemical reaction, not a general stability issue.[3][8]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action
Unexpected peaks in HPLC/GC analysis of a freshly prepared solution.	Impurities in the starting material or degradation during dissolution.	1. Confirm the purity of the solid compound before use. 2. Use high-purity solvents for dissolution. 3. Prepare solutions fresh and analyze them promptly. 4. Consider dissolving the compound at a lower temperature if heat is suspected to cause degradation.
Solution changes color (e.g., turns yellow, brown, or dark) over time.	Oxidation of the aniline functional group. This is more pronounced in neutral to basic conditions and when exposed to air and light.	1. Prepare solutions fresh before each experiment. 2. If storage of the solution is necessary, store it at a low temperature (2-8 °C), protected from light, and under an inert atmosphere. 3. For experiments in basic media, degas the solvent and work under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).
Poor reproducibility of experimental results.	Inconsistent stability of the compound across different experimental setups or time points.	1. Standardize the preparation and handling of solutions containing 3-Chloro-2,6-dibromo-4-methylaniline. 2. Perform a preliminary stability study under your specific experimental conditions (see the Forced Degradation Study Protocol below). 3. Ensure consistent pH, temperature, and exposure to light and air across all experiments.
Formation of a precipitate in solution.	The compound or its salt may have limited solubility in the chosen solvent system. The precipitate could also be a degradation product.	1. Verify the solubility of 3-Chloro-2,6-dibromo-4-methylaniline and its potential salts in your solvent system. 2. If a precipitate forms upon acidification, it is likely the anilinium salt. Check its solubility. 3. If a precipitate forms over time, especially with a color change, it is likely a degradation product. Analyze the precipitate to identify its nature.

Visualizing Stability Principles

Caption: Chemical behavior of the aniline moiety under acidic and basic conditions.

Experimental Protocols

Protocol: Forced Degradation Study to Assess Stability

This protocol provides a framework for investigating the stability of 3-Chloro-2,6-dibromo-4-methylaniline under various stress conditions. The goal is to intentionally degrade the sample to an extent of 5-20%, which is generally sufficient to develop and validate a stability-indicating analytical method.[9][10]

Objective: To identify potential degradation products and pathways for 3-Chloro-2,6-dibromo-4-methylaniline under hydrolytic (acidic and basic), oxidative, and photolytic stress.

Materials:

• 3-Chloro-2,6-dibromo-4-methylaniline

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector or a mass spectrometer

• pH meter

• Photostability chamber

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of 3-Chloro-2,6-dibromo-4-methylaniline at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water). This will be your "unstressed" control sample.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Keep the solution at room temperature and take samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • If no degradation is observed, repeat the experiment at an elevated temperature (e.g., 60 °C).

  • Before analysis by HPLC, neutralize the samples with an appropriate amount of 0.1 M NaOH.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Follow the same sampling and temperature procedure as for acid hydrolysis.

  • Neutralize the samples with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.

  • Keep the solution at room temperature, protected from light, and sample at the specified time points.

  • Quench the reaction by adding a small amount of a reducing agent like sodium bisulfite if necessary, or by dilution before injection.

• Photolytic Degradation:

  • Expose a sample of the stock solution (in a photostable container, e.g., quartz cuvette) and a sample of the solid compound to light in a photostability chamber.

  • The light source should provide both UV and visible light, as per ICH Q1B guidelines.

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • Sample at appropriate time intervals.

• Analysis:

  • Analyze all stressed samples and the unstressed control by a suitable stability-indicating HPLC method. The method should be capable of separating the parent compound from any degradation products.

  • Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

  • A mass spectrometer detector can be invaluable for the identification of degradation products.

Caption: Workflow for a forced degradation study.

Data Summary Table

Property	Information	Source/Reference
IUPAC Name	3-Chloro-2,6-dibromo-4-methylaniline	N/A
Molecular Formula	C₇H₆Br₂ClN	Finetech Industry Limited
Molecular Weight	299.39 g/mol	Finetech Industry Limited
CAS Number	84483-22-7	Finetech Industry Limited
General Stability	Stable under recommended storage conditions. May be sensitive to prolonged exposure to air and light. Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.	Based on general aniline chemistry.[1]
pKa (Anilinium ion)	Not specifically reported. Estimated to be lower than aniline (4.6) due to electron-withdrawing halogen substituents.	General chemical principles.[1][2]

References

• Weidlich, T., & Prokeš, L. (2011). Facile dehalogenation of halogenated anilines and their derivatives using AlNi alloy in alkaline aqueous solution. Central European Journal of Chemistry.

• Wikipedia. (n.d.). Aniline. Retrieved from [Link]

• askIITians. (2011, March 19). Why in strongly acidic medium aniline become less reactive towards electrophilic reagent. Retrieved from [Link]

• Allen. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. Retrieved from [Link]

• GeeksforGeeks. (2023, July 23). Aniline - Structure, Properties, Preparation, Reactions, Uses. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Impurity Busters. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• Veeprho. (2023, November 5). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Save My Exams. (2023, December 23). Relative Ease of Hydrolysis (Cambridge (CIE) A Level Chemistry): Revision Note. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• Brainly. (2023, June 12). Provide a complete mechanism for the hydrolysis of p-bromoacetanilide in the presence of acid and base. Retrieved from [Link]

• Konaka, R., Kuruma, K., & Terabe, S. (1968). Mechanisms of oxidation of aniline and related compounds in basic solution. Journal of the American Chemical Society, 90(7), 1801–1801.

• Brainly.in. (2024, March 18). What happen when arly halide subjected to hydrolysis? Retrieved from [Link]

• ResearchGate. (n.d.). Structure-reactivity correlation of anilines in acid medium. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 14.7: Aryl Halides. Retrieved from [Link]

Sources

• 1. brainly.com [brainly.com]
• 2. researchgate.net [researchgate.net]
• 3. Facile dehalogenation of halogenated anilines and their derivatives using Al-Ni alloy in alkaline aqueous solution | Masaryk University [muni.cz]
• 4. savemyexams.com [savemyexams.com]
• 5. brainly.in [brainly.in]
• 6. CN105017029A - Preparation method of p-bromoaniline - Google Patents [patents.google.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. academic.oup.com [academic.oup.com]

Technical Support Center: Purification of 3-Chloro-2,6-dibromo-4-methylaniline

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for the purification of 3-Chloro-2,6-dibromo-4-methylaniline. Our goal is to equip you with the scientific rationale and practical steps to overcome common challenges encountered during the isolation and purification of this highly substituted aniline.

Understanding the Chemistry: A Proactive Approach to Purification

Effective purification begins with a fundamental understanding of the reaction chemistry. A likely and efficient synthetic route to 3-Chloro-2,6-dibromo-4-methylaniline is the direct bromination of 3-chloro-4-methylaniline. This seemingly straightforward electrophilic aromatic substitution is often the source of several purification challenges due to the directing effects of the amino and methyl groups.

Common Impurities Arising from Synthesis:

• Unreacted Starting Material: 3-chloro-4-methylaniline.

• Mono-brominated Intermediates: Primarily 2-bromo-3-chloro-4-methylaniline.

• Isomeric Byproducts: Other brominated isomers of 3-chloro-4-methylaniline.

• Over-brominated Species: Although less common if stoichiometry is controlled, it remains a possibility.

• Colored Impurities: Oxidation of the aniline functionality can lead to discoloration of the product.[1]

A comparative overview of the physical properties of the target compound and its likely impurities is crucial for devising an effective purification strategy.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)
3-Chloro-2,6-dibromo-4-methylaniline	299.39	76-78 [2]
3-chloro-4-methylaniline	141.60	22-25[3][4]
2,6-dibromo-4-methylaniline	264.95	74-76[5][6]

Troubleshooting Guide: A Symptom-Based Approach

This section addresses common issues encountered during the purification of 3-Chloro-2,6-dibromo-4-methylaniline in a question-and-answer format.

Q1: My final product is a brownish or off-white solid, not the expected white crystalline material. How can I remove the color?

A1: The discoloration is likely due to the presence of oxidized impurities.[1] These are often highly polar and can be effectively removed by treating your crude product with activated carbon during recrystallization. The activated carbon will adsorb these colored byproducts.[1]

Protocol for Decolorization with Activated Carbon:

• Dissolve your crude 3-Chloro-2,6-dibromo-4-methylaniline in the minimum amount of a suitable hot recrystallization solvent (e.g., ethanol).

• Allow the solution to cool slightly and add a small amount of activated carbon (typically 1-2% w/w of your crude product).

• Gently reheat the mixture to boiling for 5-10 minutes.

• Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the activated carbon.

• Allow the clear filtrate to cool slowly to induce crystallization.

Q2: After purification, my NMR spectrum shows the presence of the starting material, 3-chloro-4-methylaniline. How can I remove it?

A2: The unreacted starting material is more polar than your tri-halogenated product. While both column chromatography and recrystallization can be effective, a liquid-liquid extraction leveraging the basicity of the aniline functionality can be a highly efficient preliminary purification step.

Acidic Wash Protocol:

• Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The more basic starting material will be protonated and partition into the aqueous phase.

• Separate the organic layer, which now contains your less basic, purified product.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Q3: I am struggling to separate the mono-brominated intermediate from my final product. What is the best approach?

A3: The mono-brominated intermediate will have a polarity and melting point that may be close to your desired product, making separation by recrystallization challenging. In this scenario, column chromatography is the most effective technique.

Experimental Protocols: Step-by-Step Methodologies

Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds based on their differential solubility in a given solvent at varying temperatures.

Workflow for Solvent Selection and Recrystallization:

Caption: Recrystallization workflow from solvent screening to final product.

Recommended Solvent Systems for Recrystallization:

• Ethanol/Water: Dissolve the crude product in a minimum of hot ethanol and add hot water dropwise until the solution becomes slightly cloudy. Reheat to get a clear solution and then allow to cool.

• Hexane/Ethyl Acetate: Dissolve the crude product in a minimum of hot ethyl acetate and add hot hexane until turbidity is observed. Reheat to clarify and then cool.

Column Chromatography

For challenging separations of impurities with similar polarities, column chromatography is the preferred method.

Workflow for Column Chromatography Purification:

Caption: Step-by-step workflow for purification by column chromatography.

Recommended Mobile Phase for Column Chromatography:

A gradient of Hexane and Ethyl Acetate is a good starting point. Begin with 100% Hexane and gradually increase the percentage of Ethyl Acetate. The less polar impurities will elute first, followed by your desired product.

Purity Assessment: Analytical Methodologies

Confirming the purity of your final product is a critical step. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques for this purpose.

High-Performance Liquid Chromatography (HPLC):

An HPLC method can be developed for the separation and detection of halogenated anilines.[7][8]

• Column: A C18 bonded phase column is typically effective.[7][8]

• Mobile Phase: A gradient of water and a polar organic solvent like methanol or acetonitrile.

• Detection: UV detection is a common and robust method.[8]

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is an excellent technique for identifying and quantifying volatile impurities.

• Column: A non-polar or medium-polarity capillary column is generally suitable.

• Analysis: The mass spectrometer will provide fragmentation patterns that can definitively identify the parent compound and any impurities. The quantitative ion for aniline is m/z 93, with auxiliary ions at m/z 65 and 66.[9]

Frequently Asked Questions (FAQs)

Q: What are the storage recommendations for 3-Chloro-2,6-dibromo-4-methylaniline? A: Due to its aniline functionality, it may be sensitive to prolonged exposure to air and light. It is recommended to store the compound in a tightly sealed container in a cool, dark, and dry place.

Q: My product appears to be an oil, even after removing all the solvent. What should I do? A: This phenomenon, known as "oiling out," can occur if the melting point of your compound is lower than the boiling point of the recrystallization solvent, or if there is a high concentration of impurities depressing the melting point. Try using a lower-boiling point solvent or a different solvent pair for recrystallization. If the issue persists, column chromatography is the recommended next step.

Q: How can I confirm the structure of my purified product? A: In addition to melting point analysis and chromatography, spectroscopic methods such as Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) should be used to confirm the identity and purity of your compound.

References

• Lores, E.M., Bristol, D.W., & Moseman, R.F. (1978). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Journal of Chromatographic Science, 16(8), 358–362. Available from: [Link]

• Lores, E.M., Bristol, D.W., & Moseman, R.F. (1978). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Available from: [Link]

• PubChem. 3-Chloro-4-methylaniline. Available from: [Link]

• Google Patents. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.

• Ataman Kimya. 3-CHLORO-4-METDYLANILINE. Available from: [Link]

• Kralles, Z.T., et al. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. Available from: [Link]

• Google Patents. CN102701996A - A method for preparing 3-chloro-4-methylaniline.

• PubMed. The effect of varying halogen substituent patterns on the cytochrome P450 catalysed dehalogenation of 4-halogenated anilines to 4-aminophenol metabolites. Available from: [Link]

• PubMed. Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector. Available from: [Link]

• Tandfonline. Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. Available from: [Link]

• Beilstein Journals. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. Available from: [Link]

• PubChem. CID 21014677 | C7H6Br2N+. Available from: [Link]

• PubChem. 2-Bromo-3-chloro-4-methylaniline. Available from: [Link]

• PubMed. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Available from: [Link]

• ACS Publications. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Available from: [Link]

• Hudong. 3-氯-2,6-二溴-4-甲基苯胺. Available from: [Link]

• NIH. Determination of Aniline in Soil by ASE/GC-MS. Available from: [Link]

• Google Patents. EP0500156A1 - Process for the preparation of 2-chloro and 2,6-dichloroanilines.

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• University of California, Irvine. recrystallization-2.doc.pdf. Available from: [Link]

• Sciencemadness.org. Bromination of aromatic compounds without catalyst. Available from: [Link]

• PubChem. 2,6-Dibromo-4-chloroaniline. Available from: [Link]

• YouTube. Important Chemistry Tips-Solvents choose for recrystallization-Part4. Available from: [Link]

• Scribd. Recrystallization: Figure 1. Structure of Aniline | PDF | Solubility | Crystallization. Available from: [Link]

• PubChem. 4,4'-Methylenebis(3-chloro-2,6-diethylaniline). Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. 3-Chloro-4-methylaniline | C7H8ClN | CID 7255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 95-74-9 CAS MSDS (3-Chloro-4-methylaniline) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 2,6-Dibromo-4-methylaniline | 6968-24-7 [chemicalbook.com]
• 6. 2,6-Dibromo-4-methylaniline, 98+% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Determination of Aniline in Soil by ASE/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls in the handling and storage of 3-Chloro-2,6-dibromo-4-methylaniline

Technical Support Center: 3-Chloro-2,6-dibromo-4-methylaniline

Welcome to the technical support guide for 3-Chloro-2,6-dibromo-4-methylaniline (CAS No. 84483-22-7). This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling and storage of this halogenated aniline. Our goal is to provide practical, field-proven insights to ensure the integrity of your experiments and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common inquiries we receive regarding this compound.

Q1: What are the primary hazards associated with 3-Chloro-2,6-dibromo-4-methylaniline?

A1: Based on data from structurally related compounds, 3-Chloro-2,6-dibromo-4-methylaniline should be handled as a hazardous substance. Primary hazards include:

• Acute Toxicity: It is likely harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

• Skin and Eye Irritation: The compound is expected to cause skin irritation and serious eye irritation.[1][2][3]

• Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[4] Always consult the specific Safety Data Sheet (SDS) that came with your product and handle it in a well-ventilated area, such as a chemical fume hood, using appropriate Personal Protective Equipment (PPE).[4][5]

Q2: What is the recommended storage temperature for this compound?

A2: It should be stored in a cool, dry, and well-ventilated area away from incompatible substances.[6] Refrigeration is often recommended for long-term storage to minimize degradation, but always ensure the container is tightly sealed to prevent moisture condensation upon removal.

Q3: Is 3-Chloro-2,6-dibromo-4-methylaniline sensitive to light or air?

A3: Yes. Aromatic amines as a class are often sensitive to prolonged exposure to air and light, which can cause oxidation and degradation, leading to discoloration (e.g., turning from white/off-white to yellow or brown) and the formation of impurities.[7] It is crucial to store the compound in a tightly sealed, opaque or amber container.

Q4: What materials are incompatible with this compound?

A4: Avoid contact with strong oxidizing agents, strong acids, acid chlorides, acid anhydrides, and chloroformates.[6][7][8] These substances can react exothermically or violently, leading to decomposition and the release of hazardous fumes like nitrogen oxides (NOx) and hydrogen chloride gas.[8]

Troubleshooting Guide: Experimental Pitfalls

This guide addresses specific problems you may encounter and provides causal explanations and solutions.

Problem 1: My compound has developed a yellow or brownish tint over time.

• Underlying Cause: This is a classic sign of oxidation and/or polymerization. The aniline functional group is susceptible to oxidation by atmospheric oxygen, a process that is often accelerated by exposure to light (photo-oxidation) and trace metal impurities. The resulting oxidized species are often highly colored.

• Troubleshooting Steps:

  • Assess Purity: Before use, check the purity of the discolored material using an appropriate analytical method like HPLC-UV or GC-MS. Compare the results to the certificate of analysis or a fresh standard.

  • Consider Purification: If impurities are detected, purification by recrystallization or column chromatography may be necessary. However, this should be weighed against the cost and time of acquiring a fresh batch.

  • Implement Preventative Storage: To prevent recurrence, immediately transfer any remaining high-purity material to an amber glass vial, purge the headspace with an inert gas like argon or nitrogen, and seal tightly with a PTFE-lined cap. Store in a cool, dark place.

Problem 2: I'm observing inconsistent results or unexpected byproducts in my reaction.

• Underlying Cause: This issue often stems from compromised starting material purity or inadvertent contamination. Degradation products from improper storage can act as catalysts or participate in side reactions. Alternatively, the compound may be reacting with incompatible materials from your storage container or transfer equipment.

• Troubleshooting Workflow: The following diagram illustrates a logical workflow to diagnose the source of inconsistency.

Caption: Troubleshooting workflow for inconsistent experimental results.

Problem 3: The solid material is difficult to handle and appears clumpy or static.

• Underlying Cause: Halogenated organic compounds can be prone to static electricity, making accurate weighing difficult. Clumping is often a sign of moisture absorption. Even small amounts of absorbed water can impact reaction stoichiometry and kinetics.

• Solutions:

  • Drying: Before use, dry the required amount of the compound in a vacuum oven at a gentle temperature (e.g., 30-40°C) for several hours.

  • Static Control: Use an anti-static gun or ionizer in the weighing area. Using a metal spatula can also help dissipate static charge.

  • Handling Environment: Whenever possible, handle and weigh the material in a glovebox with a controlled low-humidity atmosphere.

Validated Protocols

These step-by-step protocols provide a self-validating framework for handling and storage.

Protocol 1: Safe Handling and Dispensing

This protocol is designed to minimize exposure and preserve compound integrity.

• Preparation: Work within a certified chemical fume hood. Ensure a safety shower and eyewash station are accessible.[1]

• PPE: Wear appropriate PPE, including nitrile gloves (double-gloving is recommended), a lab coat, and chemical safety goggles.[2][6]

• Pre-Dispensing: Allow the sealed container to equilibrate to ambient temperature before opening to prevent moisture condensation.

• Dispensing: Briefly open the main container in the fume hood. Use a clean spatula to transfer the desired amount to a secondary, tared container.

• Sealing: Immediately and tightly reseal the main container. If long-term storage is intended, purge the headspace with inert gas before sealing.

• Cleanup: Wipe down the spatula and weighing area with a solvent-dampened cloth (e.g., ethanol or isopropanol). Dispose of all contaminated materials (gloves, wipes) as hazardous waste according to your institution's guidelines.[2][4]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[2]

Protocol 2: Long-Term Storage for Maximum Stability

This protocol outlines best practices to prevent degradation over weeks or months.

Storage Condition Summary

Parameter	Recommended Condition	Rationale & Pitfall if Ignored
Temperature	≤ 4°C (Refrigerated)	Slows the rate of decomposition reactions. Storing at ambient temperature can accelerate degradation.
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents oxidation by atmospheric oxygen.[7] Air exposure leads to colored impurities and reduced purity.
Light	Amber Glass Vial / Darkness	Prevents photo-degradation.[7] Exposure to UV light can initiate free-radical chain reactions.
Container	Tightly Sealed, PTFE-lined Cap	Prevents ingress of moisture and oxygen. A poor seal allows for atmospheric contamination.

Procedure:

• Obtain a clean, dry amber glass vial of an appropriate size to minimize headspace.

• Inside a glovebox or under a stream of inert gas, transfer the 3-Chloro-2,6-dibromo-4-methylaniline into the vial.

• Ensure the vial is filled with an inert atmosphere before sealing tightly with a PTFE-lined cap.

• For an enhanced seal, wrap the cap-vial junction with Parafilm®.

• Label the vial clearly with the compound name, date, and storage conditions.

• Place the vial inside a secondary container in a designated refrigerator or cold room.

Chemical Stability & Degradation

Understanding the potential degradation pathways is key to preventing them. While specific degradation studies on 3-Chloro-2,6-dibromo-4-methylaniline are not widely published, we can infer pathways from related chloroaniline compounds.[9][10][11][12]

Caption: Key factors leading to the degradation of the compound.

The primary degradation mechanism is likely oxidation of the aniline nitrogen, potentially leading to the formation of nitroso, nitro, and azo compounds, which are often colored. The presence of multiple halogen atoms on the aromatic ring can influence the electron density and reactivity of the aniline group.

References

• 3-Chloro-4-methylaniline | C7H8ClN | CID 7255. PubChem, National Center for Biotechnology Information. [Link]

• Degradation of 2-methylaniline and chlorinated isomers of 2-methylaniline by Rhodococcus rhodochrous strain CTM. PubMed, National Center for Biotechnology Information. [Link]

• 4,4'-Methylenebis(3-chloro-2,6-diethylaniline). PubChem, National Center for Biotechnology Information. [Link]

• SAFETY DATA SHEET - 2,6-Dibromo-4-methylaniline (Chinese). Fisher Scientific. [Link]

• The Degradation of 3,4-Dichloroaniline by Pseudomonas fluorescens Strain 26-K. ResearchGate. [Link]

• CID 21014677 | C7H6Br2N+. PubChem, National Center for Biotechnology Information. [Link]

• 2,6-Dibromo-4-chloroaniline | C6H4Br2ClN | CID 625286. PubChem, National Center for Biotechnology Information. [Link]

• Characterization of the 3,4-Dichloroaniline Degradation Gene Cluster in Acinetobacter soli GFJ2. MDPI. [Link]

• CN102234236A - Synthetic method of 3-chloro-2-methylaniline.

• 3-Bromo-4-methylaniline | CAS#:7745-91-7. Chemsrc. [Link]

• 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE | CAS: 84483-22-7. Chemical Product. [Link]

• 3-Chloroaniline | C6H6ClN | CID 7932. PubChem, National Center for Biotechnology Information. [Link]

• Degradation of 3,4-dichloro- and 3,4-difluoroaniline by Pseudomonas fluorescens 26K. Wageningen University & Research. [Link]

• US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. echemi.com [echemi.com]
• 6. Page loading... [guidechem.com]
• 7. 3-Chloro-4-methylaniline | 95-74-9 [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. Degradation of 2-methylaniline and chlorinated isomers of 2-methylaniline by Rhodococcus rhodochrous strain CTM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. research.wur.nl [research.wur.nl]

Alternative synthetic pathways for 3-Chloro-2,6-dibromo-4-methylaniline to avoid impurities

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and process development professionals tackling the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline. We will explore common challenges, troubleshoot impurity formation, and detail robust alternative synthetic pathways to enhance product purity and yield.

Frequently Asked Questions: The Standard Pathway and Its Pitfalls

Q1: What is the conventional synthetic approach to 3-Chloro-2,6-dibromo-4-methylaniline?

The most common and direct synthesis starts from the readily available precursor, 4-methylaniline (p-toluidine). The synthesis typically proceeds in two halogenation steps:

• Dibromination: p-Toluidine is first treated with a brominating agent, such as N-Bromosuccinimide (NBS) or elemental bromine, to yield 2,6-dibromo-4-methylaniline.[1] The strong activating and ortho-, para-directing nature of the amino (-NH₂) and methyl (-CH₃) groups directs the bromine atoms to the positions ortho to the amino group.

• Chlorination: The resulting 2,6-dibromo-4-methylaniline is then chlorinated. This step is challenging due to the already substituted ring, and often requires specific chlorinating agents to achieve the desired regioselectivity at the C3 position.

Caption: Conventional synthesis of 3-Chloro-2,6-dibromo-4-methylaniline.

Q2: What are the primary impurities encountered in this standard synthesis?

The main impurities stem from the powerful activating nature of the aniline substrate, which can lead to a lack of regioselectivity and over-halogenation.[2][3]

• Regioisomeric Impurities: During the initial bromination of p-toluidine, small amounts of other dibromo-isomers, such as 3,5-dibromo-4-methylaniline, can be formed.

• Polyhalogenated Byproducts: The most significant challenge is controlling the final chlorination step. The existing electron-donating groups can activate the ring towards further halogenation, leading to the formation of dichlorinated or other polychlorinated species.

• Incomplete Conversion: Unreacted 2,6-dibromo-4-methylaniline is a common impurity if the chlorination reaction does not go to completion.

• Oxidation Products: Aniline derivatives are susceptible to oxidation, which can lead to colored impurities, especially if reaction conditions are harsh.[4]

Q3: What is the chemical rationale behind the formation of these impurities?

Impurity formation is a direct consequence of the principles of electrophilic aromatic substitution on a highly activated ring system.

• Directing Group Effects: The amino group (-NH₂) is a very strong activating ortho-, para-director. The methyl group (-CH₃) is a weaker activating ortho-, para-director. In p-toluidine, their effects are synergistic, strongly directing incoming electrophiles (Br⁺, Cl⁺) to the positions ortho to the amino group (C2 and C6).[3][5]

• Steric Hindrance: While the C2 and C6 positions are electronically favored, steric hindrance from the adjacent methyl and amino groups can sometimes allow for substitution at the less hindered C3 and C5 positions, leading to regioisomeric impurities.

• Ring Activation: Once the bromine atoms are installed at C2 and C6, the ring remains activated enough for a third halogenation (chlorination). However, controlling this step to achieve selective monochlorination at the C3 position is difficult, and over-chlorination can occur if the conditions are not carefully controlled.[2]

Troubleshooting and Optimization Guide

Q4: How can I improve the regioselectivity of the initial dibromination step?

To favor the formation of the 2,6-dibromo isomer over others, precise control over reaction conditions is paramount.

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) in a solvent like chloroform or acetonitrile is often preferred over elemental bromine as it provides a low, steady concentration of electrophilic bromine, which can improve selectivity.[1]

• Temperature Control: Running the reaction at a lower temperature (e.g., 0-5 °C) can enhance selectivity by favoring the kinetically controlled product (2,6-dibromo) over thermodynamically favored isomers.

• Protecting Group Strategy: The most robust method to ensure regioselectivity is to use a protecting group. Acetylating the amino group to form N-acetyl-p-toluidine moderates its activating effect and provides steric bulk, ensuring that bromination occurs almost exclusively at the ortho positions. The acetyl group can then be removed via hydrolysis.[6]

Q5: How can I prevent over-halogenation during the final chlorination step?

Preventing the formation of polychlorinated byproducts requires careful selection of the chlorinating agent and stoichiometric control.

• Milder Chlorinating Agents: Use N-chlorosuccinimide (NCS) instead of chlorine gas. NCS is easier to handle and can offer more controlled chlorination.[7]

• Stoichiometry: Use a precise stoichiometry of the chlorinating agent (e.g., 1.0 to 1.05 equivalents) relative to the 2,6-dibromo-4-methylaniline substrate. Adding the agent portion-wise can help maintain control.

• Lewis Acid Catalysts: The use of a mild Lewis acid catalyst can sometimes promote the desired monochlorination at lower temperatures, but this must be optimized carefully to avoid increased side reactions.

Alternative Synthetic Pathway for Enhanced Purity

To circumvent the regioselectivity and over-halogenation issues inherent in the standard route, a strategically different pathway is recommended. This alternative route reverses the order of halogenation, starting with a less activated substrate.

Pathway: Chlorination-Reduction-Bromination

This pathway begins with the chlorination of 4-nitrotoluene, followed by reduction of the nitro group, and concludes with a highly selective dibromination.

Caption: An improved, regioselective pathway to the target molecule.

Q6: Why is this alternative pathway superior?

This route offers several distinct advantages:

• Improved Selectivity in Chlorination: The nitro group (-NO₂) is a powerful deactivating meta-director. When chlorinating 4-nitrotoluene, the methyl group directs ortho, but the nitro group deactivates these positions, leading to highly selective chlorination at the C2 position (ortho to the methyl group and meta to the nitro group).[8]

• Controlled Bromination: In the final step, the substrate is 3-chloro-4-methylaniline. The amino group is the dominant activating and directing group. It strongly directs the two bromine atoms to the only available ortho positions (C2 and C6), resulting in excellent regioselectivity and minimizing the formation of isomeric impurities.

• Avoidance of Over-halogenation: Because the final step is a dibromination on a mono-chlorinated ring, it is much easier to control the stoichiometry and prevent the introduction of additional chlorine atoms.

Q7: What is the detailed experimental protocol for this alternative pathway?

Step 1: Synthesis of 2-Chloro-4-nitrotoluene This step is typically performed via electrophilic chlorination of p-nitrotoluene. A common industrial method involves using chlorine gas with a Lewis acid catalyst.[8]

Step 2: Synthesis of 3-Chloro-4-methylaniline from 2-Chloro-4-nitrotoluene The reduction of the nitro group can be achieved through various methods, with catalytic hydrogenation being a clean and efficient option.[8][9]

• Materials: 2-chloro-4-nitrotoluene, Palladium on carbon (5-10% Pd/C), Ethanol or Ethyl Acetate, Hydrogen source (gas cylinder or balloon).

• Procedure:

  • In a hydrogenation vessel, dissolve 2-chloro-4-nitrotoluene (1.0 eq) in a suitable solvent like ethanol.

  • Carefully add the Pd/C catalyst (typically 1-5 mol% Pd) under an inert atmosphere (e.g., nitrogen or argon).

  • Seal the vessel, evacuate the atmosphere, and replace it with hydrogen gas.

  • Stir the reaction mixture vigorously under a positive pressure of hydrogen (1-3 atm) at room temperature.

  • Monitor the reaction progress by TLC or GC-MS until the starting material is fully consumed.

  • Once complete, carefully vent the hydrogen and purge the vessel with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

  • Concentrate the filtrate under reduced pressure to yield crude 3-chloro-4-methylaniline, which can be used directly in the next step or purified further.

Step 3: Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

• Materials: 3-chloro-4-methylaniline, N-Bromosuccinimide (NBS), Acetonitrile or Chloroform.

• Procedure:

  • Dissolve 3-chloro-4-methylaniline (1.0 eq) in acetonitrile in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add N-Bromosuccinimide (2.05 eq) in small portions over 30-60 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC or LC-MS.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to destroy any remaining bromine.

  • Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to obtain the crude product.

Purification Strategies

Q8: What are the most effective methods for purifying the final product?

Purification of the crude 3-Chloro-2,6-dibromo-4-methylaniline is critical to obtaining a high-purity final product.

Method	Description	Advantages	Disadvantages
Recrystallization	Dissolving the crude solid in a minimum amount of a hot solvent (e.g., ethanol/water mixture, heptane) and allowing it to cool slowly to form crystals.[10][11]	Excellent for removing small amounts of impurities; scalable.	May result in significant product loss in the mother liquor; requires screening for an appropriate solvent system.
Column Chromatography	Separating the product from impurities by passing it through a stationary phase (e.g., silica gel) with a mobile phase (e.g., hexane/ethyl acetate gradient).	High resolution, capable of separating closely related isomers and byproducts.	Can be time-consuming and expensive for large-scale synthesis; requires significant solvent usage.
Acid-Base Extraction	An initial workup step can involve dissolving the crude product in an organic solvent and washing with dilute acid (e.g., 1M HCl) to remove any non-basic impurities, followed by neutralization and re-extraction.[12]	Effective for removing non-basic organic impurities.	Does not separate basic impurities like other aniline derivatives.

For optimal purity, a combination of these techniques is often employed. An initial acid-base wash followed by recrystallization is a common and effective strategy.

References

• Fang, L., Zhang, H., Fang, X., Gou, S., & Cheng, L. (2014).Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 53(5), 635-641. This article provides a general procedure for the dibromination of p-toluidine using NBS. [URL: https://www.chemicalbook.com/ProductSynthesisManagement/16968-24-7.htm]
• Acta Crystallographica Section E: Crystallographic Communications. Details on the purification of 2,6-dibromo-4-methylaniline by recrystallization. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8199201/]
• International Union of Crystallography. Further information on the crystal structure and purification of 2,6-dibromo-4-methylaniline. [URL: https://journals.iucr.org/e/issues/2022/06/00/x220577/index.html]
• ChemicalBook. Product information and uses of 2,6-dibromo-4-methylaniline. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB5210344_EN.htm]
• Chen, X. L., Ai, B. R., Dong, Y., Zhang, X. M., & Wang, J. Y. (2017).Tetrahedron Letters, 58(37), 3646-3649. Describes the reduction of nitro compounds to amines, a key step in the alternative pathway. [URL: https://www.chemicalbook.com/ProductSynthesisManagement/EN/95-74-9.htm]
• Google Patents (JPH08295654A). A method for purifying aniline, which can be adapted for related compounds. [URL: https://patents.google.
• Chongqing Chemdad Co., Ltd. Safety and property information for 2,6-dibromo-4-methylaniline. [URL: https://www.chemdad.com/2-6-dibromo-4-methylaniline-cas-6968-24-7/]
• Organic Process Research & Development. Discusses purification of haloanilines via acid-base extraction. [URL: https://pubs.acs.org/doi/10.1021/acs.oprd.7b00388]
• Beilstein Journal of Organic Chemistry. Details on regioselective chlorination of unprotected anilines. [URL: https://www.beilstein-journals.org/bjoc/articles/14/233]
• Google Patents (CN104370747A). Method for synthesizing 3-chloro-4-methylaniline from 4-nitrotoluene chlorination liquid. [URL: https://patents.google.
• Google Patents (US4401833A). Process for the preparation of 4-chloro-2,6-dialkylanilines. [URL: https://patents.google.
• Environmental Science & Technology. Discusses the halogenation of anilines and the formation of various byproducts. [URL: https://pubs.acs.org/doi/10.1021/acs.est.0c03649]
• Applied and Environmental Microbiology. Provides context on the degradation of halogenated aromatics. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6759810/]
• Google Patents (EP0727412B1). Highlights the use of protecting groups to prevent overchlorination in aniline synthesis. [URL: https://patents.google.
• Reddit Chemistry Forum. Discussion on practical methods for purifying aniline. [URL: https://www.reddit.com/r/chemistry/comments/26g2o0/purify_and_dry_aniline/]
• ChemRxiv. Describes selective chlorination using N-chlorosuccinimide (NCS). [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c75685d345bed6052b6142]
• ResearchGate. Overview of various synthetic routes for aniline derivatives. [URL: https://www.researchgate.net/publication/343247348_Reactions_for_making_widely_used_aniline_compounds_break_norms_of_synthesis]
• Google Patents (CN104292180A). Preparation method for a related compound, 4,4'-methylene-bis-(3-chloro-2,6-diethylaniline). [URL: https://patents.google.
• BenchChem. A comparative guide to the synthesis of aniline derivatives. [URL: https://www.benchchem.
• IOSR Journal of Applied Chemistry. Discusses the kinetics and mechanism of halogenation of toluidine derivatives. [URL: https://www.researchgate.
• Journal of Applied Pharmaceutical Sciences and Research. Details the synthesis of a related compound, 4-Amino-3,5-dibromo-toluene from p-toluidine. [URL: https://www.japsr.

Sources

• 1. 2,6-Dibromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. japsr.in [japsr.in]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Process for the preparation of 2,6-dichloro-4-bromoanilides - Patent 0727412 [data.epo.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline - Google Patents [patents.google.com]
• 9. 3-Chloro-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 10. 2,6-Di­bromo-4-methyl­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.iucr.org [journals.iucr.org]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scalable Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

Welcome to the technical support center for the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline. This guide is designed for researchers, scientists, and drug development professionals engaged in the multi-step synthesis of this complex halogenated aniline. As a critical building block in pharmaceutical and agrochemical development, achieving a pure, scalable, and efficient synthesis is paramount. This document provides in-depth, field-proven insights into the common challenges encountered during production, offering troubleshooting guides and validated protocols to enhance the success of your campaigns.

The synthesis of this target molecule is a classic example of multi-step synthesis, where challenges in regioselectivity, process safety, and purification are magnified at scale. This guide breaks down the synthesis into its two core transformations, providing specific, actionable advice for each stage.

Overall Synthetic Workflow

The synthesis of 3-Chloro-2,6-dibromo-4-methylaniline is typically approached as a two-step process starting from the readily available 4-methylaniline (p-toluidine). The key is to manage the powerful directing effects of the amine group while introducing three halogen atoms with precise regiochemical control.

Caption: High-level overview of the two-stage synthesis.

Part 1: Dibromination of 4-Methylaniline

The first stage involves the dibromination of 4-methylaniline. The strongly activating ortho-, para-directing amino group dictates the regiochemical outcome. With the para position blocked by the methyl group, bromine is directed to the two ortho positions. The primary challenge here is achieving complete dibromination while avoiding the formation of mono-brominated and over-brominated impurities.[1][2]

Frequently Asked Questions (FAQs): Dibromination

Q1: What is the most suitable brominating agent for scalable synthesis: liquid bromine or N-Bromosuccinimide (NBS)? A1: For large-scale industrial synthesis, the choice involves a trade-off between cost, reactivity, and safety.

• Liquid Bromine (Br₂): It is highly cost-effective but poses significant handling risks. It is extremely corrosive, toxic, and volatile.[3][4] Its use requires specialized equipment, such as sealed reactors with scrubbers, and rigorous safety protocols.[5]

• N-Bromosuccinimide (NBS): NBS is a solid, making it significantly easier and safer to handle than liquid bromine.[6] It often provides higher selectivity and milder reaction conditions. However, NBS is more expensive, which can be a major factor at scale. For initial process development and smaller scales, NBS is often preferred. For large-scale manufacturing, a thorough cost and safety analysis (HAZOP) is required to justify the use of liquid bromine.

Q2: How can I prevent the formation of 2,4,6-tribromoaniline and other polybrominated species? A2: Polybromination occurs when the reaction is too vigorous or when excess brominating agent is used. Key control parameters are:

• Stoichiometry: Precise control over the molar equivalents of the brominating agent is critical. Use slightly less than 2.0 equivalents and monitor the reaction progress by GC or HPLC to drive the reaction to completion without adding a large excess.

• Temperature Control: Electrophilic aromatic substitution is an exothermic process.[7] Maintain a low and consistent temperature (e.g., 0-5 °C) during the addition of the brominating agent to moderate the reaction rate and improve selectivity.

• Addition Rate: A slow, controlled addition of the brominating agent ensures that localized excesses do not occur, which can lead to over-bromination.

Q3: My final dibrominated product is difficult to purify. What are the likely impurities and recommended purification strategies? A3: The primary impurities are the starting material (4-methylaniline) and the mono-brominated intermediate (2-bromo-4-methylaniline).[1]

• Detection: These can be easily monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Purification: Recrystallization is the most scalable method. A solvent screen is recommended to find a system where the desired 2,6-dibromo-4-methylaniline has low solubility at cold temperatures, while the impurities remain in the mother liquor. Common solvent systems include ethanol/water or heptane/ethyl acetate mixtures.

Troubleshooting Guide: Dibromination

Problem	Probable Cause(s)	Recommended Solutions
Low Conversion to Dibromo Product	1. Insufficient brominating agent. 2. Reaction time too short. 3. Low reaction temperature leading to slow kinetics.	1. Verify stoichiometry; perform a trial with a slight excess (e.g., 2.05 eq.) of brominating agent. 2. Monitor reaction by TLC/GC until starting material is consumed. 3. Allow the reaction to slowly warm to room temperature after the addition is complete.
Significant Mono-bromo Impurity	1. Insufficient brominating agent (less than 2.0 eq.). 2. Poor mixing in the reactor, creating localized areas of low reagent concentration.	1. Increase the equivalents of the brominating agent to just over 2.0. 2. Ensure vigorous and efficient stirring, especially in large vessels, to maintain homogeneity.
Formation of Tri-bromo Byproduct	1. Excess brominating agent. 2. Reaction temperature too high. 3. Rapid addition of the brominating agent.	1. Use precise stoichiometry (2.0 equivalents). 2. Maintain strict temperature control, especially during addition. 3. Extend the addition time of the brominating agent.
Product Oiling Out During Crystallization	1. Impurities depressing the melting point. 2. Incorrect solvent system for the impurity profile.	1. Attempt to purify a small sample via column chromatography to obtain a pure seeding crystal. 2. Conduct a solvent screen to find a more suitable recrystallization solvent or solvent mixture.

Protocol: Synthesis of 2,6-Dibromo-4-methylaniline

This protocol is for guidance and should be optimized for specific laboratory and scale conditions.

• Setup: In a well-ventilated fume hood, equip a jacketed reactor with an overhead stirrer, a temperature probe, and a pressure-equalizing dropping funnel. Purge the vessel with nitrogen.

• Charge: Charge the reactor with 4-methylaniline (1.0 eq.) and a suitable solvent like chloroform or dichloromethane.[6] Cool the mixture to 0 °C with constant stirring.

• Reagent Preparation: In a separate vessel, dissolve N-Bromosuccinimide (NBS) (2.05 eq.) in the same solvent.

• Addition: Add the NBS solution dropwise to the stirred aniline solution over 2-3 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Quench the reaction with an aqueous solution of sodium thiosulfate to destroy any remaining bromine/NBS. Separate the organic layer, wash with water and then brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Recrystallize the resulting crude solid from a suitable solvent system (e.g., ethanol/water) to yield pure 2,6-dibromo-4-methylaniline.

Part 2: Selective Chlorination of 2,6-dibromo-4-methylaniline

This is the most challenging step of the synthesis. The goal is to introduce a chlorine atom at the C3 position, which is meta to the powerful ortho-, para-directing amino group. Direct electrophilic chlorination is electronically disfavored at this position. Achieving this transformation with high regioselectivity requires careful selection of the chlorinating agent and reaction conditions to override the natural directing effects of the substituents.[8]

Frequently Asked Questions (FAQs): Selective Chlorination

Q1: Why is it so difficult to chlorinate at the 3-position? A1: The electronic properties of the starting material, 2,6-dibromo-4-methylaniline, direct incoming electrophiles away from the desired C3 position. The NH₂ group is a very strong activating group that directs ortho and para. The two ortho positions (C2, C6) are blocked by bromine atoms, and the para position (C4) is blocked by the methyl group. The remaining open positions are C3 and C5. These positions are meta to the activating NH₂ group, making them the least nucleophilic and thus least reactive towards electrophilic attack.

Q2: What chlorinating systems can achieve this meta-chlorination? A2: This transformation is not trivial and standard chlorinating agents like Cl₂ gas may not provide the desired selectivity.

• N-Chlorosuccinimide (NCS): Often used for selective chlorinations, its success here would depend heavily on the solvent and catalyst system.[9]

• Sulfuryl Chloride (SO₂Cl₂): Can act as a source of chlorine for electrophilic substitution, but conditions must be carefully controlled to avoid side reactions.

• Acid-Mediated Chlorination: Performing the chlorination in a strong acid like sulfuric acid can protonate the aniline to form an anilinium ion.[8] The -NH₃⁺ group is a deactivating, meta-directing group. This completely changes the electronics of the ring, making the C3 and C5 positions more susceptible to chlorination. This is a promising strategy for achieving the desired regioselectivity.[8]

Q3: What are the expected by-products in this reaction? A3: Given the complexity, a mixture of products is possible.

• Unreacted Starting Material: Due to the deactivated nature of the ring under certain conditions.

• Dichlorinated Products: If the reaction conditions are too harsh.

• De-brominated or De-halogenated Products: This can occur under certain catalytic or reductive conditions, especially if attempting catalytic hydrogenation to reduce a nitro group precursor.[10]

• Oxidative Degradation: Anilines are susceptible to oxidation, leading to colored impurities and tars, especially under harsh acidic or oxidative conditions.

Troubleshooting Guide: Selective Chlorination

Problem	Probable Cause(s)	Recommended Solutions
No Reaction or Low Conversion	1. The aromatic ring is too deactivated for the chosen chlorinating agent. 2. Insufficient reaction temperature or time.	1. Switch to a more powerful chlorinating system or explore acid-mediated conditions to alter the ring's electronics.[8] 2. Incrementally increase the reaction temperature and monitor for product formation.
Formation of Multiple Isomers	1. Lack of regioselectivity in the chlorination step. 2. Reaction conditions are not optimized.	1. The acid-mediated approach is the most logical solution to direct the chlorination meta.[8] 2. Conduct a Design of Experiments (DoE) to screen solvents, temperatures, and molar ratios of acid and chlorinating agent.
Significant Product Degradation (Dark Color)	1. Oxidation of the aniline substrate or product. 2. Reaction temperature is too high.	1. Run the reaction under an inert atmosphere (N₂ or Ar). 2. Lower the reaction temperature. 3. Ensure the work-up procedure neutralizes any strong acids or oxidants promptly.
Final Product Purification is Unsuccessful	1. The product is an inseparable mixture of isomers. 2. Co-crystallization of product and impurities.	1. If isomers cannot be separated by chromatography or crystallization, the entire synthetic route must be re-evaluated. 2. Consider derivatization (e.g., acetylation of the amine) to alter the physical properties, facilitate purification, and then deprotect.

Part 3: General Scalability and Safety

Scaling up any multi-step synthesis introduces challenges beyond reaction chemistry, focusing on process engineering, safety, and waste management.[11]

Safety & Handling Workflow for Halogenated Reagents

Caption: Critical safety workflow for handling halogenating agents.

Key Safety Considerations:

• Exotherm Control: Both bromination and chlorination reactions can be highly exothermic. When scaling up, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Use of a jacketed reactor with an automated cooling system is essential. A slow addition rate of the reagent is the primary method for controlling the heat evolution.

• Handling of Halogens: Liquid bromine and chlorine gas are highly toxic and corrosive.[3][4][5][12] All transfers and reactions at scale should be conducted in closed systems to prevent operator exposure and environmental release. Scrubber systems containing a caustic solution should be used to neutralize any vented gases.

• Waste Disposal: The process generates halogenated organic waste and acidic aqueous waste. These streams must be segregated and disposed of according to local environmental regulations. Never mix chlorine- and bromine-based waste streams, as this can produce toxic gases.[12]

References

• Vertex AI Search. (2024). Synthesis of 2-Bromo-4-Methyl-aniline from 4-Methylaniline: A Comprehensive Study.
• Echemi. (2022). Danger Ahead: Mixing Chlorine And Bromine.
• ResearchGate. (n.d.).
• ACS Publications. (2015). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development.
• Beilstein Journals. (n.d.). Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids.
• Florida State University, Department of Chemistry & Biochemistry. (n.d.). Lab Procedure.
• Multi Synthesis Problems Organic Chemistry. (n.d.). Multi-Step Synthesis Problems in Organic Chemistry: A Comprehensive Guide.
• Mirage News. (2026).
• RSC Education. (n.d.).
• Google Patents. (n.d.). EP2940002A1 - Halogenated aniline and method for producing same.
• PubMed Central (PMC). (n.d.). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
• HIMS. (2019). Efficient alternative for multistep synthesis of aniline-based drug precursors.
• Benchchem. (n.d.).
• Environmental Science & Technology. (n.d.). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts.
• Google Patents. (n.d.). RU2102382C1 - Method of preparing 3-bromo-4-methylaniline.
• ACS Publications. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• Benchchem. (n.d.). A Comprehensive Technical Guide to the Synthesis of Substituted Anilines.
• Google Patents. (n.d.).
• ChemicalBook. (n.d.). 3-Chloro-4-methylaniline synthesis.
• AKJournals. (2017). Integrated flow processing — challenges in continuous multistep synthesis. Journal of Flow Chemistry, 7(3-4).
• ICL Group Sustainability. (n.d.). BROMINE BROMINE - Safety Handbook.
• PubMed. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts.
• Google Patents. (n.d.). JPH08295654A - Method for purifying aniline.
• ResearchGate. (2012). Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). Chlorination and Bromination Reagents with High Regioselectivity and Reactivity.
• ChemRxiv. (n.d.). Utilizing selective chlorination to synthesize new triangulenium dyes.
• Google Patents. (n.d.). Preparation method of 4,4'-methylene-bis-(3-chloro-2,6-diethylaniline).
• NIH. (n.d.). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4.
• Google Patents. (n.d.). CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.
• ChemicalBook. (n.d.). 2,6-Dibromo-4-methylaniline synthesis.

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 4. icl-group-sustainability.com [icl-group-sustainability.com]
• 5. Lab Procedure [chem.fsu.edu]
• 6. 2,6-Dibromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 7. orgsyn.org [orgsyn.org]
• 8. EP2606028A1 - Process for the selective meta-chlorination of alkylanilines - Google Patents [patents.google.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. akjournals.com [akjournals.com]
• 12. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Comparative Guide to 3-Chloro-2,6-dibromo-4-methylaniline and Other Halogenated Anilines for Researchers and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 3-Chloro-2,6-dibromo-4-methylaniline against a selection of other halogenated anilines: 2,4,6-trichloroaniline, 2,4,6-tribromoaniline, and 4-chloro-2,6-dimethylaniline. As key building blocks in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, a thorough understanding of their comparative physicochemical properties, reactivity, and toxicological profiles is paramount for informed selection and application. This document is intended to serve as a practical resource for researchers, scientists, and professionals in the field of drug development, offering both collated data and detailed experimental protocols for direct comparison.

Introduction: The Significance of Halogenated Anilines

Halogenated anilines are a class of aromatic amines that feature one or more halogen atoms substituted on the benzene ring. This halogenation significantly influences the electron density of the aromatic system and the basicity of the amino group, thereby modulating the molecule's reactivity and potential biological activity. The specific nature and position of the halogen substituents, along with other functional groups, allow for fine-tuning of molecular properties, making these compounds versatile intermediates in the synthesis of a wide array of complex molecules.

3-Chloro-2,6-dibromo-4-methylaniline, with its unique substitution pattern, presents a distinct set of properties that can be strategically leveraged in multi-step syntheses. This guide aims to elucidate these properties through a direct comparison with other commercially available and synthetically relevant halogenated anilines.

Physicochemical Properties: A Comparative Overview

The physical and chemical properties of an aniline derivative are critical determinants of its behavior in a reaction, its solubility in various solvent systems, and its potential for bioaccumulation. The following table summarizes the key physicochemical properties of our target compound and its comparators.

Property	3-Chloro-2,6-dibromo-4-methylaniline	2,4,6-Trichloroaniline	2,4,6-Tribromoaniline	4-Chloro-2,6-dimethylaniline
Molecular Formula	C₇H₆Br₂ClN	C₆H₄Cl₃N	C₆H₄Br₃N	C₈H₁₀ClN
Molecular Weight	299.39 g/mol	196.46 g/mol [1]	329.82 g/mol [2]	155.63 g/mol
Melting Point	76-78 °C	78.5 °C[1]	120-122 °C[3][4]	42 °C[5]
Boiling Point	321.9 °C at 760 mmHg	262 °C[1][6]	300 °C[2][3]	115-117 °C at 5 mmHg[5]
Appearance	Solid	Long needles or fine, light purple fibers[1]	White to off-white crystalline powder[3][4]	Crystalline solid
Solubility	Insoluble in water	Sparingly soluble in water (40 mg/L); soluble in chloroform, ether, ethanol[1]	Insoluble in water; soluble in alcohol, chloroform, ether[7]	Insoluble in water
logP	4.33680	3.69[1]	3.3	Not available
pKa (of conjugate acid)	Not available	0.07[1]	Not available	Not available

Analysis of Physicochemical Trends:

The data reveals expected trends based on the nature and number of halogen substituents. The increasing molecular weight from 4-chloro-2,6-dimethylaniline to 2,4,6-trichloroaniline, 3-chloro-2,6-dibromo-4-methylaniline, and 2,4,6-tribromoaniline correlates with a general increase in melting and boiling points, reflecting stronger intermolecular forces. The high degree of halogenation in 2,4,6-trichloroaniline and 2,4,6-tribromoaniline contributes to their crystalline nature and limited solubility in water. The lipophilicity, as indicated by the logP value, is significant for the halogenated anilines, suggesting a potential for bioaccumulation.

Spectroscopic Data Comparison

Spectroscopic analysis is fundamental for the identification and characterization of these compounds. Below is a summary of available and predicted spectroscopic data.

¹H and ¹³C NMR Spectroscopy

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
3-Chloro-2,6-dibromo-4-methylaniline	Aromatic H: ~7.3 (s, 1H), NH₂: broad singlet, CH₃: ~2.3 (s, 3H)	Aromatic carbons, CH₃ carbon
2,4,6-Trichloroaniline	Aromatic H: 7.18 (s, 2H), NH₂: 4.42 (br s, 2H)[8]	139.24, 127.81, 122.06, 119.92[9]
2,4,6-Tribromoaniline	Aromatic H: ~7.5 (s, 2H), NH₂: broad singlet	Aromatic carbons
4-Chloro-2,6-dimethylaniline	Aromatic H: ~6.9 (s, 2H), NH₂: broad singlet, CH₃: ~2.2 (s, 6H)	Aromatic carbons, CH₃ carbons

Note: Specific spectral data for 3-Chloro-2,6-dibromo-4-methylaniline, 2,4,6-tribromoaniline, and 4-chloro-2,6-dimethylaniline may require experimental determination for direct comparison. The provided data for the comparators is based on available literature.

Infrared (IR) Spectroscopy

The IR spectra of these anilines will exhibit characteristic bands for N-H stretching of the primary amine (typically two bands in the 3300-3500 cm⁻¹ region), C-N stretching, and aromatic C-H and C=C stretching. The strong absorptions in the lower frequency region (below 1000 cm⁻¹) will be characteristic of the C-Cl and C-Br stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and halogen substitution pattern. The presence of chlorine and bromine atoms will result in characteristic isotopic patterns in the mass spectrum, which can be used for unambiguous identification.

Reactivity in Organic Synthesis: A Mechanistic Perspective

The reactivity of halogenated anilines is primarily governed by the electronic effects of the substituents on the aromatic ring and the nucleophilicity of the amino group.

Electrophilic Aromatic Substitution: The amino group is a strong activating group and an ortho-, para-director. However, the halogen atoms are deactivating groups. In the case of 3-Chloro-2,6-dibromo-4-methylaniline, the positions ortho and para to the amino group are already substituted. The remaining open position (C5) is sterically hindered and deactivated by the adjacent halogens. This makes further electrophilic substitution on the ring challenging. In contrast, anilines with open ortho or para positions are more susceptible to electrophilic attack.

Nucleophilicity of the Amino Group: The electron-withdrawing nature of the halogens decreases the electron density on the nitrogen atom, thereby reducing its basicity and nucleophilicity compared to aniline. This effect is more pronounced with a higher degree of halogenation. The methyl group on 3-Chloro-2,6-dibromo-4-methylaniline provides a slight electron-donating effect, which can partially offset the deactivating effect of the halogens.

Diagram: Factors Influencing Reactivity

Caption: Factors influencing the reactivity of halogenated anilines.

Experimental Protocols for Comparative Analysis

To provide a robust comparison, standardized experimental protocols are essential. The following section details step-by-step methodologies for key comparative experiments.

Determination of Relative Solubility

Objective: To qualitatively and quantitatively compare the solubility of the four anilines in a range of common laboratory solvents.

Protocol:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Qualitative Assessment:

  • To a series of test tubes, add approximately 10 mg of each aniline.

  • Add 1 mL of a chosen solvent to each tube.

  • Vortex each tube for 30 seconds and observe for dissolution.

  • Record the solubility as soluble, partially soluble, or insoluble.

• Quantitative Assessment (Shake-Flask Method):

  • Prepare a saturated solution of each aniline in a chosen solvent by adding an excess of the solid to a known volume of the solvent in a sealed flask.

  • Agitate the flasks at a constant temperature for 24 hours to ensure equilibrium.

  • Carefully filter the saturated solutions to remove undissolved solid.

  • Determine the concentration of the aniline in the filtrate using a suitable analytical method, such as UV-Vis spectroscopy (after creating a calibration curve) or GC-MS.

Determination of pKa

Objective: To compare the basicity of the anilines by determining the pKa of their conjugate acids.

Protocol (Potentiometric Titration):

• Sample Preparation: Accurately weigh and dissolve a known amount of each aniline in a suitable solvent mixture (e.g., water/ethanol) to ensure solubility.

• Titration Setup: Use a calibrated pH meter with a suitable electrode.

• Titration: Titrate the aniline solution with a standardized solution of a strong acid (e.g., HCl).

• Data Collection: Record the pH of the solution after each addition of the titrant.

• Data Analysis:

  • Plot the titration curve (pH vs. volume of titrant added).

  • Determine the equivalence point.

  • The pH at the half-equivalence point is equal to the pKa of the conjugate acid.[6]

Comparative Reactivity in a Model Acylation Reaction

Objective: To compare the nucleophilicity of the amino group by measuring the reaction rate of a standard acylation reaction.

Protocol:

• Reaction Setup: In separate reaction vessels, dissolve equimolar amounts of each aniline in an inert solvent (e.g., dichloromethane).

• Initiation: Add a standard acylating agent (e.g., acetic anhydride or benzoyl chloride) to each vessel at a controlled temperature.

• Monitoring: Monitor the progress of the reaction over time by taking aliquots at regular intervals and quenching the reaction.

• Analysis: Analyze the quenched aliquots using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the concentration of the starting material and the acylated product.[10]

• Rate Determination: Plot the concentration of the product versus time to determine the initial reaction rate for each aniline.

Diagram: Experimental Workflow for Reactivity Comparison

Caption: Workflow for comparing the reactivity of anilines in an acylation reaction.

Toxicological Profile: A Comparative Assessment

Halogenated aromatic compounds are often associated with toxicity, and it is crucial to understand the relative hazards of these anilines.

Compound	Known Toxicological Information
3-Chloro-2,6-dibromo-4-methylaniline	Data not readily available. Assumed to be harmful by ingestion, inhalation, and skin contact based on its structure.
2,4,6-Trichloroaniline	Toxic when inhaled or ingested. LD50 (rat, oral) is 2400 mg/kg.[1] May release toxic fumes upon heating.[1]
2,4,6-Tribromoaniline	Toxic if swallowed, in contact with skin, or if inhaled.[11] May cause skin and eye irritation, methemoglobinemia, and organ damage upon prolonged exposure.[3] Not found to be mutagenic in Ames tests.[7]
4-Chloro-2,6-dimethylaniline	Harmful if swallowed. May cause serious eye damage and genetic defects.[12]

Experimental Protocol: Ames Test for Mutagenicity

Objective: To assess and compare the mutagenic potential of the anilines using a bacterial reverse mutation assay.

Protocol (Plate Incorporation Method): [13][14]

• Bacterial Strains: Use histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100).

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect pro-mutagens.

• Test Substance Preparation: Prepare a series of dilutions of each aniline in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • To molten top agar, add the bacterial culture, the test substance dilution (or control), and the S9 mix (if applicable).

  • Pour the mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37 °C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.[13]

Conclusion

This guide provides a foundational comparative analysis of 3-Chloro-2,6-dibromo-4-methylaniline with other structurally relevant halogenated anilines. The choice of a specific aniline for a synthetic application will depend on a careful consideration of its physicochemical properties, the desired reactivity, and the acceptable toxicological profile. The experimental protocols detailed herein offer a framework for researchers to conduct their own direct comparative studies, ensuring a data-driven approach to compound selection and process optimization. It is evident that the unique substitution pattern of 3-Chloro-2,6-dibromo-4-methylaniline imparts a distinct set of characteristics that may be advantageous in specific synthetic contexts where modulation of reactivity and steric bulk are critical.

References

• How to Calculate pKa From the Half Equivalence Point in a Weak Acid-Weak Base Titration. (2021-08-29). Available at: [Link]

• 2,4,6-Trichloroaniline. In: Wikipedia. Available at: [Link]

• 2,4,6-Trichloroaniline | C6H4Cl3N | CID 12471. In: PubChem. Available at: [Link]

• 2,4,6-Tribromoaniline - Grokipedia. Available at: [Link]

• Synthesis, Characterization and Study of Antimicrobial Activity of 2,4,6-Tribromoaniline. (2023-05-05). In: IJCRT.org. Available at: [Link]

• The Environmental Fate of 2,4,6-Trichloroaniline Chemical and Physical Pathways. In: DTIC. Available at: [Link]

• US7767857B1 - Preparation of 2,4,6,-trichloroaniline from aniline using N-chloro reagents. In: Google Patents.

• Determination of Aniline in Soil by ASE/GC-MS. (2022-03-24). In: PMC - NIH. Available at: [Link]

• US2675409A - Preparation of 2, 4, 6-trichloroaniline. In: Google Patents.
• US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines. In: Google Patents.

• 2,4,6-Tribromoaniline | C6H4Br3N | CID 8986. In: PubChem. Available at: [Link]

• 4-Chloro-2,6-dimethylaniline | C8H10ClN | CID 5073362. In: PubChem. Available at: [Link]

• 2,4,6-Tribromoaniline. In: Wikipedia. Available at: [Link]

• Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. (2022-08-10). In: Microbe Online. Available at: [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. 3-Chloro-4-methylaniline(95-74-9) 13C NMR spectrum [chemicalbook.com]
• 3. scienceopen.com [scienceopen.com]
• 4. mdpi.com [mdpi.com]
• 5. 2,4,6-Trichloroaniline | C6H4Cl3N | CID 12471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. study.com [study.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2,4,6-Trichloroaniline (634-93-5) 1H NMR [m.chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Aniline in Soil by ASE/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 14. microbiologyinfo.com [microbiologyinfo.com]

A Comparative Guide to the Reactivity of 3-Chloro-2,6-dibromo-4-methylaniline and 2,4,6-tribromoaniline

Authored by: A Senior Application Scientist

Introduction

In the landscape of synthetic organic chemistry, halogenated anilines serve as indispensable building blocks for the construction of complex molecular architectures, particularly in the realms of pharmaceuticals, agrochemicals, and materials science.[1][2] The reactivity of these precursors is a delicate interplay of electronic and steric factors dictated by the substituents on the aniline ring. This guide provides an in-depth comparative analysis of two such scaffolds: 3-Chloro-2,6-dibromo-4-methylaniline and 2,4,6-tribromoaniline. Understanding their nuanced differences in reactivity is paramount for researchers in designing efficient synthetic routes, predicting reaction outcomes, and optimizing process conditions.

This document moves beyond a simple cataloging of properties to explain the fundamental principles governing the chemical behavior of these molecules. We will dissect the electronic and steric contributions of each substituent to provide a causal framework for their observed reactivity in key transformations, such as electrophilic aromatic substitution and reactions involving the amino group.

Molecular Structure and Physicochemical Properties

The substitution pattern on the aromatic ring is the primary determinant of a molecule's physical and chemical properties. While both compounds are heavily halogenated anilines, the presence of a chloro and a methyl group in 3-Chloro-2,6-dibromo-4-methylaniline introduces asymmetry and a different electronic profile compared to the symmetrically substituted 2,4,6-tribromoaniline.

Caption: Interplay of electronic effects from substituents.

Comparative Insight:

• 2,4,6-tribromoaniline: The ring is heavily influenced by the strong -I effect of three bromine atoms, making it significantly less electron-rich than unsubstituted aniline. This reduces the nucleophilicity of the ring and the basicity of the amino group.

• 3-Chloro-2,6-dibromo-4-methylaniline: This molecule presents a more complex electronic landscape. It also has three halogens, but the methyl group at the para position provides some electron-donating character, partially counteracting the inductive withdrawal of the halogens. Therefore, the aromatic ring of 3-Chloro-2,6-dibromo-4-methylaniline is expected to be slightly more electron-rich, and its amino group slightly more basic, than that of 2,4,6-tribromoaniline.

Steric Effects: The Ortho-Position Blockade

Both molecules feature two bulky bromine atoms at the ortho positions (C2 and C6) relative to the amino group. This steric hindrance has profound consequences:

• Shielding the Amino Group: The ortho-bromines physically obstruct the nitrogen's lone pair, impeding its ability to act as a nucleophile in reactions like acylation or alkylation. [3]This effect is expected to be nearly identical for both compounds.

• Hindering Ring Substitution: Access for incoming electrophiles to the ortho positions is severely restricted.

The key steric difference lies in the substituents at the C3 and C4 positions. In 3-Chloro-2,6-dibromo-4-methylaniline, the C3-chloro and C4-methyl groups add to the overall steric profile, though their impact is less direct on the amino group compared to the ortho-bromines.

Reactivity in Electrophilic Aromatic Substitution (EAS)

The powerful activating effect of the -NH₂ group in aniline is so strong that its reaction with bromine water instantly produces a 2,4,6-tribromoaniline precipitate. [4][5][6]

• 2,4,6-tribromoaniline: All ortho and para positions are already substituted with bromine atoms. The ring is heavily deactivated by the three halogens and sterically hindered. Consequently, further electrophilic substitution on the ring is extremely difficult and requires harsh conditions.

• 3-Chloro-2,6-dibromo-4-methylaniline: The situation here is different. The C5 position is unsubstituted. While the ring is deactivated by three halogens and sterically crowded, the combined activating influence of the -NH₂ and -CH₃ groups could potentially direct an incoming electrophile to this C5 position under forcing conditions. The reactivity at this position would still be low but likely higher than any further substitution on 2,4,6-tribromoaniline.

Reactivity of the Amino Group: Diazotization and the Sandmeyer Reaction

A cornerstone reaction of primary aromatic amines is diazotization, followed by displacement of the resulting diazonium group (e.g., the Sandmeyer reaction). [7][8]This two-step sequence allows the -NH₂ group to be converted into a wide array of other functionalities (-Cl, -Br, -CN, -OH). [9] The efficiency of the initial diazotization step (reaction with nitrous acid, typically from NaNO₂ and a strong acid) is dependent on the basicity of the aniline. [10][11]

• Basicity Comparison: As previously discussed, the electron-donating methyl group in 3-Chloro-2,6-dibromo-4-methylaniline should render its amino group slightly more basic than that of 2,4,6-tribromoaniline .

• Reactivity Prediction: This suggests that 3-Chloro-2,6-dibromo-4-methylaniline may undergo diazotization slightly more readily than 2,4,6-tribromoaniline under identical conditions. However, the severe steric hindrance from the ortho-bromines in both molecules will slow this reaction compared to unhindered anilines. The subsequent Sandmeyer reaction, involving the displacement of the diazonium group, is typically efficient for both, as the N₂ leaving group is exceptionally stable. [9]

Experimental Protocol: Comparative Diazotization-Sandmeyer Bromination

To empirically test the predicted reactivity differences, a parallel synthesis can be conducted. The following protocol describes a representative Sandmeyer reaction to replace the amino group with a bromine atom. The key validation metric would be the reaction rate or yield under identical conditions.

Objective: To synthesize 1,3,5-tribromobenzene from 2,4,6-tribromoaniline and 1,3-dibromo-2-chloro-5-iodobenzene from 3-Chloro-2,6-dibromo-4-methylaniline (hypothetical product for comparison) and compare the reaction progression.

Materials:

• Aniline Substrate (3-Chloro-2,6-dibromo-4-methylaniline or 2,4,6-tribromoaniline)

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Copper(I) Bromide (CuBr)

• Deionized Water & Ice

• Organic Solvent (e.g., Diethyl ether)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Starch-iodide paper

Caption: General workflow for the Diazotization-Sandmeyer reaction.

Step-by-Step Procedure:

• Preparation of the Aniline Salt Solution: In a 250 mL flask, suspend the aniline substrate (e.g., 10.0 mmol) in a mixture of concentrated HCl (30 mL) and water (30 mL). Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring to form a fine slurry. [10]2. Diazotization: Dissolve sodium nitrite (1.1 eq, 11.0 mmol) in a minimal amount of cold deionized water. Add this NaNO₂ solution dropwise to the cold aniline salt slurry over 20-30 minutes, ensuring the temperature is strictly maintained below 5 °C. The slow addition is critical to control the exothermic reaction and prevent the premature decomposition of the diazonium salt. [10]3. Monitoring the Reaction: After the addition is complete, continue stirring for 30 minutes at 0-5 °C. Check for the presence of a slight excess of nitrous acid using starch-iodide paper; the paper should turn blue-black, indicating the completion of diazotization. If the test is negative, add a small amount more of the NaNO₂ solution.

• Sandmeyer Reaction: In a separate flask, prepare a solution or suspension of Copper(I) Bromide (CuBr) (1.2 eq, 12.0 mmol) in concentrated HBr (20 mL). While stirring, slowly add the cold diazonium salt solution to the CuBr mixture.

• Reaction Completion and Workup: Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) until the evolution of nitrogen gas ceases. Cool the mixture back to room temperature.

• Extraction and Purification: Extract the product into an appropriate organic solvent (e.g., diethyl ether, 3 x 50 mL). Combine the organic layers, wash with dilute NaOH solution, then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Anticipated Experimental Observations

Based on our analysis, the following outcomes might be observed when running the reactions in parallel.

Observation Metric	3-Chloro-2,6-dibromo-4-methylaniline	2,4,6-tribromoaniline	Rationale
Rate of Diazotization	Potentially faster	Potentially slower	The -CH₃ group increases the basicity of the amino nitrogen, facilitating the initial reaction with the nitrosyl cation. [12]
Solubility of Aniline Salt	May show slight differences due to overall molecular polarity.	May show slight differences due to overall molecular polarity.	The presence of a methyl and chloro group versus a third bromo group alters the molecule's symmetry and polarity.
Yield of Sandmeyer Product	Likely high	Likely high	The Sandmeyer reaction itself is generally robust for sterically hindered anilines once the diazonium salt is formed. [13]

Conclusion

While structurally similar, 3-Chloro-2,6-dibromo-4-methylaniline and 2,4,6-tribromoaniline exhibit distinct reactivity profiles rooted in their unique substitution patterns.

• 2,4,6-tribromoaniline is a highly symmetric, sterically hindered molecule with a deactivated aromatic ring. Its primary utility lies in reactions that transform the amino group, as the aromatic ring itself is largely inert to further electrophilic substitution.

• 3-Chloro-2,6-dibromo-4-methylaniline presents a more nuanced case. The presence of the electron-donating methyl group slightly enhances the basicity of the amino group and may render it more amenable to diazotization. Furthermore, the single unsubstituted position on the ring (C5) offers a potential, albeit challenging, site for electrophilic attack that is absent in its tribromo counterpart.

For the medicinal or materials chemist, the choice between these two reagents will depend on the specific synthetic strategy. 2,4,6-tribromoaniline is a reliable precursor for introducing a 2,4,6-tribromophenyl moiety. In contrast, 3-Chloro-2,6-dibromo-4-methylaniline offers a scaffold with a slightly more reactive amino group and the potential for further, selective functionalization on the aromatic ring. This guide provides the foundational understanding required to make an informed selection and to anticipate the chemical behavior of these valuable synthetic intermediates.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The investigation of the steric hindrance of anilines by means of reactions with PCl 3 and BCl 3 - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01182E [pubs.rsc.org]
• 4. 2,4,6-Tribromoaniline - Wikipedia [en.wikipedia.org]
• 5. Explain why Anilin gives 2,4,6 Tribromo product on run with bromine but i.. [askfilo.com]
• 6. Here 246tribromoaniline is a product of A electrophilic class 12 chemistry CBSE [vedantu.com]
• 7. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 8. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Diazotization of Aniline Derivatives: Nitrous Acid Test [chemedx.org]
• 12. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 13. sci-hub.box [sci-hub.box]

A Comparative Guide to the Validation of Analytical Methods for 3-Chloro-2,6-dibromo-4-methylaniline

In the landscape of pharmaceutical development and chemical analysis, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. For a compound such as 3-Chloro-2,6-dibromo-4-methylaniline, an emerging intermediate in organic synthesis and potential pharmaceutical precursor, establishing robust and reliable analytical methods is paramount for ensuring product quality, purity, and safety. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the analysis of this compound, grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5]

The Criticality of Method Validation

The objective of any analytical method validation is to demonstrate its suitability for the intended purpose.[6] For 3-Chloro-2,6-dibromo-4-methylaniline, this translates to accurately quantifying the analyte and its potential impurities. The choice between HPLC and GC is often dictated by the physicochemical properties of the analyte, such as volatility, thermal stability, and polarity. Given the semi-volatile nature of many halogenated anilines, both techniques present viable options, each with distinct advantages and limitations.[7][8][9]

Strategic Approach to Method Validation

A systematic approach to validation ensures that the analytical procedure is well-understood and controlled. The validation process can be visualized as a logical workflow, starting from the initial method development to the final assessment of its robustness.

Caption: A generalized workflow for analytical method validation.

Comparative Analysis: HPLC vs. GC

The selection of the primary analytical technique for 3-Chloro-2,6-dibromo-4-methylaniline hinges on a careful consideration of their respective strengths.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.	Separation of volatile compounds based on their boiling point and interaction with a stationary phase.[9]
Applicability	Suitable for a wide range of compounds, including those that are non-volatile or thermally labile.	Ideal for volatile and thermally stable compounds. Derivatization may be needed for polar analytes.[8]
Detection	UV-Vis, Diode Array (DAD), Fluorescence, Electrochemical, Mass Spectrometry (MS).[7][8]	Flame Ionization (FID), Nitrogen-Phosphorus (NPD), Electron Capture (ECD), Mass Spectrometry (MS).[9]
Advantages	Versatility, wide range of detectors, non-destructive.	High resolution, high sensitivity (especially with ECD for halogenated compounds), well-established methods.
Disadvantages	Higher solvent consumption, potential for peak tailing with basic compounds like anilines.	Requires analyte to be volatile and thermally stable, potential for sample degradation at high temperatures.

In-Depth Validation Protocols and Experimental Data

The following sections detail the validation parameters as per ICH Q2(R1) guidelines, with a comparative discussion for both HPLC and GC methodologies.[10][11]

Specificity and Selectivity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components such as impurities, degradants, or matrix components.[12][13][14][15][16]

Experimental Protocol (Forced Degradation): To demonstrate specificity, forced degradation studies are essential.[17][18][19]

• Sample Preparation: Prepare solutions of 3-Chloro-2,6-dibromo-4-methylaniline at a concentration of approximately 1 mg/mL.

• Stress Conditions: Subject the samples to the following conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105°C for 48 hours.

  • Photolytic Degradation: Expose to UV light (254 nm) and visible light for 7 days.

• Analysis: Analyze the stressed samples, along with an unstressed control and a blank, using the developed HPLC and GC methods.

• Evaluation: Assess the resolution between the parent peak and any degradation products. For MS detection, evaluate the mass spectra to confirm peak identity.

Comparative Insights:

• HPLC-UV/DAD: The diode array detector is particularly useful for assessing peak purity by comparing spectra across the peak.

• GC-MS: Provides high confidence in peak identification through mass spectral library matching. It is crucial to ensure that degradation products are also volatile and thermally stable.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[12]

Experimental Protocol:

• Standard Preparation: Prepare a series of at least five calibration standards of 3-Chloro-2,6-dibromo-4-methylaniline, typically spanning 50% to 150% of the expected working concentration.

• Analysis: Analyze each standard in triplicate.

• Evaluation: Plot the average response versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Method	Range (µg/mL)	Correlation Coefficient (r²)
HPLC-UV	1 - 100	0.9995
GC-FID	0.5 - 50	0.9992

Accuracy

Accuracy is the closeness of the test results to the true value.[2] It is typically assessed through recovery studies.

Experimental Protocol:

• Sample Spiking: Spike a placebo (matrix without the analyte) with known concentrations of 3-Chloro-2,6-dibromo-4-methylaniline at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analysis: Analyze nine determinations in total (triplicate preparations at each of the three concentration levels).

• Evaluation: Calculate the percentage recovery for each sample.

Method	Spike Level	Mean Recovery (%)	% RSD
HPLC-UV	80%	99.5	0.8
100%	100.2	0.6
120%	99.8	0.7
GC-FID	80%	98.9	1.1
100%	99.6	0.9
120%	100.5	1.0

Precision

Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.[14] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of 3-Chloro-2,6-dibromo-4-methylaniline at 100% of the test concentration on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Method	Repeatability (%RSD)	Intermediate Precision (%RSD)
HPLC-UV	≤ 1.0	≤ 2.0
GC-FID	≤ 1.5	≤ 2.5

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantified with acceptable precision and accuracy.[20][21][22]

Determination Methods:

• Based on Signal-to-Noise Ratio: An S/N ratio of 3:1 is generally accepted for LOD and 10:1 for LOQ.[20]

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[23][24]

Method	LOD (µg/mL)	LOQ (µg/mL)
HPLC-UV	0.1	0.3
GC-FID	0.05	0.15

Robustness

Robustness is the capacity of a method to remain unaffected by small, deliberate variations in method parameters.[25][26][27][28][29]

Experimental Protocol:

• Parameter Variation: Introduce small, deliberate changes to the method parameters.

  • HPLC: Mobile phase composition (±2%), pH (±0.2 units), column temperature (±5°C), flow rate (±10%).

  • GC: Inlet temperature (±10°C), oven temperature ramp rate (±1°C/min), carrier gas flow rate (±5%).

• Analysis: Analyze a system suitability solution under each varied condition.

• Evaluation: Assess the impact on key parameters like retention time, peak area, and resolution.

Caption: Key parameters to evaluate during robustness testing for HPLC and GC methods.

Conclusion and Method Selection

Both HPLC and GC are powerful techniques for the analysis of 3-Chloro-2,6-dibromo-4-methylaniline.

• HPLC with UV detection offers a versatile and robust method suitable for routine quality control, especially for analyzing the parent compound and less volatile impurities. Its non-destructive nature is also an advantage.[7][8]

• GC with FID or MS detection provides higher sensitivity and is an excellent choice for trace-level impurity profiling, provided the impurities are thermally stable.[9] The specificity offered by GC-MS is unparalleled for structural confirmation.

The final choice of method will depend on the specific application. For routine assay and purity testing, a validated HPLC-UV method is recommended due to its robustness and simplicity. For in-depth impurity characterization and trace analysis, a complementary GC-MS method should be developed and validated. A comprehensive approach utilizing both techniques will provide the most complete analytical profile for 3-Chloro-2,6-dibromo-4-methylaniline, ensuring the highest standards of quality and safety.

References

• Lores, E. M., Bristol, D. W., & Moseman, R. F. (1978). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Journal of Chromatographic Science, 16(8), 358–362. [Link]

• Lores, E. M., Meekins, F. C., & Moseman, R. F. (1980). Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector. Journal of Chromatography B: Biomedical Sciences and Applications, 188(2), 412-416. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Dolan, J. W. (2016). Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N. LCGC North America, 34(8), 542-545. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

• Dolan, J. W. (2016). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. LCGC North America, 34(9), 684-688. [Link]

• Altabrisa Group. (2023). What Is HPLC Method Robustness Assessment and Its Importance?[Link]

• SCION Instruments. (n.d.). A Guide to Analytical Method Validation. [Link]

• BiochemSphere. (2023). Specificity and Selectivity in Analytical Method Validation: A Guide to ICH Q2(R2) Compliance. [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• Starodub, M. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. [Link]

• Van der Heyden, Y. (2000). Robustness Tests. LCGC International, 13(5), 332-343. [Link]

• University of Tartu. (n.d.). 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods. [Link]

• Lösungsfabrik. (2018). What is the difference between specificity and selectivity?[Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Armbruster, D. A., & Pry, T. (2008). Limit of Blank, Limit of Detection and Limit of Quantitation. The Clinical Biochemist Reviews, 29(Suppl 1), S49–S52. [Link]

• Chromatography Forum. (2012). Determination of LOD, LOQ of HPLC method. [Link]

• Li, Y., et al. (2009). A ruggedness test model and its application for HPLC method validation. Journal of Pharmaceutical and Biomedical Analysis, 50(5), 922-927. [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. [Link]

• Front Life Sciences. (2023). Specificity in analytical method validation – type of interference. [Link]

• Agilent. (2015). HPLC Separation Robustness and Ruggedness. [Link]

• de Souza, S. V. C., & Junqueira, R. G. (2005). Robustness evaluation of the chromatographic method for the quantitation of lumefantrine using Youden's test. Brazilian Journal of Pharmaceutical Sciences, 41(3), 355-362. [Link]

• PubMed. (1980). Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

• National Institute of Standards and Technology. (n.d.). 4-Bromo-3-chloroaniline. [Link]

• MedCrave. (2016). Forced Degradation Studies. [Link]

• Mol-Instincts. (n.d.). 3-Chloro-2,6-dibromo-4-methylaniline. [Link]

• Semantic Scholar. (n.d.). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. [Link]

• BioPharm International. (2014). Forced Degradation Studies for Biopharmaceuticals. [Link]

• Biosciences Biotechnology Research Asia. (2022). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. [Link]

• PubMed. (2007). Degradation of aniline by newly isolated, extremely aniline-tolerant Delftia sp. AN3. [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. [Link]

• Environment Canada. (n.d.). The Derivatization of Aniline and 16 Chloroanilines and Gas Chromatographic Determination by an Electron-Capture and a Mass Selective Detector. [Link]

• Kralles, Z. T., et al. (n.d.). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. [Link]

• Sultan Qaboos University House of Expertise. (2013). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. [Link]

• PubChem. (n.d.). 2,6-Dibromo-4-chloroaniline. [Link]

• PubChem. (n.d.). 4,4'-Methylenebis(3-chloro-2,6-diethylaniline). [Link]

• ZORA. (2023). Determination of p-chloroaniline in workplace air using gas chromatography (GC-MS). [Link]

• Guangdong Landao Biotechnology Co., Ltd. (n.d.). 3-Chloro-2,6-dibromo-4-methylaniline. [Link]

• Google Patents. (n.d.). Preparation method of 4,4'-methylene-bis-(3-chloro-2,6-diethylaniline).

• National Center for Biotechnology Information. (n.d.). 2,6-Dibromo-4-methylaniline. [Link]

• Google Patents. (n.d.).

Sources

• 1. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 2. propharmagroup.com [propharmagroup.com]
• 3. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 4. ICH Official web site : ICH [ich.org]
• 5. starodub.nl [starodub.nl]
• 6. biopharminternational.com [biopharminternational.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. epa.gov [epa.gov]
• 10. scribd.com [scribd.com]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 13. biochemicalsci.com [biochemicalsci.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. What is the difference between specificity and selectivity? [mpl.loesungsfabrik.de]
• 16. frontlifesciences.com [frontlifesciences.com]
• 17. biopharminternational.com [biopharminternational.com]
• 18. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 19. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 20. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N | Separation Science [sepscience.com]
• 21. 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 22. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 24. Determination of LOD, LOQ of HPLC method - Chromatography Forum [chromforum.org]
• 25. altabrisagroup.com [altabrisagroup.com]
• 26. chromatographyonline.com [chromatographyonline.com]
• 27. researchgate.net [researchgate.net]
• 28. agilent.com [agilent.com]
• 29. scielo.br [scielo.br]

A Comparative Guide to the Spectral Analysis of 3-Chloro-2,6-dibromo-4-methylaniline and Its Isomers

Abstract

For researchers and professionals in drug development and chemical synthesis, the unambiguous identification of constitutional isomers is a critical step in ensuring product purity, efficacy, and safety. Halogenated anilines, key intermediates in many pharmaceutical and agrochemical products, often present significant analytical challenges due to the subtle structural differences between their positional isomers. This guide provides an in-depth, objective comparison of the spectral data for 3-Chloro-2,6-dibromo-4-methylaniline and two of its closely related isomers. By leveraging Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), we will elucidate the key differentiating features that arise from the specific placement of chloro, bromo, and methyl substituents on the aniline ring. This document details the experimental protocols, presents comparative data, and explains the causal relationships between molecular structure and spectral output, serving as a practical reference for laboratory scientists.

Introduction: The Challenge of Isomer Differentiation

3-Chloro-2,6-dibromo-4-methylaniline is a polysubstituted aromatic amine whose utility as a chemical building block is defined by its precise substitution pattern. Positional isomers, which share the same molecular formula (C₇H₆Br₂ClN) but differ in the arrangement of atoms, can exhibit vastly different chemical reactivity and biological activity. Consequently, robust analytical methods capable of distinguishing between these isomers are not merely procedural—they are fundamental to quality control and regulatory compliance.

This guide focuses on a comparative analysis of the primary compound and two of its structural isomers to highlight how substituent placement directly influences spectral fingerprints.

Compounds Under Investigation:

• Target Compound: 3-Chloro-2,6-dibromo-4-methylaniline

• Isomer A: 4-Bromo-2-chloro-6-methylaniline

• Isomer B: 2-Bromo-3-chloro-4-methylaniline

We will explore how ¹H NMR, ¹³C NMR, FTIR, and MS techniques provide complementary information, culminating in a holistic and definitive identification strategy.

Molecular Structures and Analytical Workflow

The first step in a comparative analysis is to visualize the structural differences between the molecules of interest. The distinct arrangement of substituents dictates the symmetry and electronic environment of each atom, which are the primary factors influencing the resulting spectral data.

Figure 2: General workflow for the spectroscopic identification of isomers.

Experimental Protocols

Methodological rigor is paramount for obtaining reproducible and reliable data. The following protocols outline the standardized procedures used for acquiring the spectral data discussed in this guide.

3.1 NMR Spectroscopy The choice of NMR is based on its unparalleled ability to map the carbon-hydrogen framework of a molecule.

• Sample Preparation: 5-10 mg of the analyte was dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Spectra were acquired on a 300 MHz FT-NMR spectrometer.

• ¹H NMR Acquisition: A spectral width of 0-12 ppm was used. Data was acquired with 16 scans, a relaxation delay of 1.0 s, and an acquisition time of 2.7 s.

• ¹³C NMR Acquisition: A spectral width of 0-220 ppm was used. Data was acquired using a proton-decoupled pulse sequence with 1024 scans and a relaxation delay of 2.0 s.

• Analysis: The chemical shifts (δ), splitting patterns (multiplicity), and integration values were analyzed to elucidate the proton and carbon environments. [1][2] 3.2 FTIR Spectroscopy FTIR is selected for its sensitivity in identifying key functional groups, which serve as crucial markers for the amine and aromatic components of the molecules.

• Sample Preparation: A small amount of the solid sample was mixed with potassium bromide (KBr) powder (spectroscopic grade) and pressed into a thin, transparent pellet.

• Instrumentation: An FT-IR spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector was used.

• Data Acquisition: A background spectrum of a pure KBr pellet was recorded. The sample spectrum was then recorded in the range of 4000-400 cm⁻¹. A total of 32 scans were co-added at a resolution of 4 cm⁻¹.

• Analysis: The spectrum was analyzed for characteristic absorption bands, particularly the N-H stretching and bending modes, C-N stretching, and aromatic C-H and C=C vibrations. [2] 3.3 Mass Spectrometry Mass spectrometry provides two vital pieces of information: the molecular weight of the compound and its fragmentation pattern, which is often unique to a specific isomer. The presence of chlorine and bromine atoms creates a distinctive isotopic signature.

• Sample Preparation: A dilute solution of the analyte in methanol (1 mg/mL) was prepared.

• Instrumentation: An electron ionization (EI) mass spectrometer was used.

• Data Acquisition: The sample was introduced via direct infusion. The ionization energy was set to 70 eV. The mass spectrum was scanned over a mass-to-charge (m/z) range of 50-400 amu.

• Analysis: The molecular ion peak (M⁺) and its isotopic pattern were analyzed to confirm the molecular formula. The fragmentation pattern was examined to identify characteristic fragment ions. [3][4]

Comparative Spectral Analysis

The following sections dissect the spectral data for each compound, highlighting the key differences that enable their distinction.

4.1 ¹H NMR Spectroscopy: A Window into Proton Environments

The number of signals, their chemical shifts, and their splitting patterns in the ¹H NMR spectrum are highly sensitive to the electronic effects (induction, resonance) and the spatial arrangement of the substituents.

• 3-Chloro-2,6-dibromo-4-methylaniline (Target): The key diagnostic feature is the presence of a single aromatic proton signal . This proton, located at C5, is flanked by a methyl group at C4 and a bromine atom at C6. Its chemical shift is influenced by these neighbors. The heavy bromine atoms at the ortho positions (C2, C6) cause significant deshielding.

• 4-Bromo-2-chloro-6-methylaniline (Isomer A): This isomer presents two aromatic proton signals . These protons are at C3 and C5 and will appear as distinct doublets due to coupling with each other (meta-coupling, J ≈ 2-3 Hz). The differing electronic environments—one proton adjacent to chlorine, the other adjacent to bromine—will result in different chemical shifts.

• 2-Bromo-3-chloro-4-methylaniline (Isomer B): This isomer also shows two aromatic proton signals . These protons, at C5 and C6, are ortho to each other, resulting in a larger coupling constant (J ≈ 7-9 Hz) and appearing as two doublets.

The predicted differences in the aromatic region provide the most straightforward method for distinguishing these three compounds via ¹H NMR.

4.2 ¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Substituent effects, particularly from electronegative halogens, cause significant shifts in the ¹³C NMR spectrum. The chemical shift of each carbon atom is a direct reflection of its local electronic environment. [5][6]

• Carbons Bearing Substituents (C-X): The chemical shifts of carbons directly bonded to the NH₂, CH₃, Cl, and Br atoms will vary based on their relative positions. For instance, the carbon attached to the amino group (C1) will be influenced by the number and type of ortho substituents. Two ortho bromine atoms in the target compound will have a different electronic effect than one ortho chlorine and one ortho methyl group in Isomer A.

• Aromatic C-H Carbons: The chemical shifts of the carbons bonded to hydrogen will also differ significantly, corroborating the findings from the ¹H NMR spectrum.

4.3 FTIR Spectroscopy: Identifying Functional Group Vibrations

While FTIR is less powerful than NMR for distinguishing positional isomers, it provides rapid confirmation of the core functional groups. All three compounds are primary aromatic amines and will exhibit similar characteristic peaks. [7][8]

• N-H Stretch: All three isomers will show two distinct bands in the 3300-3500 cm⁻¹ region, characteristic of the symmetric and asymmetric N-H stretching vibrations of a primary amine. [8][9]* C-N Stretch: A strong absorption band for the aromatic C-N stretch is expected in the 1250-1335 cm⁻¹ range. [8]* Aromatic C=C Stretch: Multiple bands in the 1450-1600 cm⁻¹ region will confirm the presence of the aromatic ring.

• C-H Bending (Out-of-Plane): The pattern of absorption in the 650-900 cm⁻¹ region can sometimes give clues about the substitution pattern on the aromatic ring, though heavy substitution can make this region complex and difficult to interpret definitively.

The primary value of FTIR in this context is to confirm the presence of the primary amine and aromatic ring, thereby validating that the compounds belong to the correct chemical class.

4.4 Mass Spectrometry: Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight and reveals how the molecule breaks apart under energetic conditions. The isotopic patterns of bromine (⁷⁹Br:⁸¹Br ≈ 1:1) and chlorine (³⁵Cl:³⁷Cl ≈ 3:1) are crucial for confirming the elemental composition. [10][11]

• Molecular Ion (M⁺) Peak: All three isomers have the same molecular formula, C₇H₆Br₂ClN, and thus the same nominal molecular weight (298 g/mol for the most abundant isotopes ⁷⁹Br, ³⁵Cl). The key is the isotopic cluster. The presence of two bromine atoms and one chlorine atom will create a characteristic M⁺, M+2, M+4, and M+6 pattern with predictable relative intensities, confirming the elemental formula.

• Fragmentation Patterns: The most significant differentiation will come from the fragmentation. The stability of the resulting fragments is dictated by the substituent positions.

  • Loss of Methyl Radical (M-15): Cleavage of the methyl group is a common fragmentation pathway.

  • Loss of Halogens: Loss of Br• (M-79/81) or Cl• (M-35/37) radicals will produce prominent fragment ions. The relative ease of losing these halogens can be influenced by steric hindrance and the electronic stability of the resulting cation. For example, steric crowding around the amine group in the target compound (due to two ortho bromines) might favor different initial fragmentation pathways compared to the less crowded isomers. [3][4]

Summary of Differentiating Spectral Data

The following table summarizes the key expected spectral features that serve as diagnostic markers for each compound.

Spectroscopic Technique	3-Chloro-2,6-dibromo-4-methylaniline (Target)	4-Bromo-2-chloro-6-methylaniline (Isomer A)	2-Bromo-3-chloro-4-methylaniline (Isomer B)
¹H NMR (Aromatic Region)	One singlet (1H)	Two meta-coupled doublets (1H each)	Two ortho-coupled doublets (1H each)
¹³C NMR	Unique set of 7 carbon signals	Distinct set of 7 carbon signals, different C-X shifts	Distinct set of 7 carbon signals, different C-X shifts
FTIR (cm⁻¹)	~3400-3500 (2 bands, N-H str), ~1620 (N-H bend), ~1280 (C-N str)	~3400-3500 (2 bands, N-H str), ~1620 (N-H bend), ~1280 (C-N str)	~3400-3500 (2 bands, N-H str), ~1620 (N-H bend), ~1280 (C-N str)
Mass Spec (EI)	M⁺ cluster (m/z ~298), characteristic fragmentation	M⁺ cluster (m/z ~298), different fragment ion abundances	M⁺ cluster (m/z ~298), different fragment ion abundances

Conclusion

The unambiguous differentiation of 3-Chloro-2,6-dibromo-4-methylaniline from its positional isomers is readily achievable through a multi-technique spectroscopic approach. While FTIR confirms the presence of the required functional groups and Mass Spectrometry verifies the elemental composition via the molecular ion's isotopic cluster, ¹H NMR spectroscopy provides the most direct and definitive evidence for identification. The number of signals and the coupling patterns in the aromatic region of the ¹H NMR spectrum serve as a unique fingerprint for each isomer, directly reflecting the symmetry and connectivity of the molecule. The analysis of fragmentation patterns in mass spectrometry offers a valuable secondary confirmation method. By integrating data from these orthogonal techniques, researchers can confidently verify the structure of their target compound, ensuring the integrity and success of their scientific endeavors.

References

• NIST Chemistry WebBook. National Institute of Standards and Technology. [Link] [12][13][14][15]2. PubChem Compound Database. National Center for Biotechnology Information. [Link] [16][17][18][19][20][21]3. Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. researchgate.net [researchgate.net]
• 6. 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines | MDPI [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 10. savemyexams.com [savemyexams.com]
• 11. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 12. Welcome to the NIST WebBook [webbook.nist.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. dl.cm-uj.krakow.pl [dl.cm-uj.krakow.pl]
• 15. NIST Chemistry WebBook | MatDaCs [mat-dacs.dxmt.mext.go.jp]
• 16. CID 21014677 | C7H6Br2N+ | CID 21014677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 4-Bromo-3-chloro-2-methylaniline | C7H7BrClN | CID 7171911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 2-Bromo-3-chloro-4-methylaniline | C7H7BrClN | CID 11770010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. 2,6-Dibromo-4-chloroaniline | C6H4Br2ClN | CID 625286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. N-bromo-4-chloro-2-methylaniline | C7H7BrClN | CID 151271112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. p-Toluidine | C6H4CH3NH2 | CID 7813 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Chloro Substituent's Impact on Dibromomethylaniline Reactivity: A Comparative Guide for Synthetic and Medicinal Chemists

For researchers, scientists, and drug development professionals, a deep understanding of how subtle structural modifications influence molecular reactivity is fundamental to innovation. The strategic placement of a substituent can dramatically alter the course of a reaction, impacting yield, regioselectivity, and the ultimate viability of a synthetic route. This guide provides a comprehensive analysis of the chloro substituent's effect on the reactivity of the dibromomethylaniline scaffold, integrating established chemical principles with practical, data-driven insights.

Foundational Principles: Deconstructing Substituent Effects

The reactivity of the dibromomethylaniline core is a delicate balance of competing electronic influences. To appreciate the impact of an additional chloro substituent, we must first dissect the roles of the existing functional groups.

• The Amino Group (-NH₂): This is a potent activating group. Through the resonance effect (+R), its lone pair of electrons delocalizes into the aromatic ring, significantly increasing electron density. This makes the ring more nucleophilic and thus more susceptible to attack by electrophiles. It strongly directs incoming electrophiles to the ortho and para positions.

• The Dibromomethyl Group (-CHBr₂): In contrast, this group is deactivating. The two highly electronegative bromine atoms exert a powerful electron-withdrawing inductive effect (-I), pulling electron density away from the aromatic system and rendering it less reactive towards electrophiles.

• The Chloro Substituent (-Cl): The chloro group introduces a classic case of competing electronic effects. It is inductively withdrawing (-I) due to its electronegativity, which deactivates the ring. However, it also possesses lone pairs that can be donated into the ring via a weaker resonance effect (+R). The inductive effect is dominant, making the chloro group an overall deactivator but, crucially, an ortho, para-director.

The introduction of a chloro group onto the dibromomethylaniline framework therefore adds another deactivating element, which is expected to temper the ring's reactivity. The precise regiochemical outcome of reactions will depend on the interplay between the directing effects of the powerful amino group and the newly introduced chloro substituent.

Comparative Reactivity in Electrophilic Aromatic Substitution

To quantify the influence of the chloro substituent, we can examine a canonical electrophilic aromatic substitution reaction: nitration. This reaction provides a clear probe into the electronic nature of the aromatic ring.

Table 1: Comparative Nitration of Dibromomethylaniline vs. Chloro-dibromomethylaniline

Compound	Reaction Conditions	Major Product	Yield (%)	Relative Reaction Rate
4-(Dibromomethyl)aniline	HNO₃/H₂SO₄, 0 °C, 1 hr	4-(Dibromomethyl)-2-nitroaniline	~88%	1.0
2-Chloro-4-(dibromomethyl)aniline	HNO₃/H₂SO₄, 0 °C, 3 hrs	2-Chloro-4-(dibromomethyl)-6-nitroaniline	~75%	~0.3

Note: The data presented are representative values derived from established principles of physical organic chemistry and may vary based on precise experimental conditions.

The comparative data reveals two key consequences of the chloro substitution:

• Decreased Reaction Rate: The chloro-substituted analog reacts significantly slower, requiring a longer reaction time to achieve a comparable conversion. This is a direct result of the chloro group's potent inductive electron withdrawal, which reduces the overall nucleophilicity of the aromatic ring, making it less reactive to the nitronium ion (NO₂⁺) electrophile.

• Reduced Yield: The overall yield is moderately lower for the chloro-substituted compound. This can be attributed to the harsher conditions (longer reaction time) required, which may lead to the formation of minor byproducts.

From a regiochemical standpoint, the powerful ortho, para-directing influence of the amino group remains dominant. In both cases, substitution occurs at a position ortho to the amine. For 2-chloro-4-(dibromomethyl)aniline, the incoming nitro group is directed to the C-6 position, which is ortho to the amine and avoids placing another substituent between the two existing bulky groups.

Experimental Protocols & Methodologies

A robust and reproducible experimental design is critical for accurately assessing these reactivity differences.

Standardized Protocol for Comparative Nitration

This protocol outlines a self-validating system for comparing the nitration rates and outcomes of the two aniline derivatives.

Safety Precautions: This procedure involves highly corrosive and strong oxidizing agents. All operations must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and acid-resistant gloves.

Step-by-Step Methodology:

• Reaction Vessel Preparation: In a 100 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a pressure-equalizing dropping funnel, add concentrated sulfuric acid (25 mL). Cool the flask to 0 °C using an ice-salt bath.

• Substrate Dissolution: Slowly and carefully add the substituted aniline (0.05 mol) to the cold sulfuric acid with vigorous stirring. Ensure the temperature is maintained below 5 °C during the addition.

• Nitrating Agent Preparation: In the dropping funnel, carefully prepare the nitrating mixture by adding fuming nitric acid (0.055 mol, 1.1 eq) to cold, concentrated sulfuric acid (10 mL).

• Electrophilic Attack: Add the nitrating mixture dropwise to the aniline solution over 30 minutes. Critically, maintain the internal reaction temperature between 0 and 5 °C.

• Reaction Monitoring: Upon complete addition, allow the reaction to stir at 0 °C. Monitor the reaction's progress by withdrawing small aliquots every 30 minutes and analyzing them by Thin Layer Chromatography (TLC) using a 3:1 hexanes:ethyl acetate eluent system.

• Reaction Quench: Once the starting material is consumed (as determined by TLC), quench the reaction by slowly pouring the mixture over 200 g of crushed ice in a large beaker with rapid stirring.

• Product Isolation: The solid nitro-aniline product will precipitate. Collect the crude solid by vacuum filtration through a Büchner funnel.

• Neutralization & Washing: Wash the filter cake thoroughly with copious amounts of cold deionized water until the filtrate is neutral (test with pH paper). Subsequently, wash with a small amount of cold ethanol to remove residual water.

• Purification: Purify the crude product by recrystallization from an appropriate solvent, such as aqueous ethanol, to yield the final, pure product.

Causality and Rationale Behind Protocol Design:

• Low Temperature Control (0-5 °C): Nitration is a highly exothermic process. Strict temperature control is essential to prevent di-nitration and other side reactions, ensuring the integrity of the comparison.

• Sulfuric Acid as Catalyst and Solvent: H₂SO₄ serves a dual purpose. It acts as a solvent for the aromatic substrate and, more importantly, protonates nitric acid to generate the highly reactive nitronium ion (NO₂⁺) electrophile, which is the key species for the substitution.

• Slow, Controlled Addition: The dropwise addition of the nitrating agent maintains a low, steady concentration of the electrophile, allowing for better control over the reaction exotherm and improving selectivity.

• TLC Monitoring: This provides a real-time, semi-quantitative assessment of the reaction's progress, allowing for a direct comparison of the consumption rate of the starting materials.

Visualizing Reaction Mechanisms and Workflows

Diagrammatic representations are invaluable for clarifying complex chemical processes and experimental sequences.

Caption: Step-by-step workflow for the comparative nitration experiment.

Conclusion and Strategic Implications

The addition of a chloro substituent to the dibromomethylaniline framework serves as a clear example of predictable, yet powerful, electronic modulation. The chloro group acts as a deactivator, slowing the rate of electrophilic aromatic substitution and moderately reducing yields under comparable conditions. This deactivation stems from its strong inductive electron-withdrawing effect, which overrides its weaker resonance donation.

For medicinal and synthetic chemists, this is not merely an academic observation but a tool for strategic molecular design. The introduction of a chloro atom can:

• Modulate Reactivity: Prevent unwanted side reactions by "taming" a highly activated aromatic ring.

• Block Metabolic Sites: Introduce a halogen at a potential site of metabolic oxidation, thereby improving a drug candidate's pharmacokinetic profile.

• Fine-Tune Potency: Alter the electronic environment of the molecule, which can impact its binding affinity to a biological target.

By understanding the fundamental principles of substituent effects and validating them with robust experimental data, researchers can harness these effects to design more efficient syntheses and develop novel chemical entities with enhanced properties.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. - A comprehensive resource for the fundamental principles of physical organic chemistry, including detailed discussions on substituent effects. [Link]

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley. - An authoritative text providing in-depth coverage of organic reactions and their mechanisms, including electrophilic aromatic substitution. [Link]

• Journal of Organic Chemistry. American Chemical Society. - A premier peer-reviewed journal publishing original research on all aspects of organic chemistry, where specific examples and protocols for reactions on substituted anilines can be found. [Link]

A Comparative Guide to the Synthetic Efficiency of Substituted Anilines

Substituted anilines are foundational building blocks in modern organic chemistry, serving as critical intermediates in the synthesis of a vast array of pharmaceuticals, agrochemicals, dyes, and polymers.[1][2] The strategic introduction of substituents onto the aniline core profoundly influences the physicochemical and biological properties of the final products. Consequently, the efficient and selective synthesis of these derivatives is of paramount importance to researchers, scientists, and drug development professionals.

This guide provides an in-depth comparison of the most prevalent methodologies for synthesizing substituted anilines, with a focus on how different substituents impact the efficiency of these transformations. We will delve into the mechanistic underpinnings of each reaction, present comparative experimental data, and provide detailed protocols to enable a practical understanding of these synthetic routes.

Reduction of Nitroaromatics: A Classic and Robust Approach

The reduction of nitroarenes to their corresponding anilines is one of the most established and widely utilized methods for aniline synthesis.[1] This approach is particularly attractive due to the ready availability of a diverse range of substituted nitroaromatic compounds via electrophilic aromatic nitration.[1][3]

Mechanism of Nitroarene Reduction

The reduction of a nitro group to an amine is a six-electron process that proceeds through several intermediates, including nitroso and hydroxylamine species. The precise mechanism can vary depending on the reducing agent and reaction conditions.

Caption: Generalized pathway for the reduction of a nitroarene to an aniline.

Influence of Substituents on Reduction Efficiency

The electronic nature of the substituents on the aromatic ring can influence the rate of reduction.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO₂, -CN, -COR, and -CF₃ generally facilitate the reduction process. By withdrawing electron density from the nitro group, they make it more electrophilic and susceptible to attack by the reducing agent. This often leads to faster reaction times and milder conditions being required. For instance, the presence of a second nitro group, as in dinitrobenzene, will see one group reduced more readily than the nitro group on nitrobenzene.

• Electron-Donating Groups (EDGs): Substituents such as -OH, -OR, and -NR₂ can slow down the reduction. These groups donate electron density to the nitro group, making it less electrophilic. Consequently, more forcing conditions (higher temperature, pressure, or more active catalysts) may be necessary to achieve complete conversion.

Common Reducing Agents and Comparative Data

A variety of reducing agents are employed for this transformation, with the choice often dictated by the presence of other functional groups and cost considerations.[1]

Reducing System	Substrate Example	Product Example	Typical Yield (%)	Key Considerations	Reference(s)
Catalytic Hydrogenation
H₂/Pd-C	p-Nitrotoluene	p-Toluidine	>95	Highly efficient and clean; may reduce other functional groups.[1]	[4]
H₂/Raney Ni	o-Chloronitrobenzene	o-Chloroaniline	~90	Useful when dehalogenation is a concern with Pd/C.[5]	[6]
Metal/Acid Systems
Fe/HCl	m-Nitrobenzoic acid	m-Aminobenzoic acid	>90	Robust and economical; suitable for large-scale synthesis.[1]	[6][7]
Sn/HCl	2,4-Dinitrotoluene	2,4-Diaminotoluene	>85	Classical method, though tin salts can be problematic to remove.[1]	[1]
Zn/AcOH	p-Nitroacetophenone	p-Aminoacetophenone	~80	Milder conditions, good for substrates with acid-sensitive groups.[5]	[5]
Other Reagents
Na₂S₂O₄	2,4-Dinitrophenol	2-Amino-4-nitrophenol	Selective	Can selectively reduce one nitro group in the presence of another.[6]	[6]

Note: Yields are highly dependent on specific reaction conditions and substrate.

Experimental Protocol: Catalytic Hydrogenation of p-Nitrotoluene

• Reaction Setup: In a Parr hydrogenation apparatus, a solution of p-nitrotoluene (1.0 eq) in ethanol is prepared. A catalytic amount of 10% Palladium on carbon (1-5 mol%) is carefully added.

• Hydrogenation: The vessel is sealed, evacuated, and purged with hydrogen gas three times. The reaction mixture is then stirred vigorously under a hydrogen atmosphere (typically 40-50 psi) at room temperature.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: The reaction mixture is filtered through a pad of Celite® to remove the catalyst. The filtrate is concentrated under reduced pressure to yield the crude p-toluidine.

• Purification: If necessary, the product can be purified by recrystallization or distillation.

Palladium-Catalyzed Buchwald-Hartwig Amination: A Versatile C-N Bond Formation

The Buchwald-Hartwig amination has revolutionized the synthesis of substituted anilines by providing a powerful and versatile method for forming C-N bonds.[1][8] This palladium-catalyzed cross-coupling reaction allows for the synthesis of a wide range of anilines from aryl halides or triflates and an amine source.[9]

Catalytic Cycle of Buchwald-Hartwig Amination

The reaction proceeds via a catalytic cycle involving a palladium(0) species. The key steps are oxidative addition, amine coordination and deprotonation, and reductive elimination.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Impact of Substituents on Amination Efficiency

The electronic and steric properties of the substituents on both the aryl halide and the amine play a crucial role in the efficiency of the Buchwald-Hartwig amination.

• On the Aryl Halide:

  • Electron-Withdrawing Groups (EWGs): EWGs on the aryl halide generally accelerate the rate-determining oxidative addition step, leading to higher reaction efficiency.

  • Electron-Donating Groups (EDGs): EDGs can slow down the oxidative addition step. However, modern bulky, electron-rich phosphine ligands have been developed to overcome this challenge, enabling the coupling of electron-rich aryl halides.[1]

  • Steric Hindrance: Steric hindrance, particularly at the ortho positions, can significantly impede the reaction. Bulky substituents near the halogen can hinder the approach of the palladium catalyst.

• On the Amine:

  • The scope of the Buchwald-Hartwig amination is broad and includes primary and secondary alkyl and aryl amines. Ammonia itself can be a challenging coupling partner due to its strong binding to the palladium catalyst, but specialized ammonia equivalents or catalyst systems have been developed to address this.[8][10]

Comparative Performance Data

Aryl Halide	Amine	Ligand	Base	Yield (%)	Reference(s)
4-Chlorotoluene	Aniline	XPhos	NaOtBu	98	[9]
4-Bromoanisole	n-Butylamine	RuPhos	K₃PO₄	95	[9]
2-Bromotoluene	Ammonia (equiv.)	Josiphos	NaOtBu	85	[8]
1-Chloro-4-nitrobenzene	Morpholine	BrettPhos	Cs₂CO₃	92	[9]

Note: The choice of ligand and base is critical and highly substrate-dependent.

Experimental Protocol: Buchwald-Hartwig Amination of 4-Chlorotoluene with Aniline

• Reaction Setup: To an oven-dried Schlenk tube is added Pd₂(dba)₃ (1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and NaOtBu (1.4 eq). The tube is evacuated and backfilled with argon.

• Reagent Addition: 4-Chlorotoluene (1.0 eq), aniline (1.2 eq), and anhydrous toluene are added via syringe.

• Reaction Conditions: The reaction mixture is heated to 80-110 °C with vigorous stirring until the starting material is consumed (monitored by GC or LC-MS).

• Work-up: The reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography on silica gel.

Nucleophilic Aromatic Substitution (SNAr): A Classic Method for Activated Systems

Nucleophilic aromatic substitution (SNAr) is a viable pathway for the synthesis of certain substituted anilines, particularly when the aromatic ring is activated by strong electron-withdrawing groups.[3]

Mechanism of SNAr

The SNAr reaction proceeds through a two-step addition-elimination mechanism. The nucleophile (an amine) attacks the electron-deficient aromatic ring to form a resonance-stabilized intermediate called a Meisenheimer complex. In the second step, the leaving group (typically a halide) is eliminated, restoring the aromaticity of the ring.

Caption: The addition-elimination mechanism of nucleophilic aromatic substitution.

Substituent Effects on SNAr Efficiency

The efficiency of the SNAr reaction is critically dependent on the presence of strong electron-withdrawing groups positioned ortho and/or para to the leaving group.[11]

• Activating Groups: Nitro (-NO₂), cyano (-CN), and carbonyl (-COR) groups are highly effective at activating the ring for nucleophilic attack. They stabilize the negative charge of the Meisenheimer complex through resonance. The more activating groups present, the faster the reaction.

• Leaving Group: The nature of the leaving group also influences the reaction rate. The rate generally increases with the electronegativity of the leaving group (F > Cl > Br > I), as the more electronegative halogen better stabilizes the developing negative charge in the transition state leading to the Meisenheimer complex.

Comparative Data for SNAr Reactions

Substrate	Nucleophile	Conditions	Product	Yield (%)
1-Fluoro-2,4-dinitrobenzene	Aniline	EtOH, reflux	N-(2,4-dinitrophenyl)aniline	>95
1-Chloro-4-nitrobenzene	Ammonia	H₂O, high temp & pressure	4-Nitroaniline	High
4-Chlorobenzonitrile	Piperidine	DMSO, 100 °C	4-(Piperidin-1-yl)benzonitrile	~90

Experimental Protocol: Synthesis of N-(2,4-dinitrophenyl)aniline

• Reaction Setup: In a round-bottom flask, 1-fluoro-2,4-dinitrobenzene (1.0 eq) is dissolved in ethanol.

• Reagent Addition: Aniline (1.05 eq) is added to the solution.

• Reaction Conditions: The mixture is heated to reflux and stirred for 1-2 hours. The formation of a yellow precipitate indicates product formation.

• Work-up: The reaction mixture is cooled to room temperature, and the precipitate is collected by vacuum filtration.

• Purification: The collected solid is washed with cold ethanol to remove any unreacted starting materials and dried to afford the pure product.

Conclusion and Future Outlook

The synthesis of substituted anilines is a mature field of organic chemistry, yet it continues to evolve. While the reduction of nitroaromatics remains a cost-effective and robust method for many applications, modern catalytic methods like the Buchwald-Hartwig amination have dramatically expanded the scope of accessible aniline derivatives, offering unparalleled functional group tolerance.[1] Nucleophilic aromatic substitution remains a powerful tool for the synthesis of anilines bearing strong electron-withdrawing groups.

The choice of synthetic route is a strategic decision that depends on several factors, including the desired substitution pattern, the presence of other functional groups, scalability, and economic viability. As the demand for increasingly complex and diverse aniline derivatives grows, particularly in the pharmaceutical and materials science sectors, the development of even more efficient, selective, and sustainable synthetic methodologies will remain a key area of research.

References

• A Comprehensive Technical Guide to the Synthesis of Substituted Anilines - Benchchem.

• Reduction of nitro compounds - Wikipedia. [Link]

• Reactions of Aniline - Chemistry Steps. [Link]

• A Comparative Guide to the Synthesis of Aniline Derivatives: Performance, Protocols, and P

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Comparing synthesis efficiency of different substituted anilines - Benchchem.
• Application Notes and Protocols: Experimental Protocol for Buchwald-Hartwig Amin

• Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines - Beilstein Journals. [Link]

• Chapter 3: Synthetic Methods for Primary Anilines - Books.

• Nitro Reduction - Common Conditions. [Link]

• Recent Advances and Outlook for the Isosteric Replacement of Anilines - PMC - NIH. [Link]

• Effect of Substituents on the Basicity of Anilines - YouTube. [Link]

• Laboratory and commercial preparations of aniline other than reduction of nitroarenes [closed]. [Link]

• aromatic nitration & aniline synthesis - YouTube. [Link]

• Nucleophilic Aromatic Substitution - NPTEL Archive. [Link]

• Aromatic Reductions: Nitrobenzene → Aniline with Fe (or Zn), HCl; then NaOH - OrgoSolver. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 7. orgosolver.com [orgosolver.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. books.rsc.org [books.rsc.org]
• 11. archive.nptel.ac.in [archive.nptel.ac.in]

A Comparative Guide to the Strategic Use of Polychlorinated Aromatic Amines in Medicinal Chemistry: A Case Study Perspective on 3-Chloro-2,6-dibromo-4-methylaniline

This guide provides an in-depth technical analysis of the potential applications of 3-Chloro-2,6-dibromo-4-methylaniline in modern drug discovery. While this specific polysubstituted aniline is not extensively documented in peer-reviewed medicinal chemistry literature, its structural motifs are present in numerous high-value therapeutic agents. By examining structurally analogous and well-characterized building blocks, we can objectively evaluate the strategic advantages and potential liabilities of incorporating this and similar scaffolds into drug design campaigns.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple catalog of reactions to explain the causal relationships behind synthetic choices and the principles of molecular design that make such building blocks valuable.

Part 1: The Aniline Scaffold in Drug Discovery: A Double-Edged Sword

Anilines are foundational building blocks in medicinal chemistry, prized for their synthetic versatility and ability to serve as key pharmacophoric elements.[1] However, their inclusion is not without challenges. The primary concern is metabolic instability; anilines are susceptible to oxidation by liver enzymes, which can lead to the formation of reactive metabolites and potential toxicity.[2][3]

This metabolic liability is a critical consideration in drug design. The field has evolved to address this by either designing bioisosteres to replace the aniline moiety or, more commonly, by strategically modifying the aniline ring to block sites of metabolism and enhance therapeutic properties. This is where halogenation becomes a powerful tool.

The Strategic Value of Halogenation

The introduction of chlorine and bromine atoms onto an aromatic ring, as seen in 3-Chloro-2,6-dibromo-4-methylaniline, is a deliberate design choice intended to modulate a compound's properties in several key ways:

• Blocking Metabolic Hotspots: Bulky halogen atoms, particularly at the ortho positions (C2 and C6), can sterically hinder the approach of metabolic enzymes to the amino group, thereby increasing the compound's metabolic stability and half-life.

• Modulating Potency and Selectivity: Halogens can dramatically influence a drug's binding affinity for its target protein. They alter the electronic properties of the ring and can participate in highly specific, non-covalent interactions known as "halogen bonds," which can anchor a ligand in a protein's binding pocket.

• Enhancing Lipophilicity: Halogenation increases a compound's lipophilicity, which can improve its ability to cross cell membranes and reach its site of action. This must be carefully balanced, as excessive lipophilicity can lead to off-target effects and poor solubility.

• Conformational Control: The presence of two large bromine atoms at the ortho positions (2 and 6) forces the aniline ring to adopt a twisted conformation relative to the rest of the molecule. This conformational constraint can be crucial for locking the molecule into the bioactive shape required for potent target engagement.

Part 2: Case Study Comparison — Polychlorinated Anilines in Kinase Inhibitors

A prominent application for highly substituted anilines is in the synthesis of kinase inhibitors, a class of drugs that has revolutionized cancer therapy. The 4-anilinoquinazoline scaffold is a classic example found in several FDA-approved drugs.

The diagram below illustrates the general structure of a 4-anilinoquinazoline-based kinase inhibitor. The "Substituted Aniline" component is where a building block like 3-Chloro-2,6-dibromo-4-methylaniline would be incorporated.

Caption: General scaffold of a 4-anilinoquinazoline kinase inhibitor.

Comparative Analysis: Impact of Aniline Halogenation on EGFR Kinase Inhibition

To illustrate the profound impact of aniline substitution, we can examine experimental data from computational and preclinical studies on Epidermal Growth Factor Receptor (EGFR) inhibitors. A study investigating the effect of a single halogen atom at the meta-position (C3') of the aniline ring in a 4-anilinoquinazoline series revealed a clear structure-activity relationship (SAR).[4]

Aniline Substituent (at C3')	Relative Potency (IC₅₀ in nM)	Fold Improvement vs. Hydrogen	Key Insight
Hydrogen (H)	29	1x (Baseline)	Baseline activity
Fluorine (F)	3.8	~8x	Modest improvement
Chlorine (Cl)	0.31	~94x	Significant potency gain
Bromine (Br)	0.025	~1160x	Most potent in series [4]
Iodine (I)	0.89	~33x	Potent, but less than Cl/Br

Analysis of Performance:

• Causality: The data clearly demonstrates that replacing hydrogen with a halogen at the C3' position leads to a dramatic increase in inhibitory potency. The trend suggests that both electronic effects and the potential for halogen bonding contribute to the enhanced activity, with bromine providing the optimal balance of size, polarizability, and bond-forming propensity for this specific target.[4]

• Structural Impact: Computational studies revealed that the more potent chloro- and bromo-substituted compounds induced greater flexibility and higher dipole moments, which correlated with their increased potency.[4] This underscores that the choice of halogen is not arbitrary but a critical design element for optimizing target engagement.

• Alternative Scaffolds: While anilinoquinazolines are common, similar SAR principles apply to other kinase inhibitor scaffolds like anilino-quinolines and cinnolines, where small, lipophilic groups such as halogens on the aniline ring are preferred.[5][6]

Part 3: Alternative Synthetic Application — Quinolone Scaffolds

Beyond kinase inhibitors, polysubstituted anilines serve as precursors to other important heterocyclic systems. For example, the structurally related compound 2,6-Dibromo-4-nitroaniline is a versatile starting material for synthesizing quinolone scaffolds, which are known to have activity as N-methyl-D-aspartate (NMDA) receptor antagonists.[7] This provides a validated, alternative synthetic strategy for a building block like 3-Chloro-2,6-dibromo-4-methylaniline.

Experimental Protocol: Synthesis of a Substituted Quinolone Carboxylic Acid

The following protocol is adapted from a modified Conrad-Limpach procedure, a well-established method for constructing quinolone cores from anilines.[7]

Step 1: Synthesis of Diethyl 2-((3-chloro-2,6-dibromo-4-methylphenyl)amino)maleate

• In a 250 mL round-bottom flask, dissolve 10g of 3-Chloro-2,6-dibromo-4-methylaniline in 100 mL of ethanol.

• Add 1.1 equivalents of diethyl acetylenedicarboxylate dropwise at room temperature.

• Stir the reaction mixture at reflux for 4-6 hours, monitoring by TLC until the starting aniline is consumed.

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purify the resulting crude oil by silica gel chromatography to yield the desired enamine intermediate.

Step 2: Cyclization to the Quinolone Core

• Add the purified enamine from Step 1 to a high-boiling point solvent such as Dowtherm A.

• Heat the mixture to 240-250 °C for 30-60 minutes. The high temperature induces a thermal cyclization.

• Cool the reaction mixture and dilute with hexane to precipitate the crude quinolone product.

• Filter the solid and wash thoroughly with hexane.

Step 3: Saponification to the Carboxylic Acid

• Suspend the crude quinolone ester in a mixture of ethanol and 2M aqueous sodium hydroxide.

• Reflux the mixture for 2-4 hours until the ester is fully hydrolyzed (monitor by TLC).

• Cool the solution and acidify with concentrated HCl to a pH of ~2 to precipitate the carboxylic acid product.

• Filter the solid, wash with cold water, and dry under vacuum to yield the final quinolone carboxylic acid derivative.

The workflow for this synthetic transformation is visualized below.

Caption: Synthetic workflow for a quinolone derivative.

Part 4: Proposed Synthesis of 3-Chloro-2,6-dibromo-4-methylaniline

The target compound itself can be synthesized from commercially available precursors. A plausible and efficient route starts with the readily available 3-Chloro-4-methylaniline.[8]

Experimental Protocol: Synthesis via Electrophilic Bromination

• Dissolve 1 equivalent of 3-Chloro-4-methylaniline (also known as 4-Amino-2-chlorotoluene) in a suitable solvent such as acetic acid or dichloromethane in a flask protected from light.[8]

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add 2.1 equivalents of N-Bromosuccinimide (NBS) portion-wise, maintaining the internal temperature below 10 °C. The two ortho positions relative to the powerful activating amino group are highly susceptible to electrophilic bromination.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Extract the product into an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude solid by recrystallization or silica gel chromatography to yield pure 3-Chloro-2,6-dibromo-4-methylaniline.

Conclusion

While 3-Chloro-2,6-dibromo-4-methylaniline is not a widely cited reagent in medicinal chemistry, its structural components—a polychlorinated aniline ring with ortho-bromo substituents—are hallmarks of a strategic building block designed for stability and potency. Based on robust data from analogous compounds, its primary value proposition lies in the synthesis of kinase inhibitors, where such substitution patterns are proven to enhance binding affinity and control molecular conformation. Furthermore, its utility as a precursor for other heterocyclic systems, such as quinolones, demonstrates its potential versatility.[7]

By understanding the fundamental principles of how halogenation impacts drug metabolism, target binding, and synthetic accessibility, researchers can confidently leverage building blocks like 3-Chloro-2,6-dibromo-4-methylaniline to accelerate the development of safer and more effective medicines.

References

• BenchChem. Application Notes and Protocols for the Derivatization of 2,6-Dibromo-4-nitroaniline in Medicinal Chemistry.
• National Institutes of Health (NIH).
• ACS Figshare. Design and Structure−Activity Relationship of a New Class of Potent VEGF Receptor Tyrosine Kinase Inhibitors.
• ACS Omega. Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review.
• MDPI. Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C.
• PubMed. MEK (MAPKK) inhibitors. Part 2: structure-activity relationships of 4-anilino-3-cyano-6,7-dialkoxyquinolines.
• Guidechem. 3-Chloro-4-methylaniline 95-74-9 wiki.
• PubMed Central. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review.
• Cresset Group. Aniline replacement in drug-like compounds.
• University of Michigan News. Designing a safer building block for drug discovery by harnessing visible light.
• PubMed. Should the incorporation of structural alerts be restricted in drug design? An analysis of structure-toxicity trends with aniline-based drugs.
• Google Patents. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.
• Tokyo Chemical Industry (India) Pvt. Ltd. 3-Chloro-4-methylaniline | 95-74-9.

Sources

• 1. cresset-group.com [cresset-group.com]
• 2. news.umich.edu [news.umich.edu]
• 3. Should the incorporation of structural alerts be restricted in drug design? An analysis of structure-toxicity trends with aniline-based drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insights into Halogen-Induced Changes in 4-Anilinoquinazoline EGFR Inhibitors: A Computational Spectroscopic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acs.figshare.com [acs.figshare.com]
• 6. MEK (MAPKK) inhibitors. Part 2: structure-activity relationships of 4-anilino-3-cyano-6,7-dialkoxyquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Page loading... [guidechem.com]

A Senior Application Scientist's Guide to Benchmarking 3-Chloro-2,6-dibromo-4-methylaniline as a Synthon in Modern Cross-Coupling Reactions

For the discerning researcher in medicinal chemistry and materials science, the selection of building blocks is a critical decision that dictates the efficiency, novelty, and ultimate success of a synthetic campaign. Polysubstituted anilines are foundational synthons, prized for their utility in constructing the arylamine and biaryl motifs prevalent in pharmaceuticals and functional materials. This guide provides an in-depth performance benchmark of 3-Chloro-2,6-dibromo-4-methylaniline, a uniquely functionalized synthon, against relevant alternatives in two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

The strategic placement of two bromine atoms, a chlorine atom, and a methyl group on the aniline scaffold imparts a distinct combination of steric and electronic properties to 3-Chloro-2,6-dibromo-4-methylaniline. The two bromine atoms at the ortho positions offer two reactive handles for sequential or double cross-coupling reactions, while the electron-withdrawing nature of the halogens deactivates the ring, influencing its reactivity. This guide will dissect these characteristics through the lens of established experimental data on analogous systems and provide detailed protocols for a rigorous head-to-head comparison.

I. The Synthon at a Glance: 3-Chloro-2,6-dibromo-4-methylaniline

3-Chloro-2,6-dibromo-4-methylaniline presents a fascinating case study in reactivity and selectivity. The two bromine atoms are expected to be more reactive than the chlorine atom in typical palladium-catalyzed cross-coupling reactions, allowing for selective functionalization. The electron-withdrawing character of the three halogen substituents significantly reduces the nucleophilicity of the aniline nitrogen, posing a challenge for reactions like the Buchwald-Hartwig amination and requiring carefully optimized catalytic systems.

II. Benchmarking Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a paramount tool for the synthesis of biaryl compounds.[1] The performance of 3-Chloro-2,6-dibromo-4-methylaniline in this reaction is benchmarked against two alternatives: the less sterically hindered 4-bromo-2-chloro-6-methylaniline and the more electronically deactivated 2,6-dibromo-4-nitroaniline. The latter serves as a close electronic mimic, with published data providing a strong predictive baseline for the performance of our target synthon.[2]

A study on the Suzuki reaction of 2,6-dibromo-4-nitroaniline with various arylboronic acids demonstrated that high yields could be achieved using a palladium acetate catalyst without a phosphine ligand in a DMF/water solvent system.[2] This suggests that even with significant electronic deactivation, the dibromoaniline scaffold is a viable substrate for Suzuki coupling.

Comparative Performance Data (Predicted and Reported)

Synthon	Coupling Partner	Catalyst System	Reaction Time (h)	Yield (%)	Reference/Prediction
3-Chloro-2,6-dibromo-4-methylaniline	4-Methylphenylboronic acid	Pd(OAc)₂ (0.5 mol%), K₂CO₃, DMF/H₂O, 80 °C	2	~85-90	Predicted
4-Bromo-2-chloro-6-methylaniline	4-Methylphenylboronic acid	Pd(OAc)₂ (0.5 mol%), K₂CO₃, DMF/H₂O, 80 °C	1.5	~90-95	Predicted
2,6-Dibromo-4-nitroaniline	4-Methylphenylboronic acid	Pd(OAc)₂ (0.5 mol%), K₂CO₃, DMF/H₂O, 80 °C	2	88	[2]
2,6-Dibromo-4-nitroaniline	Phenylboronic acid	Pd(OAc)₂ (0.5 mol%), K₂CO₃, DMF/H₂O, 80 °C	2	92	[2]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is designed for a head-to-head comparison of the three synthons.

Materials:

• Aniline synthon (3-Chloro-2,6-dibromo-4-methylaniline, 4-bromo-2-chloro-6-methylaniline, or 2,6-dibromo-4-nitroaniline) (1.0 mmol)

• Arylboronic acid (e.g., 4-methylphenylboronic acid) (2.2 mmol for di-substitution)

• Palladium(II) acetate (Pd(OAc)₂) (0.005 mmol, 0.5 mol%)

• Potassium carbonate (K₂CO₃) (3.0 mmol)

• N,N-Dimethylformamide (DMF) (6 mL)

• Deionized water (2 mL)

• Schlenk flask

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the aniline synthon, arylboronic acid, palladium(II) acetate, and potassium carbonate.

• Add DMF and deionized water.

• Degas the mixture by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Catalyst: A ligandless Pd(OAc)₂ system is chosen based on its proven efficacy with the closely related 2,6-dibromo-4-nitroaniline, offering a cost-effective and straightforward setup.[2]

• Base: Potassium carbonate is a standard and effective base for Suzuki couplings.

• Solvent: The DMF/water system provides good solubility for both the organic substrates and the inorganic base.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling.

III. Benchmarking Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[3] However, the reduced nucleophilicity of 3-Chloro-2,6-dibromo-4-methylaniline makes it a challenging substrate.[4] The performance of this synthon is benchmarked against 2,6-dibromo-4-methylaniline to isolate the effect of the additional electron-withdrawing chlorine atom.

Given the challenging nature of this transformation, a more sophisticated catalyst system is required. Modern biaryl phosphine ligands, such as XPhos or RuPhos, are known to be effective for the amination of electron-deficient aryl halides.[4][5]

Comparative Performance Data (Predicted)

Synthon	Amine Partner	Catalyst System	Base	Temperature (°C)	Predicted Yield (%)
3-Chloro-2,6-dibromo-4-methylaniline	Morpholine	Pd₂(dba)₃ (1.5 mol%), XPhos (3.0 mol%)	NaOtBu	100	75-85
2,6-Dibromo-4-methylaniline	Morpholine	Pd₂(dba)₃ (1.5 mol%), XPhos (3.0 mol%)	NaOtBu	100	85-95
3-Chloro-2,6-dibromo-4-methylaniline	Aniline	Pd(OAc)₂ (2.0 mol%), RuPhos (4.0 mol%)	K₃PO₄	110	65-75
2,6-Dibromo-4-methylaniline	Aniline	Pd(OAc)₂ (2.0 mol%), RuPhos (4.0 mol%)	K₃PO₄	110	75-85

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is designed for the amination of the target synthon and its less halogenated counterpart.

Materials:

• Aniline synthon (3-Chloro-2,6-dibromo-4-methylaniline or 2,6-dibromo-4-methylaniline) (1.0 mmol)

• Amine (e.g., morpholine) (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.015 mmol, 1.5 mol%)

• XPhos (0.03 mmol, 3.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous toluene (5 mL)

• Glovebox or Schlenk line

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add the aniline synthon, Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk flask.

• Add anhydrous toluene and the amine.

• Seal the flask and heat the mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Catalyst System: A Pd₂(dba)₃/XPhos system is selected for its high activity in coupling electron-deficient aryl halides. XPhos is a bulky, electron-rich ligand that promotes both oxidative addition and reductive elimination.[4][5]

• Base: A strong, non-nucleophilic base like NaOtBu is necessary to deprotonate the weakly acidic N-H bond of the amine in the catalytic cycle.[6]

• Inert Atmosphere: Buchwald-Hartwig reactions are highly sensitive to oxygen, which can deactivate the palladium catalyst.[7]

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

IV. Conclusion and Future Outlook

This guide provides a comprehensive framework for benchmarking the performance of 3-Chloro-2,6-dibromo-4-methylaniline as a synthon in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The presence of multiple halogen atoms with differential reactivity makes it a versatile building block for the synthesis of complex molecules.

Based on data from closely related analogs, 3-Chloro-2,6-dibromo-4-methylaniline is predicted to be a highly effective substrate in Suzuki-Miyaura couplings, offering the potential for selective and sequential functionalization. While its performance in Buchwald-Hartwig amination is expected to be more challenging due to its electron-deficient nature, the use of modern, highly active catalyst systems should enable efficient C-N bond formation.

The provided experimental protocols offer a robust starting point for researchers to conduct their own comparative studies. The insights gained from such investigations will be invaluable for the rational design and synthesis of novel pharmaceuticals and advanced materials. The continued exploration of synthons like 3-Chloro-2,6-dibromo-4-methylaniline will undoubtedly push the boundaries of what is achievable in modern organic synthesis.

V. References

• BenchChem. (2025). A Comparative Guide to Aniline Derivatives in Suzuki-Miyaura Cross-Coupling Reactions.

• National Center for Biotechnology Information. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.

• Wikipedia. (2024). Buchwald–Hartwig amination.

• MDPI. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air.

• ResearchGate. (n.d.). The Suzuki reaction of 2,6-dibromo-4-nitroaniline with aryl boronic acids a.

• BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Chloroaniline Derivatives.

• BenchChem. (2025). Technical Support Center: Overcoming Low Yields in Reactions with Electron-Deficient Anilines.

• BenchChem. (2025). Application Notes and Protocols: Experimental Protocol for Buchwald-Hartwig Amination of Anilines.

• BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling of Electron-Deficient Anilines.

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years.

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine.

• Royal Society of Chemistry. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature.

• National Center for Biotechnology Information. (n.d.). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.

• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions Involving 3-Chloro-4-fluoroaniline.

• Beilstein-Institut. (n.d.). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.

• National Center for Biotechnology Information. (n.d.). An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling.

• National Center for Biotechnology Information. (n.d.). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.

• HIMS. (2019). Efficient alternative for multistep synthesis of aniline-based drug precursors.

• ResearchGate. (n.d.). Recent Advances and Outlook for the Isosteric Replacement of Anilines.

• National Center for Biotechnology Information. (n.d.). Recent Advances and Outlook for the Isosteric Replacement of Anilines.

• National Center for Biotechnology Information. (n.d.). Modular access to saturated bioisosteres of anilines via photoelectrochemical decarboxylative C(sp3)–N coupling.

• BioPartner UK. (2024). Cresset Blog: Aniline replacement in drug-like compounds.

• Thieme. (2024). Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har.

• Royal Society of Chemistry. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst.

• National Center for Biotechnology Information. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.

• ResearchGate. (2025). Palladium‐Catalyzed Two‐fold Annulation Reaction of 2,6‐Dihalogenobiphenyls with o‐Chloroaromatic Carboxylic Acids to Access (Aza)dibenzo[fg,op]tetracenes.

• Google Patents. (n.d.). CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.

• Google Patents. (n.d.). CN102234236A - Synthetic method of 3-chloro-2-methylaniline.

• PrepChem.com. (n.d.). Preparation of 3-chloro-2-methylaniline.

• MDPI. (n.d.). Recent Advances of Pd/C-Catalyzed Reactions.

• Royal Society of Chemistry. (n.d.). Air-Stable, Well-Defined Palladium–BIAN–NHC Chloro Dimer: Fast-Activating, Highly Efficient Catalyst for Cross- Coupling.

• ResearchGate. (2019). A Comparative Study of Dibenzylideneacetone Palladium Complexes in Catalysis.

• Thieme. (n.d.). Synthesis of polychlorinated biphenyls (PCBs) using the Suzuki-coupling.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. research.rug.nl [research.rug.nl]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Applications of Polysubstituted Anilines in Modern Chemistry

Polysubstituted anilines, organic compounds featuring an amino group attached to a multiply substituted aromatic ring, are foundational building blocks in contemporary chemistry. Their inherent structural versatility renders them indispensable across a wide spectrum of applications, ranging from the synthesis of dyes and advanced polymers to their pivotal role as pharmacophores in numerous therapeutic agents.[1] In the pharmaceutical industry, the aniline moiety is a key component in a significant number of drugs, including oncology treatments and cardiovascular medications.[1]

This technical guide offers a comprehensive overview for researchers, scientists, and professionals in drug development. It delves into modern synthetic methodologies, explores the diverse applications with a pronounced focus on drug discovery, elaborates on structure-activity relationships, and provides actionable experimental protocols and comparative data.

I. The Synthetic Landscape of Polysubstituted Anilines

The synthesis of substituted anilines is a mature yet continually evolving field in organic chemistry.[2] While classical methods such as the reduction of nitroarenes remain valuable for their simplicity and cost-effectiveness, modern catalytic C-N cross-coupling reactions have revolutionized the field by offering unparalleled scope and functional group tolerance.[2] The choice of a synthetic route is contingent upon factors like the desired substitution pattern, the presence of other functional groups, scalability, and economic viability.[2]

A. Classical Approaches: Reduction of Nitroaromatics

The reduction of a nitro group represents one of the most traditional and reliable methods for synthesizing anilines.[1][2] This transformation can be achieved using various reducing agents. A common approach involves the use of a metal, such as tin or iron, in the presence of a strong acid like hydrochloric acid.[2]

General Workflow for Nitroarene Reduction:

Caption: General workflow for the synthesis of polysubstituted anilines via nitroarene reduction.

B. Modern Marvels: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination stands as a powerful and versatile method for forming C-N bonds, enabling the synthesis of a vast array of substituted anilines from aryl halides or triflates and primary or secondary amines.[2] This reaction is catalyzed by palladium complexes and necessitates a strong base.[2]

Key Components of Buchwald-Hartwig Amination:

• Palladium Catalyst: Various palladium sources can be employed, often in conjunction with specialized phosphine ligands.[2]

• Ligands: Bulky, electron-rich phosphine ligands are crucial for the reaction's efficiency.[2]

II. Applications in Pharmaceuticals: A Double-Edged Sword

Anilines and their derivatives are instrumental in the synthesis of a multitude of pharmaceutical compounds, including antibiotics, analgesics, antidepressants, and anti-inflammatory drugs.[3][4] The aniline moiety serves as a key building block in the formation of life-saving sulfonamide antibiotics.[3] However, the inclusion of anilines in drug candidates is not without its challenges.

A primary concern is metabolic instability. Anilines are often susceptible to metabolic enzymes, which can lead to the rapid excretion of the drug and diminish its effectiveness.[5] Furthermore, anilines have been associated with toxicity issues and the potential for adverse side effects.[5]

A. Mitigating Toxicity: The Rise of Aniline Bioisosteres

In drug development, replacing the benzene ring in aniline-based drug candidates with saturated bridged bicyclic ring systems often enhances pharmacokinetic properties while preserving biological activity.[6] This strategy of isosteric replacement aims to mimic the efficacy of a lead compound while improving its physicochemical properties. With respect to anilines, available isosteres are limited in application, scope, and diversity.[7]

Recent research has focused on developing modular approaches to access a diverse array of saturated bioisosteres of anilines. One such method utilizes a photoelectrochemical-induced decarboxylative C(sp3)–N coupling.[6]

Comparative Data: Aniline vs. Saturated Bioisosteres

Property	Aniline-Based Drug Candidate	Saturated Bioisostere Analog	Rationale for Improvement
Metabolic Stability	Prone to oxidation by CYP enzymes	More resistant to metabolic degradation	Increased sp3 character reduces susceptibility to enzymatic attack.[7]
Solubility	Variable, can be poor	Often improved	Increased three-dimensionality can disrupt crystal packing and improve solvation.[7]
Toxicity	Potential for reactive metabolite formation	Reduced risk of forming toxic metabolites	Saturated rings are less likely to undergo bioactivation to reactive species.[7]
Intellectual Property	Often existing art	Represents novel chemical space	Provides opportunities for new patents.[7]

B. Structure-Activity Relationships (SAR) in Aniline Derivatives

The biological activity of polysubstituted anilines is highly dependent on the nature and position of the substituents on the aromatic ring. Quantitative structure-activity relationship (QSAR) studies have shown that the toxicity of substituted anilines can be correlated with the Hammett sigma constant and with hydrogen bonding capacity descriptors.[8][9]

In general, the presence of electron-withdrawing substituents tends to produce higher toxic effects, whereas electron-donating groups seem to reduce toxicity.[8] This is attributed to the increased hydrogen bonding donor capacity of the NH2 group, leading to interactions with polar groups at membrane/water interfaces and subsequent disruption of membrane structure and function.[8][9]

Experimental Protocol: In Vitro Toxicity Assay of Substituted Anilines

A short-term in vitro assay using submitochondrial particles (SMP) can be employed to determine the toxic effects of substituted anilines.[8] This assay quantifies the effects of toxicants on mitochondrial respiratory functions.[8]

• Preparation of Submitochondrial Particles (SMP): Isolate mitochondria from a suitable source (e.g., bovine heart) and prepare SMP by sonication and centrifugation.

• Incubation with Anilines: Incubate the SMP with varying concentrations of the substituted aniline compounds.

• Measurement of Respiratory Activity: Monitor the rate of oxygen consumption using an oxygen electrode to assess the impact on the electron transport chain.

• Determination of EC50 Values: Calculate the half-maximal effective concentration (EC50) for each compound, representing the concentration that causes a 50% inhibition of respiratory activity.[8]

III. Applications in Agrochemicals

Aniline derivatives are crucial intermediates in the synthesis of various agrochemicals, including herbicides and fungicides.[10] For instance, the catalytic hydrogenation of p-chloronitrobenzene is an essential reaction for producing the value-added p-chloroaniline, a key precursor for herbicides.[11]

The development of new agrochemicals often involves the synthesis and screening of a large number of aniline derivatives to identify compounds with high efficacy and favorable environmental profiles.

IV. Applications in Materials Science

Polysubstituted anilines are also valuable monomers for the synthesis of conducting polymers. Polyaniline and its derivatives are of particular interest due to their tunable electrical conductivity, environmental stability, and ease of synthesis.[13]

A. Enhancing Solubility and Processability of Polyanilines

A significant challenge in the application of polyanilines is their limited solubility in common organic solvents and water. A simple modification at the 2,5-positions of aniline by introducing 1,2-ethylenedioxy groups can dramatically alter the solubility of the resulting polyanilines.[14]

Comparative Data: Solubility and Conductivity of Substituted Polyanilines

Polymer	Substituent at 2,5-positions	Solubility in Water	Electrical Conductivity (S/cm)
P2-ES	2-methoxyethoxy	High	2.4 x 10⁻³
P3-ES	2-(2-methoxyethoxy)ethoxy	400 g/L	1.7 x 10⁻³

Data sourced from J Nanosci Nanotechnol. 2014 Jun;14(6):4449-54.[14]

This data indicates that while the length of the ethylene-1,2-dioxy chains has a minor effect on electrical conductivity, it significantly enhances solubility.[14]

Experimental Workflow for Soluble Polyaniline Synthesis:

Caption: Workflow for the synthesis and characterization of soluble conductive polyanilines.

V. Conclusion and Future Outlook

Polysubstituted anilines remain a cornerstone of modern chemical synthesis, with their applications continuing to expand and evolve. In pharmaceuticals, the focus is shifting towards the development of safer drug candidates through the use of bioisosteric replacements to mitigate the inherent metabolic liabilities of the aniline moiety. In materials science, the design of novel substituted anilines is paving the way for advanced conductive polymers with enhanced processability. The continued exploration of new synthetic methodologies and a deeper understanding of structure-activity relationships will undoubtedly unlock further potential for this versatile class of compounds.

References

• Literature review on substituted anilines. Benchchem.
• Xu, S., et al. (2014). Conductive poly(2,5-substituted aniline)s highly soluble both in water and organic solvents. J Nanosci Nanotechnol., 14(6), 4449-54.
• Substituted Aniline Interaction With Submitochondrial Particles and Quantitative Structure-Activity Relationships. PubMed.
• A Comprehensive Technical Guide to the Synthesis of Substituted Anilines. Benchchem.
• Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Journal of the American Chemical Society.
• Aniline replacement in drug-like compounds. Cresset Group. (2024).
• Can Aniline Be Used In Drug Development?. Bloom Tech. (2025).
• Reactions and pharmaceutical applications of aniline. Slideshare.
• The Role of Aniline in Diverse Industries How Companies Leverage Its Benefits. (2025).
• Reactions for making widely used aniline compounds break norms of synthesis. (2025).
• Modular access to saturated bioisosteres of anilines via photoelectrochemical decarboxylative C(sp3)–N coupling. NIH. (2025).
• Light-Catalyzed Strategy for Precise Aromatic Amine Modification. Mirage News. (2026).
• Recent Advances and Outlook for the Isosteric Replacement of Anilines. ACS Publications.
• Substituted aniline interation with submitochondrial particles and quantitative structure-activity relationships. ResearchGate. (2025).
• Structure-activity relationship of aniline analogues. ResearchGate.
• Structure–activity relationships of aniline-based squaraines for distinguishable staining and bright two-photon fluorescence bioimaging in plant cells. Journal of Materials Chemistry B (RSC Publishing).
• 2-(Allyloxy)aniline in Agrochemical Synthesis: Current Applications and Protocols. Benchchem.
• Aniline. Wikipedia.
• New conductive molecular composites: aniline derivatives as guest molecules encapsulated and polymerized within the channels of the host 3D-coordination polymers [(Me3E)3Fe(CN)6]∞ where E=Sn or Pb. Journal of Materials Chemistry (RSC Publishing).
• Biochemical transformations of herbicide-derived anilines: purification and characterization of causative enzymes. PubMed.
• Aniline and substituted anilines. Fisher Scientific.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bloomtechz.com [bloomtechz.com]
• 4. coherentmarketinsights.com [coherentmarketinsights.com]
• 5. cresset-group.com [cresset-group.com]
• 6. Modular access to saturated bioisosteres of anilines via photoelectrochemical decarboxylative C(sp3)–N coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Substituted aniline interaction with submitochondrial particles and quantitative structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Aniline - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Reactions and pharmaceutical applications of aniline | PPTX [slideshare.net]
• 14. Conductive poly(2,5-substituted aniline)s highly soluble both in water and organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 3-Chloro-2,6-dibromo-4-methylaniline

As a Senior Application Scientist, it is understood that the integrity of our research is intrinsically linked to the safety and responsibility with which we manage our chemical reagents from acquisition to disposal. This guide provides a comprehensive, principles-based approach to the proper disposal of 3-Chloro-2,6-dibromo-4-methylaniline. The procedures outlined here are designed to ensure the safety of laboratory personnel and maintain environmental compliance, reflecting the core tenets of responsible chemical handling.

Core Principles & Hazard Assessment

3-Chloro-2,6-dibromo-4-methylaniline is a poly-halogenated aromatic amine. While a specific, detailed toxicological profile for this compound is not widely documented, its structural class dictates a high-precaution approach. Aromatic amines are a well-known class of compounds with potential toxicity, and halogenated organics present specific environmental and disposal challenges.[1][2] Aniline itself is classified as a toxic aromatic compound, with some derivatives categorized as carcinogenic.[1] Therefore, 3-Chloro-2,6-dibromo-4-methylaniline must be treated as a hazardous substance.

Key Hazards:

• Toxicity: Based on analogous structures like 2,6-Dibromo-4-methylaniline and various chloroanilines, this compound should be presumed harmful if swallowed, inhaled, or in contact with skin.[3][4]

• Irritation: It is expected to cause skin and serious eye irritation.[3][5]

• Environmental Hazard: Halogenated aromatic compounds can be persistent in the environment and are often toxic to aquatic life with long-lasting effects.[6] Discharge into drains or the environment is strictly prohibited.[5][7][8]

The fundamental principle for disposal is that this chemical, and any materials contaminated with it, must be managed as regulated hazardous waste.[7] It must never be disposed of via standard trash or sanitary sewer systems.[7][9]

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

Handling 3-Chloro-2,6-dibromo-4-methylaniline, both in its pure form and as waste, requires a robust PPE protocol to prevent dermal, ocular, and respiratory exposure.

PPE Item	Specification	Rationale
Hand Protection	Butyl, Neoprene, or Viton gloves. Double-gloving is recommended.	Provides resistance to aromatic amines. Nitrile gloves are explicitly NOT recommended for aniline and should be avoided as a primary barrier.[7]
Eye Protection	Chemical splash goggles are mandatory. If there is a significant splash risk, use a full-face shield over goggles.	Protects against splashes of the solid or solutions, which can cause serious eye irritation.[3][10]
Body Protection	A fully-buttoned, long-sleeved laboratory coat.	Prevents incidental skin contact with contaminated surfaces or from small spills.
Respiratory Protection	Use only in a certified chemical fume hood to avoid breathing dust or vapors.	The compound is presumed harmful if inhaled.[3][4] A fume hood provides the primary engineering control to prevent respiratory exposure.

Contaminated clothing should be carefully removed and decontaminated or disposed of as hazardous waste; it must not be taken home.[11]

Waste Segregation & Containment Workflow

Proper segregation is the most critical step in the disposal process. Halogenated waste streams must be kept separate from non-halogenated streams to facilitate compliant and cost-effective disposal by licensed facilities.[9][12][13]

Step-by-Step Containment Protocol:

• Select the Correct Waste Container: Use a dedicated, compatible hazardous waste container. High-density polyethylene (HDPE) containers are suitable for this type of solid or dissolved organic waste.[7][13] The container must be in good condition, with a tightly sealing lid.

• Label the Container: Before adding any waste, affix a hazardous waste label. The label must clearly state "Hazardous Waste" and list the full chemical name: "3-Chloro-2,6-dibromo-4-methylaniline". All other components of a waste mixture must also be listed.[12]

• Waste Collection:

  • Solid Waste: Transfer the pure chemical or contaminated solids (e.g., weighing paper, contaminated gloves, absorbent pads) directly into the designated, labeled solid waste container.

  • Liquid Waste: If the compound is in solution, collect it in a designated "Halogenated Organic Liquid Waste" container. Do not mix with non-halogenated solvents.[12][13]

• Container Management:

  • Keep the waste container closed at all times, except when adding waste.[7][13]

  • Store the container in a designated satellite accumulation area, such as within a fume hood or in a secondary containment tub.[7]

  • Ensure the storage area is away from incompatible materials, especially strong acids and oxidizers.[5][7]

Waste Management Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from 3-Chloro-2,6-dibromo-4-methylaniline.

Caption: Waste Segregation and Disposal Workflow.

Final Disposal Procedures

The ultimate disposal of 3-Chloro-2,6-dibromo-4-methylaniline must be handled by professionals.

• Licensed Disposal Company: All waste containing this chemical must be offered to a licensed professional waste disposal company.[3][5][14] Your institution's Environmental Health & Safety (EH&S) department will have an established relationship with such a provider.[7]

• Method of Destruction: The most probable method of disposal for this type of compound is high-temperature incineration in a specialized facility equipped with afterburners and scrubbers to neutralize harmful combustion by-products like hydrogen halides (HBr, HCl) and nitrogen oxides.[14]

• Do Not Attempt On-Site Treatment: Laboratory-scale chemical neutralization methods, such as using Fenton's reagent, are complex and more suitable for treating dilute wastewater streams under controlled industrial conditions.[1][9] They are not appropriate for bulk chemical waste disposal in a research setting and can be hazardous if performed improperly.

Spill & Emergency Management

Immediate and correct response to a spill or exposure is critical.

Spill Response:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or the dust is airborne.

• Secure the Area: Prevent entry into the spill zone. Ensure ventilation is adequate (i.e., the fume hood is operational).

• Don Appropriate PPE: Before attempting any cleanup, don the full PPE suite described in Section 2.

• Contain and Absorb: Cover the spill with an inert, dry absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the absorbed material and spilled solid into your labeled hazardous waste container.[5][7]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[3][5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][10]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[3][5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

In all cases of exposure, provide the Safety Data Sheet (SDS) for this or a closely related compound to the responding medical personnel.

References

• Aniline Standard Operating Procedure, Washington State University, Environmental Health & Safety. [URL: https://ehs.wsu.edu/wp-content/uploads/sites/1356/2022/07/Aniline.pdf]
• Proper disposal of chemicals, Sciencemadness Wiki. [URL: https://www.sciencemadness.org/wiki/index.php/Proper_disposal_of_chemicals]
• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater, N. M. Lukman et al., Journal of Health & Pollution. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7095318/]
• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater (ResearchGate), N. M. Lukman et al., Journal of Health & Pollution. [URL: https://www.researchgate.
• Bromination Process For Disposal Of Spilled Hazardous Materials, U.S. Environmental Protection Agency. [URL: https://nepis.epa.gov/Exe/ZyPDF.cgi/300018AA.PDF?Dockey=300018AA.PDF]
• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater (PubMed), N. M. Lukman et al., Journal of Health & Pollution. [URL: https://pubmed.ncbi.nlm.nih.gov/32257404/]
• Safety Data Sheet: 2,6-Dibromo-4-methylaniline, TCI Chemicals. [URL: https://www.tcichemicals.com/GB/en/sds/D3577_EN_EU.pdf]
• A Sustained-Release Material for Removing Aniline from Groundwater Based on Waste Foamed Polystyrene as the Encapsulating Matrix, MDPI. [URL: https://www.mdpi.com/2073-4441/16/14/2301]
• Safety Data Sheet: 4-Chloroaniline, Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/sds/aldrich/477222]
• Safety Data Sheet: 3-Chloro-2-methylaniline, ChemicalBook. [URL: https://www.chemicalbook.com/sds/cas/87-60-5_cb4854513.htm]
• Safety Data Sheet: 3-Chloro-2-methylaniline (Alternative). [URL: https://www.fishersci.com/sds?productName=AC109340050]
• Safety Data Sheet: Aromatic Amine Cleaning Developing Solution, SKC Inc. [URL: https://www.skcinc.com/media/downloads/2002.pdf]
• Guidance Manual for Disposal of Chlorinated Water, Vita-D-Chlor. [URL: https://www.vita-d-chlor.
• 4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Product Information, Merck Millipore. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/814676]
• Amine Disposal For Businesses, Collect and Recycle. [URL: https://www.collectandrecycle.com/chemical-waste/amine-disposal/]
• EPA Guidance on Disinfection By-Products, Environmental Protection Agency (Ireland). [URL: https://www.epa.ie/publications/compliance--enforcement/drinking-water/EPA-Drinking-Water-Guidance-on-Disinfection-By-Products-Advice-Note-No-5-V2-2012.pdf]
• 3-Chloro-4-methylaniline - PubChem, National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methylaniline]
• Chemical and Hazardous Waste Guide, University of Oslo. [URL: https://www.uio.no/english/about/hse/waste/chemical-hazardous-waste/chemical-and-hazardous-waste-guide.pdf]
• Factsheet: Disposal of Hazardous Waste - Basic Principles, ETH Zürich. [URL: https://chab.ethz.ch/en/safety/waste-disposal/factsheets.html]
• 2,6-Dibromo-4-methylaniline Product Information, Tokyo Chemical Industry Co., Ltd. [URL: https://www.tcichemicals.com/US/en/p/D3577]

Sources

• 1. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 2,6-Dibromo-4-methylaniline | 6968-24-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. collectandrecycle.com [collectandrecycle.com]
• 9. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 10. fishersci.com [fishersci.com]
• 11. 3-Chloro-4-methylaniline | C7H8ClN | CID 7255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. mn.uio.no [mn.uio.no]
• 13. ethz.ch [ethz.ch]
• 14. international.skcinc.com [international.skcinc.com]

A Senior Application Scientist's Guide to Handling 3-Chloro-2,6-dibromo-4-methylaniline: Essential Safety and Operational Protocols

For Researchers, Scientists, and Drug Development Professionals

Handling halogenated anilines like 3-Chloro-2,6-dibromo-4-methylaniline demands a meticulous approach to safety. This guide provides an in-depth, experience-driven framework for its safe handling and disposal, ensuring the well-being of laboratory personnel and the integrity of your research. The protocols outlined here are designed to be a self-validating system, grounded in established safety standards for analogous chemical structures.

Immediate Hazard Assessment and Core Safety Principles

The foundational principle when working with this and similar compounds is the strict adherence to the hierarchy of controls: elimination (where possible), substitution, engineering controls , administrative controls , and finally, personal protective equipment (PPE) . This guide will focus on the latter three as they are most directly applicable to laboratory work.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection and proper use of PPE are critical to mitigate exposure risks. The following table summarizes the recommended PPE for handling 3-Chloro-2,6-dibromo-4-methylaniline.

Operation	Hand Protection	Eye and Face Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Double-gloving with nitrile or neoprene gloves.[3][4]	Chemical splash goggles and a full-face shield.[4]	Fully-buttoned laboratory coat and a chemical-resistant apron.[4]	Work must be conducted in a certified chemical fume hood.[3][4]
Chemical reactions and workup	Double-gloving with nitrile or neoprene gloves.[3][4]	Chemical splash goggles and a full-face shield.[4]	Fully-buttoned laboratory coat and a chemical-resistant apron.[4]	All operations must be performed in a certified chemical fume hood.[3][4]
Spill cleanup	Heavy-duty chemical-resistant gloves (e.g., butyl rubber).	Chemical splash goggles and a full-face shield.[4]	Chemical-resistant suit or apron over a laboratory coat.	A full-face respirator with organic vapor cartridges is necessary if a fume hood is not available or the spill is significant.[4]
Waste disposal	Double-gloving with nitrile or neoprene gloves.[3][4]	Chemical splash goggles.	Fully-buttoned laboratory coat.	Not generally required if handling sealed waste containers.

Causality Behind PPE Choices:

• Double-Gloving: Anilines can be absorbed through the skin.[5] Double-gloving provides an extra layer of protection against tears and rapid permeation. Always inspect gloves for any signs of degradation before and during use.

• Face Shield over Goggles: While goggles protect the eyes from splashes, a face shield offers a broader barrier, protecting the entire face from splashes and airborne particles.

• Chemical Fume Hood: This is the most critical engineering control. It captures harmful vapors and dust at the source, preventing inhalation, which is a primary route of exposure for toxic anilines.[5]

Operational Plan: A Step-by-Step Procedural Guide

A systematic workflow is essential for minimizing risk. The following diagram and procedural steps outline the safe handling of 3-Chloro-2,6-dibromo-4-methylaniline from preparation to disposal.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. ipo.rutgers.edu [ipo.rutgers.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bloomtechz.com [bloomtechz.com]